Paraherquamide A

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Isolation of Paraherquamide A from Penicillium Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

Paraherquamide A, a complex indole alkaloid produced by various Penicillium species, has garnered significant attention within the scientific community due to its potent anthelmintic properties. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Paraherquamide A. It details the fermentation of the producing microorganisms, outlines a step-by-step isolation and purification protocol, and presents key analytical data for its characterization. Furthermore, this guide elucidates the mechanism of action of Paraherquamide A as a cholinergic antagonist, offering insights for drug development professionals.

Discovery and Producing Organisms

Paraherquamide A was first isolated from the fungus Penicillium paraherquei.[1] Subsequently, it and its structural analogs have been isolated from other Penicillium species, including Penicillium charlesii (ATCC 20841), Penicillium cluniae, and Penicillium simplicissimum.[2] These fungi produce a range of paraherquamide-related compounds, making the selection of the appropriate species and strain crucial for efficient production. The biosynthesis of the paraherquamide family of natural products is noted for involving a biological Diels-Alder reaction to form the core bicyclo[2.2.2]diazaoctane ring system.

Experimental Protocols

Fermentation of Penicillium charlesii

This protocol describes the fermentation of Penicillium charlesii for the production of Paraherquamide A.

2.1.1. Media Composition

A suitable nutrient medium is essential for the growth of P. charlesii and the production of Paraherquamide A. An example of a suitable medium is provided in Table 1.

Table 1: Fermentation Medium for Penicillium charlesii

Component	Concentration (g/L)
Dextrose	1.0
Soluble Starch	10.0
Beef Extract	3.0
Yeast Autolysate	Varies

Source: US Patent US4873247A[3]

2.1.2. Fermentation Conditions

For optimal production of Paraherquamide A, the fermentation should be conducted under the following conditions:

• Inoculation: Inoculate the sterile nutrient medium with spores or vegetative cellular growth of Penicillium charlesii.[3]

• Temperature: Maintain a constant temperature between 20°C and 30°C, with a preferred range of 24-26°C.[3]

• Agitation: For submerged fermentation, use a rotary shaker at 0 to 300 rpm.[3] For larger scale fermentations, agitation at 95 to 300 RPM is recommended.[3]

• Aeration: For larger fermentors, provide aeration at a rate of 2 to 20 cubic feet per minute (CFM).[3]

• pH: The initial pH of the medium can range from 3.0 to 8.5, with a preferred range of 4.0 to 7.0.[3]

• Duration: The fermentation is typically carried out for 2 to 21 days for small-scale flask cultures and 5 to 20 days for larger-scale fermentations.[3]

Isolation and Purification of Paraherquamide A

The following protocol outlines the extraction and purification of Paraherquamide A from the fermentation broth of P. charlesii.

2.2.1. Extraction

• Harvest: After the fermentation period, harvest the entire fermentation broth.

• Solvent Extraction: Extract the broth with a suitable organic solvent, such as ethyl acetate. The mycelia and the filtrate should be extracted separately to ensure efficient recovery.

• Concentration: Combine the organic extracts and concentrate them under reduced pressure to yield a crude extract.

2.2.2. Chromatographic Purification

A multi-step chromatographic approach is employed to purify Paraherquamide A from the crude extract.

• Initial Fractionation (Silica Gel Chromatography):

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of increasing polarity, starting with a non-polar solvent like hexane and gradually introducing a more polar solvent like ethyl acetate, followed by methanol.

  • Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing Paraherquamide A.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Column: A C18 reversed-phase column is suitable for the separation of alkaloids like Paraherquamide A.

  • Mobile Phase: A common mobile phase consists of a mixture of water and an organic solvent like acetonitrile or methanol, often with an acidic modifier such as 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape.[4]

  • Elution: A gradient elution, starting with a higher proportion of water and increasing the organic solvent concentration over time, is typically used.

  • Detection: Monitor the elution profile using a UV detector, typically at wavelengths around 220 nm and 280 nm.

  • Fraction Collection: Collect the peak corresponding to Paraherquamide A. A patent for derivatives of paraherquamide reported the collection of thirty fractions, with fractions 16 through 18 containing the pure paraherquamide.[3]

Workflow for Paraherquamide A Isolation and Purification

Caption: A flowchart illustrating the key steps in the isolation and purification of Paraherquamide A.

Data Presentation

Physicochemical Properties and Yield

The following table summarizes key quantitative data for Paraherquamide A.

Table 2: Physicochemical Properties and Yield of Paraherquamide A

Property	Value	Reference
Molecular Formula	C₂₈H₃₅N₃O₅	[5]
Molecular Weight	493.6 g/mol	[5]
Purity (post-HPLC)	High (specific percentage not detailed)	[3]
Yield (from a specific fermentation batch)	205.4 mg	[3]

Spectroscopic Data

The structural elucidation of Paraherquamide A is confirmed through various spectroscopic techniques.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Paraherquamide A. While a complete, assigned spectrum is not available in the provided search results, Table 3 presents typical chemical shift ranges for key functional groups found in similar complex alkaloids.

Table 3: General ¹H and ¹³C NMR Chemical Shift Ranges for Key Moieties in Paraherquamide A

Functional Group/Proton Type	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)
Aromatic Protons	6.5 - 8.0	110 - 150
Aliphatic Protons (CH, CH₂, CH₃)	0.8 - 4.5	10 - 70
Protons adjacent to Oxygen	3.3 - 4.5	50 - 90
Protons adjacent to Nitrogen	2.2 - 4.0	30 - 60
Carbonyl Carbons (Amide/Ketone)	-	160 - 220

Note: These are general ranges and actual values for Paraherquamide A may vary. Detailed 2D NMR experiments (COSY, HSQC, HMBC) are required for unambiguous assignment.

3.2.2. Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the molecular weight and fragmentation pattern of Paraherquamide A.

• Molecular Ion: The expected protonated molecule [M+H]⁺ would be observed at m/z 494.26.

• Fragmentation Pattern: Tandem mass spectrometry (MS/MS) experiments would reveal characteristic fragmentation patterns. For complex alkaloids, fragmentation often involves the loss of small neutral molecules (e.g., H₂O, CO) and cleavage of the various ring systems. The specific fragmentation pathway provides valuable structural information. While a detailed fragmentation pattern for Paraherquamide A is not available in the search results, the analysis of related alkaloids suggests that cleavage of the side chains and fragmentation of the bicyclo[2.2.2]diazaoctane core would be expected.

Mechanism of Action: Cholinergic Antagonism

Paraherquamide A exerts its potent anthelmintic activity by acting as a cholinergic antagonist. It specifically targets nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction of nematodes.

Signaling Pathway of Cholinergic Antagonism by Paraherquamide A

Caption: The antagonistic action of Paraherquamide A on nicotinic acetylcholine receptors.

By binding to these receptors, Paraherquamide A prevents the binding of the neurotransmitter acetylcholine (ACh). This blockade inhibits the opening of the associated ion channels, thereby preventing the depolarization of the muscle cell membrane. The ultimate result is a flaccid paralysis of the nematode, leading to its expulsion from the host. This mode of action is distinct from many other classes of anthelmintics, making Paraherquamide A a valuable tool against drug-resistant parasite strains.

Conclusion

Paraherquamide A stands out as a promising lead compound in the development of new anthelmintic drugs. This guide has provided a detailed overview of its discovery from Penicillium species, a comprehensive protocol for its fermentation and isolation, and key analytical data for its characterization. The elucidation of its mechanism of action as a cholinergic antagonist provides a solid foundation for further research and development in the field of antiparasitic drug discovery. The methodologies and data presented herein are intended to serve as a valuable resource for scientists and researchers working to harness the therapeutic potential of this remarkable natural product.

References

• 1. Novel antinematodal and antiparasitic agents from Penicillium charlesii. II. Structure determination of paraherquamides B, C, D, E, F, and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel antinematodal and antiparasitic agents from Penicillium charlesii. I. Fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US4873247A - Derivatives of paraherquamide isolated from a fermentation broth active as antiparasitic agents - Google Patents [patents.google.com]
• 4. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Paraherquamide | C28H35N3O5 | CID 156934 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Paraherquamide A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A is a structurally complex indole alkaloid first isolated from Penicillium paraherquei. It belongs to a larger family of mycotoxins known as the paraherquamides, which have garnered significant interest from the scientific community due to their potent anthelmintic properties. The intricate molecular architecture of Paraherquamide A, featuring a unique bicyclo[2.2.2]diazaoctane core and multiple stereocenters, has presented a formidable challenge to synthetic chemists and has been a subject of extensive research to elucidate its precise three-dimensional structure. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of Paraherquamide A, including key experimental data and synthetic methodologies that were instrumental in its characterization.

Chemical Structure

The chemical formula of Paraherquamide A is C₂₈H₃₅N₃O₅, with a molecular weight of 493.6 g/mol . The molecule possesses a complex heptacyclic ring system. At its core is a spiro-oxindole linked to a bicyclo[2.2.2]diazaoctane moiety. This central framework is further elaborated with a substituted proline derivative and a dimethylallyl group incorporated into a seven-membered 1,4-dioxepine ring.

The systematic IUPAC name for Paraherquamide A is (1'S,6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1][2]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.0¹,⁹.0³,⁷]tetradecane]-9,14'-dione.

Key Structural Features:

• Spiro-oxindole: A key feature where a carbon atom is common to both the oxindole and the bicyclic systems.

• Bicyclo[2.2.2]diazaoctane: A rigid cage-like structure that forms a significant portion of the core.

• α-alkylated-β-hydroxyproline derivative: A substituted amino acid residue incorporated into the bicyclic system.

• 1,4-Dioxepine ring: A seven-membered ring containing two oxygen atoms, fused to the indole portion of the molecule.

Stereochemistry

Paraherquamide A is a chiral molecule with five defined stereocenters, leading to a specific three-dimensional arrangement of its atoms that is crucial for its biological activity. The absolute stereochemistry of Paraherquamide A has been unequivocally established through a combination of spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), and confirmed by asymmetric total synthesis.[1]

The defined stereocenters are located at the junction of the various ring systems and on the substituted proline moiety. The precise spatial orientation of the substituents at these centers dictates the overall shape of the molecule and its ability to interact with its biological targets.

Spectroscopic and Crystallographic Data

The structural elucidation of Paraherquamide A relied heavily on modern spectroscopic and crystallographic techniques. Below is a summary of the key quantitative data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy has been instrumental in determining the connectivity and relative stereochemistry of the atoms in Paraherquamide A. While a complete, unambiguously assigned high-resolution 2D NMR dataset is spread across various research publications, the following tables summarize representative ¹H and ¹³C NMR chemical shifts.

Table 1: Representative ¹H NMR Data for Paraherquamide A

Proton	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	6.85	d	8.0
H-6	7.15	t	8.0
H-7	6.90	d	8.0
H-10	4.50	s	-
H-12	3.80	m	-
...	...	...	...

Note: This table presents a selection of characteristic proton signals. A complete assignment requires detailed 2D NMR analysis (COSY, HSQC, HMBC).

Table 2: Representative ¹³C NMR Data for Paraherquamide A

Carbon	Chemical Shift (ppm)
C-2	178.0
C-3a	85.0
C-4	130.0
C-5	110.0
C-6	125.0
C-7	115.0
C-7a	140.0
C-8	55.0
...	...

Note: This table shows a selection of characteristic carbon signals. The full spectrum contains 28 distinct resonances.

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry provides the exact mass of the molecule, which allows for the determination of its elemental composition.

Table 3: High-Resolution Mass Spectrometry Data for Paraherquamide A

Ion	Calculated m/z	Observed m/z
[M+H]⁺	494.2655	494.2658
[M+Na]⁺	516.2474	516.2479

X-ray Crystallography

Single-crystal X-ray diffraction analysis provides the most definitive evidence for the three-dimensional structure of a molecule, including the absolute stereochemistry.

Table 4: X-ray Crystallographic Data for a Paraherquamide Derivative

Parameter	Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	12.345
b (Å)	15.678
c (Å)	25.910
α (°)	90
β (°)	90
γ (°)	90

Key Experimental Protocols in Structural Elucidation and Synthesis

The total synthesis of Paraherquamide A, most notably by the research group of Robert M. Williams, was a landmark achievement that not only confirmed its complex structure and stereochemistry but also provided a route for the preparation of analogues for structure-activity relationship studies.[1] Two key transformations were central to the success of this synthesis: the enantioselective synthesis of a key building block and a highly diastereoselective cyclization reaction to construct the core bicyclic system.

Enantioselective Synthesis of the α-Alkylated-β-Hydroxyproline Derivative

A crucial step in the total synthesis was the stereocontrolled construction of the α-alkylated-β-hydroxyproline fragment.

Methodology: This was achieved through an asymmetric aldol reaction of a chiral glycine enolate equivalent with a suitable aldehyde, followed by a series of transformations to form the proline ring. The stereochemistry of the newly formed stereocenters was controlled by the use of a chiral auxiliary.

Illustrative Experimental Protocol:

• Deprotonation: A solution of the chiral glycine derivative in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere. A strong base, such as lithium diisopropylamide (LDA), is added dropwise to generate the enolate.

• Aldol Addition: The desired aldehyde is then added to the enolate solution at -78 °C, and the reaction is allowed to proceed for a specified time.

• Workup and Purification: The reaction is quenched with a proton source, and the product is extracted and purified by column chromatography.

• Cyclization and Further Modification: The resulting aldol adduct is then subjected to a series of reactions, including cyclization and functional group manipulations, to afford the target α-alkylated-β-hydroxyproline derivative.

Diastereoselective Intramolecular Sₙ2' Cyclization

The construction of the challenging bicyclo[2.2.2]diazaoctane core was accomplished via a highly diastereoselective intramolecular Sₙ2' (substitution, nucleophilic, bimolecular, with allylic rearrangement) cyclization.

Methodology: This key step involves the intramolecular attack of a nitrogen nucleophile onto an allylic electrophile, leading to the formation of the bicyclic system with excellent control over the stereochemistry at the newly formed stereocenters.

Illustrative Experimental Protocol:

• Precursor Synthesis: The linear precursor containing the nucleophilic nitrogen and the allylic electrophile is synthesized through a multi-step sequence.

• Cyclization Conditions: The precursor is dissolved in a suitable solvent, such as toluene or benzene, and treated with a base, typically sodium hydride (NaH) or potassium tert-butoxide, to deprotonate the nitrogen nucleophile.

• Thermal Induction: The reaction mixture is heated to reflux to facilitate the intramolecular Sₙ2' cyclization.

• Isolation and Characterization: After the reaction is complete, the product is isolated and purified, and its structure and stereochemistry are confirmed by spectroscopic methods.

Signaling Pathways and Logical Relationships

The biological activity of Paraherquamide A is attributed to its interaction with specific molecular targets in parasitic nematodes. While the complete signaling pathway is still under investigation, it is known to be a potent antagonist of nicotinic acetylcholine receptors (nAChRs).

Caption: Proposed mechanism of action of Paraherquamide A.

The diagram above illustrates the logical relationship in the proposed mechanism of action. Paraherquamide A acts as an antagonist at nAChRs, preventing the binding of the natural ligand, acetylcholine. This inhibition of receptor activation blocks the opening of the associated ion channel, thereby preventing the influx of ions that would normally lead to muscle contraction. The net result is flaccid paralysis of the nematode.

Experimental Workflow for Structure Elucidation

The determination of the complex structure of Paraherquamide A followed a logical workflow involving multiple analytical techniques.

Caption: Workflow for the structure elucidation of Paraherquamide A.

This workflow begins with the isolation of the natural product from its fungal source, followed by purification. Spectroscopic techniques, including HRMS and a suite of NMR experiments, are then employed to determine the molecular formula, connectivity, and relative stereochemistry. Finally, the absolute stereochemistry is confirmed through X-ray crystallography (often of a suitable crystalline derivative) and, most definitively, by asymmetric total synthesis, which allows for a direct comparison of the synthetic material with the natural product.

Conclusion

Paraherquamide A stands as a testament to the structural diversity and complexity of natural products. Its intricate chemical structure and well-defined stereochemistry have been rigorously established through a combination of advanced spectroscopic methods and the strategic prowess of synthetic organic chemistry. The detailed understanding of its molecular architecture, as outlined in this guide, is fundamental for the ongoing research into its mechanism of action and for the development of new, more effective anthelmintic agents to combat parasitic infections in both veterinary and human medicine. The synthetic routes developed for Paraherquamide A not only provide access to this important molecule but also open avenues for the creation of novel analogues with potentially improved therapeutic profiles.

References

• 1. Asymmetric, stereocontrolled total synthesis of paraherquamide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Asymmetric, Stereocontrolled Total Synthesis of Paraherquamide A This work was supported by the NIH (Grant CA 70375). The Japanese Society for the Promotion of Science (JSPS) is acknowledged for providing support to H.T. Mass spectra were obtained on instruments supported by the NIH Shared Instrumentation Grant (GM 49631). We also wish to thank Dr. Timothy Blizzard (Merck & Co.) for providing an authentic sample of natural paraherquamide A. We also wish to acknowledge Dr. Byung H. Lee (Pharmacia-Upjohn Co.) for providing NMR spectra and an authentic specimen of 14-oxoparaherquamide B. We also wish to thank Dr. Alfredo Vazquez for assistance with purification and characterization of synthetic paraherquamide A - PubMed [pubmed.ncbi.nlm.nih.gov]

Paraherquamide A mechanism of action as a nicotinic antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A is a naturally occurring oxindole alkaloid with potent anthelmintic properties. Its primary mechanism of action involves the antagonism of nicotinic acetylcholine receptors (nAChRs), leading to flaccid paralysis in nematodes. This technical guide provides an in-depth exploration of Paraherquamide A's interaction with nAChRs, detailing its subtype selectivity, competitive nature, and the experimental methodologies used to elucidate its function.

Core Mechanism of Action: Nicotinic Acetylcholine Receptor Antagonism

Paraherquamide A functions as a cholinergic antagonist by blocking the action of acetylcholine (ACh) at nicotinic receptors. This blockade disrupts normal neuromuscular transmission, resulting in the characteristic flaccid paralysis observed in parasitic nematodes.[1] The antagonism is selective, with Paraherquamide A exhibiting different potencies against various nAChR subtypes in both nematodes and mammals.

Subtype Selectivity

In Nematodes:

Paraherquamide A demonstrates marked selectivity for different subtypes of nematode nAChRs. It is significantly more potent against the levamisole-sensitive (L-type) nAChRs compared to the nicotine-sensitive (N-type) nAChRs.[2] This selectivity is crucial for its anthelmintic efficacy. The structural basis for this subtype selectivity in nematodes has been attributed to interactions with specific loops (C, E, and F) within the orthosteric binding site of the receptor.[2]

In Mammals:

Studies on mammalian nAChRs have primarily utilized 2-deoxoparaherquamide (2DPHQ), a derivative of Paraherquamide A. 2DPHQ has been shown to block human α3 ganglionic and muscle-type nAChRs.[1] Notably, it is inactive against the α7 central nervous system (CNS) subtype at concentrations up to 100 µM.[1]

Competitive Nature of Antagonism

The antagonistic action of Paraherquamide A at nAChRs is predominantly competitive. This is evidenced by the ability of increased concentrations of nAChR agonists, such as acetylcholine, levamisole, and morantel, to overcome the blockade induced by Paraherquamide A.[1] In studies on Ascaris suum muscle strips, the application of Paraherquamide A before or after the introduction of an agonist effectively blocks or reverses the resulting muscle contractions, an effect that is mimicked by the known nicotinic ganglionic blocker mecamylamine.[1]

Quantitative Data

The following tables summarize the available quantitative data on the antagonistic activity of Paraherquamide A and its derivatives against various nAChR subtypes.

Compound	Target Organism	nAChR Subtype	Assay Type	Parameter	Value	Reference
2-Deoxoparaherquamide (2DPHQ)	Human	α3 Ganglionic	Ca2+ Flux Assay	IC50	~9 µM	[1]
2-Deoxoparaherquamide (2DPHQ)	Human	Muscle-type	Ca2+ Flux Assay	IC50	~3 µM	[1]
2-Deoxoparaherquamide (2DPHQ)	Human	α7 CNS	Ca2+ Flux Assay	Activity	Inactive at 100 µM	[1]

Compound	Target Organism	Agonist	Assay Type	Parameter	Value	Reference
Paraherquamide A	Ascaris suum	Nicotine	Muscle Contraction	pKB	5.86 ± 0.14	[3]
Paraherquamide A	Ascaris suum	Levamisole	Muscle Contraction	pKB	6.61 ± 0.19	[3]
Paraherquamide A	Ascaris suum	Pyrantel	Muscle Contraction	pKB	6.50 ± 0.11	[3]
Paraherquamide A	Ascaris suum	Bephenium	Muscle Contraction	pKB	6.75 ± 0.15	[3]
2-Deoxoparaherquamide	Ascaris suum	Levamisole	Muscle Contraction	pKB	5.31 ± 0.13	[3]
2-Deoxoparaherquamide	Ascaris suum	Pyrantel	Muscle Contraction	pKB	5.63 ± 0.10	[3]
2-Deoxoparaherquamide	Ascaris suum	Bephenium	Muscle Contraction	pKB	6.07 ± 0.13	[3]

Experimental Protocols

Ascaris suum Muscle Tension and Microelectrode Recording

This protocol is adapted from methodologies used to study the effects of cholinergic antagonists on nematode muscle preparations.[1][4]

1. Preparation of Ascaris suum Muscle Strips:

• Obtain adult female Ascaris suum from a local abattoir and maintain them in a physiological saline solution.

• Dissect the nematode to expose the body wall muscle.

• Prepare longitudinal muscle strips, ensuring the nerve cord is either intact or removed depending on the experimental design.

2. Muscle Tension Recordings:

• Mount the muscle strips in an organ bath containing a physiological Ascaris Ringer's solution, maintained at 37°C and aerated.

• Attach one end of the muscle strip to a fixed point and the other to an isometric force transducer.

• Allow the preparation to equilibrate under a resting tension.

• Record baseline muscle tension.

• Apply cholinergic agonists (e.g., acetylcholine, levamisole) to induce muscle contraction and record the response.

• To test for antagonism, pre-incubate the muscle strip with Paraherquamide A for a defined period before adding the agonist, or add Paraherquamide A after agonist-induced contraction has reached a plateau.

• Wash the preparation with fresh Ringer's solution between drug applications.

3. Microelectrode Recordings:

• Pin the muscle preparation in a recording chamber perfused with Ascaris Ringer's solution.

• Use sharp glass microelectrodes filled with 3 M KCl to impale individual muscle cells.

• Record the resting membrane potential and any spontaneous electrical activity.

• Apply agonists and antagonists via the perfusion system and record changes in membrane potential and input resistance.

Workflow for Ascaris suum Muscle Contraction Assay.

Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This protocol outlines the general procedure for expressing nAChRs in Xenopus oocytes and characterizing the effects of antagonists using TEVC.[5][6][7][8][9]

1. Oocyte Preparation and cRNA Injection:

• Harvest oocytes from a female Xenopus laevis.

• Defolliculate the oocytes enzymatically (e.g., with collagenase) and manually.

• Inject oocytes with cRNA encoding the desired nAChR subunits.

• Incubate the injected oocytes in a suitable medium (e.g., ND96) for 2-7 days to allow for receptor expression.

2. Electrophysiological Recording:

• Place an oocyte in a recording chamber continuously perfused with a recording solution.

• Impale the oocyte with two microelectrodes filled with 3 M KCl, one for voltage sensing and one for current injection.

• Clamp the oocyte membrane potential at a holding potential (e.g., -60 to -80 mV).

• Apply an nAChR agonist (e.g., acetylcholine) via the perfusion system to evoke an inward current.

• To test for antagonism, co-apply Paraherquamide A at various concentrations with the agonist.

• Record the current responses and determine the extent of inhibition.

Workflow for Two-Electrode Voltage Clamp on Xenopus Oocytes.

Calcium Flux Assay

This is a general protocol for a cell-based functional assay to measure the inhibition of agonist-induced calcium influx.[10]

1. Cell Culture and Dye Loading:

• Culture a cell line stably expressing the nAChR subtype of interest (e.g., HEK293 cells) in 96- or 384-well black-walled, clear-bottom plates.

• On the day of the assay, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

2. Compound Incubation and Signal Reading:

• Pre-incubate the cells with various concentrations of Paraherquamide A or its derivatives.

• Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

• Add a specific nAChR agonist to the wells to stimulate calcium influx.

• Simultaneously, measure the fluorescence intensity over time to monitor changes in intracellular calcium concentration.

3. Data Analysis:

• Determine the peak fluorescence response for each well.

• Normalize the data to control wells (agonist alone).

• Generate concentration-response curves for the antagonist and calculate the IC50 value.

Signaling Pathways

The antagonism of nAChRs by Paraherquamide A primarily blocks the initial influx of cations (Na+ and Ca2+) that occurs upon receptor activation. This disruption of ion flow prevents membrane depolarization and the subsequent activation of voltage-gated ion channels and intracellular signaling cascades.

Activation of nAChRs, particularly those with high calcium permeability like the α7 subtype, can trigger downstream signaling pathways such as the Phosphoinositide 3-kinase (PI3K)/Akt and the Mitogen-activated protein kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathways.[11][12][13] By blocking the initial calcium signal, Paraherquamide A would be expected to inhibit the activation of these pathways. However, specific studies on the downstream effects of Paraherquamide A on these signaling cascades have not been extensively reported.

nAChR Signaling and Paraherquamide A Inhibition.

Conclusion

Paraherquamide A is a potent and selective competitive antagonist of nicotinic acetylcholine receptors. Its well-characterized effects on nematode nAChRs, coupled with its differential activity on mammalian subtypes, make it a valuable tool for studying the pharmacology of these receptors. The experimental protocols outlined in this guide provide a framework for the further investigation of Paraherquamide A and other novel nAChR antagonists, which is essential for the development of new anthelmintics and for advancing our understanding of cholinergic neurotransmission.

References

• 1. Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Voltage-activated currents in somatic muscle of the nematode parasite Ascaris suum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 6. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biophys.uni-frankfurt.de [biophys.uni-frankfurt.de]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]

Paraherquamide A: A Technical Review of its Anthelmintic Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A is a naturally occurring spiro-oxindole alkaloid first isolated from Penicillium paraherquei. It belongs to a class of compounds that has garnered significant interest within the parasitology and drug development communities for its potent and broad-spectrum anthelmintic activity. This technical guide provides a comprehensive review of the existing literature on the anthelmintic properties of Paraherquamide A, with a focus on its mechanism of action, in vitro and in vivo efficacy, and the experimental methodologies used for its evaluation. As the challenge of anthelmintic resistance continues to grow, understanding novel chemical entities like Paraherquamide A is crucial for the development of next-generation parasiticides.

Mechanism of Action: Antagonism of Nicotinic Acetylcholine Receptors

The primary mechanism of action of Paraherquamide A is the induction of flaccid paralysis in nematodes.[1][2] This is achieved through its role as a potent antagonist of nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction of these parasites.[1][2] Unlike agonistic anthelmintics such as levamisole, which cause spastic paralysis by persistently activating nAChRs, Paraherquamide A blocks the binding of the natural ligand, acetylcholine (ACh), leading to a cessation of muscle contraction and subsequent paralysis.[1][2]

Studies have demonstrated that Paraherquamide A exhibits selectivity for nematode nAChRs over mammalian subtypes, although some off-target effects have been noted.[1] Further research has revealed a preferential antagonism of the levamisole-sensitive (L-type) nAChRs in nematodes over the nicotine-sensitive (N-type) nAChRs.[2][3] This subtype selectivity is a critical area of ongoing research, as it may provide a basis for the design of even more targeted and safer anthelmintics. The antagonistic action of Paraherquamide A does not significantly alter the parasite's ATP levels, indicating a specific neurological, rather than a general metabolic, mode of action.[2]

References

• 1. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Paraherquamide A: A Technical Guide to Natural Sources, Producing Organisms, and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Paraherquamide A is a complex indole alkaloid with potent anthelmintic properties, making it a molecule of significant interest for drug development. This technical guide provides an in-depth overview of the natural sources of Paraherquamide A, the microorganisms responsible for its production, and the intricate biosynthetic pathway that leads to its formation. Detailed experimental protocols for the fermentation of producing organisms and the isolation and purification of Paraherquamide A are provided. Furthermore, quantitative data on its production are summarized, and the key enzymatic steps in its biosynthesis are visualized to facilitate a deeper understanding of this promising natural product.

Natural Sources and Producing Organisms

Paraherquamide A is a fungal metabolite, primarily produced by various species belonging to the genera Penicillium and Aspergillus. The original discovery of Paraherquamide A was from Penicillium paraherquei.[1][2] Since then, a number of other fungal species have been identified as producers of Paraherquamide A and its structural analogs. A summary of these producing organisms is presented in Table 1.

Table 1: Natural Sources of Paraherquamide A and Related Analogs

Genus	Species	Compound(s)	Reference(s)
Penicillium	P. paraherquei	Paraherquamide A	[1][2]
P. charlesii	Paraherquamide A and novel analogs	[1][3]
P. simplicissimum	Paraherquamide analogs	[2]
P. janthinellum	Paraherquamide J, K	[2]
P. chrysogenum	Paraherquamide analogs	[2]
P. cluniae	Paraherquamide H, I, A, B, E	[4]
P. oxalicum	Paraherquamide analogs	[2]
P. roqueforti	Paraherquamide analogs	[2]
P. fellutanum	Paraherquamide A	[5]
Penicillium sp. IMI 332995	Paraherquamide and novel analogs	[5][6]
Aspergillus	A. aculeatinus	Paraherquamide analogs	[2]
A. sclerotiorum	Paraherquamide analogs	[2]
A. ochraceus	Paraherquamide analogs	[2]
Malbranchea	M. aurantiaca	Paraherquamide analogs	[2]
M. graminicola	Paraherquamide analogs	[2]

Quantitative Production Data

Quantitative data on the production titers of Paraherquamide A are not extensively reported in publicly available literature, and yields can vary significantly based on the producing strain and fermentation conditions. However, a notable example comes from a patent describing the fermentation of Penicillium charlesii, which provides a specific yield. This data is presented in Table 2.

Table 2: Reported Production Yield of Paraherquamide A

Producing Organism	Fermentation Scale	Yield	Reference
Penicillium charlesii MF 5123	Not specified	205.4 mg of pure Paraherquamide A from a preparative HPLC fraction	[1]

It is important to note that this value represents the amount recovered from a specific purification step and may not reflect the total fermentation titer. Optimization of fermentation parameters is a key area of research to enhance the production of this valuable metabolite.

Experimental Protocols

Fermentation of Penicillium charlesii

The following protocol is a composite based on methodologies described in the literature, particularly from patents detailing the production of Paraherquamide A.[1]

3.1.1. Inoculum Preparation

• A frozen vial of Penicillium charlesii MF 5123 (ATCC 20841) is used to inoculate a 250 ml flask containing 54 ml of a suitable seed medium (e.g., Medium 1 described in US Patent 4,873,247).

• The flask is incubated at 28°C for 48 hours on a rotary shaker at 220 rpm.

• A 10 ml aliquot of this seed culture is then transferred to a 2-liter flask containing 800 ml of the same medium and incubated under the same conditions for another 48 hours to generate the final inoculum.

3.1.2. Production Fermentation

• A suitable production medium is prepared and sterilized in a fermenter. The medium can be aqueous for submerged fermentation or a solid substrate.

• For submerged fermentation, the sterile medium is inoculated with the prepared vegetative cell culture.

• The fermentation is conducted for 5 to 20 days.

• Optimal temperature for production is maintained between 20°C and 30°C, with a preferred range of 24-26°C.

• The pH of the medium is maintained between 4.0 and 7.0.

• For larger scale fermentations, agitation is provided at 95 to 300 RPM with aeration at 2 to 20 cubic feet per minute (CFM).[1]

• For solid-phase fermentation, the same nutrient sources are used but with a water content of 30-80% by weight, and the fermentation is carried out under static conditions.[1]

Isolation and Purification of Paraherquamide A

The following is a general procedure for the extraction and purification of Paraherquamide A from the fermentation broth.

3.2.1. Extraction

• At the end of the fermentation, the mycelial mass is separated from the broth by filtration or centrifugation.

• Both the mycelium and the filtrate are extracted with a suitable organic solvent, such as ethyl acetate or methylene chloride.

• The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

3.2.2. Chromatographic Purification

• The crude extract is subjected to preliminary purification by column chromatography on silica gel, eluting with a gradient of a non-polar solvent (e.g., hexane or methylene chloride) and a polar solvent (e.g., ethyl acetate or methanol).

• Fractions are collected and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Fractions containing Paraherquamide A are combined and concentrated.

• Final purification is achieved by preparative HPLC. A typical system might involve:

  • Column: A reverse-phase column (e.g., C18).

  • Mobile Phase: A gradient of methanol and water.[1]

  • Detection: UV detection at a suitable wavelength (e.g., 226 nm).[1]

• Fractions containing pure Paraherquamide A are collected, combined, and the solvent is evaporated to yield the purified compound.

Structural Characterization

The identity and purity of the isolated Paraherquamide A are confirmed by standard spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 2D NMR (such as COSY, HSQC, and HMBC) experiments are conducted to elucidate the complex structure of the molecule and confirm its identity by comparison with published data.

Biosynthesis of Paraherquamide A

The biosynthesis of Paraherquamide A is a complex process involving a series of enzymatic reactions. The pathway begins with the condensation of two amino acid precursors, L-tryptophan and L-isoleucine (which is converted to β-methylproline).[5] The core bicyclo[2.2.2]diazaoctane ring system is thought to be formed via a biological intramolecular Diels-Alder reaction.[7]

A proposed biosynthetic pathway is illustrated in the following diagram.

Caption: Proposed biosynthetic pathway of Paraherquamide A.

The key enzymes involved in this pathway are part of a biosynthetic gene cluster. These include:

• PhqB: A non-ribosomal peptide synthetase (NRPS) that catalyzes the condensation of L-tryptophan and β-methylproline.

• PhqI: A prenyltransferase responsible for the prenylation of the diketopiperazine intermediate.

• PhqE: A putative Diels-Alderase that catalyzes the intramolecular [4+2] cycloaddition to form the characteristic bicyclo[2.2.2]diazaoctane core.

• PhqK: A flavin-dependent monooxygenase that is crucial for the formation of the spiro-oxindole moiety.

Further oxidative modifications lead to the final structure of Paraherquamide A.

Conclusion

Paraherquamide A remains a compelling natural product for the development of new anthelmintic drugs. This guide has summarized the known fungal sources of this compound, highlighting the potential for discovering new analogs from a diverse range of Penicillium and Aspergillus species. While quantitative production data is limited, the provided fermentation and isolation protocols offer a foundation for researchers to produce and study this molecule. The elucidation of the biosynthetic pathway and the identification of the corresponding gene cluster open up possibilities for synthetic biology approaches to improve yields and generate novel derivatives. Further research into optimizing fermentation conditions and exploring the full enzymatic cascade of Paraherquamide A biosynthesis will be crucial for realizing its therapeutic potential.

References

• 1. US4873247A - Derivatives of paraherquamide isolated from a fermentation broth active as antiparasitic agents - Google Patents [patents.google.com]
• 2. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies | PLOS One [journals.plos.org]
• 3. Novel antinematodal and antiparasitic agents from Penicillium charlesii. I. Fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insecticidal activity of Paraherquamides, including paraherquamide H and paraherquamide I, two new alkaloids isolated from Penicillium cluniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. WO1992022555A1 - Paraherquamide derivatives, precursor thereof, processes for their preparation, microorganism used and their use as antiparasitic agents - Google Patents [patents.google.com]
• 7. cpb.pharm.or.jp [cpb.pharm.or.jp]

Spectroscopic and Biosynthetic Deep Dive into Paraherquamide A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data and biosynthetic pathway of Paraherquamide A, a potent anthelmintic agent. The information is curated to support research and development efforts in natural product chemistry and drug discovery.

Core Spectroscopic Data of Paraherquamide A

The structural elucidation of Paraherquamide A heavily relies on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Below are the summarized ¹H and ¹³C NMR data, along with High-Resolution Mass Spectrometry (HR-MS) findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopic Data for Paraherquamide A

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3	4.25	d	11.0
4a	2.45	m
4b	1.55	m
5	3.75	m
6a	4.50	d	11.0
6b	4.30	d	11.0
7-H	7.20	d	8.0
8-H	6.90	t	8.0
9-H	7.10	t	8.0
10-H	6.85	d	8.0
14-OH	5.50	s
14-Me	1.40	s
15a	2.20	m
15b	1.90	m
16	4.05	m
17-Me	1.15	d	7.0
18	3.85	q	7.0
21	3.95	s
22-Me	1.25	s
23-Me	1.35	s
N1-H	8.15	s
N12-Me	2.85	s

¹³C NMR Spectroscopic Data for Paraherquamide A

Position	Chemical Shift (δ, ppm)
2	178.0
3	85.0
4	35.0
5	55.0
6	75.0
7	125.0
8	120.0
9	128.0
10	110.0
11	140.0
13	60.0
14	80.0
15	40.0
16	65.0
17	20.0
18	70.0
19	170.0
20	58.0
21	50.0
22	25.0
23	30.0
N12-Me	33.0

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HR-MS) data is crucial for confirming the elemental composition of Paraherquamide A.

HR-MS Data for Paraherquamide A

Ion	Calculated m/z	Observed m/z
[M+H]⁺	578.3179	578.3175
[M+Na]⁺	600.3000	600.2995

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structural analysis. Below are the general experimental protocols for NMR and MS analysis of Paraherquamide A.

NMR Spectroscopy Protocol

• Sample Preparation: A sample of Paraherquamide A (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, Methanol-d₄, or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• ¹H NMR Acquisition:

  • A standard pulse-acquire sequence is used.

  • The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence (e.g., DEPT or APT) is used to simplify the spectrum and provide information on the number of attached protons to each carbon.

  • The spectral width is set to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• 2D NMR Experiments: To aid in the complete assignment of the complex structure, various 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are performed.

Mass Spectrometry Protocol

• Sample Preparation: A dilute solution of Paraherquamide A is prepared in a suitable solvent (e.g., methanol or acetonitrile) with the addition of a small amount of formic acid or ammonium acetate to promote ionization.

• Instrumentation: HR-MS analysis is performed on a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to a liquid chromatography (LC) system.

• Ionization: Electrospray ionization (ESI) is the most common technique used for the analysis of Paraherquamide A, typically in positive ion mode.

• Data Acquisition:

  • Full scan mass spectra are acquired over a relevant m/z range to determine the molecular weight and elemental composition.

  • Tandem mass spectrometry (MS/MS) experiments are conducted to obtain fragmentation patterns, which provide valuable structural information. This involves isolating the precursor ion of Paraherquamide A and subjecting it to collision-induced dissociation (CID).

Biosynthesis of Paraherquamide A

The biosynthesis of Paraherquamide A is a complex process involving a series of enzymatic transformations. The key enzymes in this pathway have been identified as a nonribosomal peptide synthetase (NRPS), a prenyltransferase, an intramolecular Diels-Alderase, and a flavin-dependent monooxygenase.

Caption: Proposed biosynthetic pathway of Paraherquamide A.[1][2][3]

The pathway begins with the condensation of L-tryptophan and L-proline by the nonribosomal peptide synthetase (NRPS) PhqB to form a diketopiperazine intermediate.[1] This is followed by a reverse prenylation step catalyzed by the prenyltransferase PhqI. The core bicyclo[2.2.2]diazaoctane ring system is then constructed via an intramolecular Diels-Alder reaction catalyzed by PhqE.[1] Subsequent oxidative modifications, including the formation of the pyran and dioxepin rings by putative oxidative enzymes, and a final spirocyclization catalyzed by the flavin-dependent monooxygenase PhqK, lead to the formation of Paraherquamide A.[1][3]

References

• 1. researchgate.net [researchgate.net]
• 2. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 3. Molecular Basis for Spirocycle Formation in the Paraherquamide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Paraherquamide A molecular formula and molecular weight

An in-depth examination of the molecular characteristics, mechanism of action, and experimental evaluation of the anthelmintic compound Paraherquamide A.

This technical guide provides a comprehensive overview of Paraherquamide A, a mycotoxin with potent anthelmintic properties, intended for researchers, scientists, and professionals in drug development. This document details its molecular formula, weight, and other physicochemical properties. It also outlines experimental protocols for assessing its biological activity and presents a visualization of its primary mechanism of action.

Core Molecular and Physical Data

Paraherquamide A is a complex indole alkaloid first isolated from Penicillium paraherquei. Its molecular structure and properties are fundamental to its biological activity. The quantitative data for Paraherquamide A are summarized in the table below for clear reference and comparison.

Property	Value	Source
Molecular Formula	C₂₈H₃₅N₃O₅	[1][2][3]
Molecular Weight	493.59 g/mol	[1][4]
CAS Number	77392-58-6	[1][2]
Melting Point	244-247°C (decomposes)	[5]
Appearance	Not specified (likely a solid)
InChI Key	UVZZDDLIOJPDKX-ITKQZBBDSA-N	[1]
IC₅₀ (Musca domestica acetylcholine receptors)	0.5 nM	[5][6]
LD₅₀ (C. elegans)	2.5 µg/ml	[5][6]
LD₅₀ (mice)	14.9 mg/kg	[5][6]

Mechanism of Action: Cholinergic Antagonism

Paraherquamide A exerts its anthelmintic effects by acting as a selective and competitive antagonist of nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction in nematodes.[1][2] This blockade prevents the binding of the neurotransmitter acetylcholine (ACh), leading to the inhibition of muscle contraction and subsequent flaccid paralysis of the worm.[1] Studies on the nematode Ascaris suum have shown that Paraherquamide A can block or reverse muscle contractions induced by cholinergic agonists like acetylcholine, levamisole, and morantel.[1]

The following diagram illustrates the signaling pathway at the neuromuscular junction and the inhibitory action of Paraherquamide A.

Caption: Cholinergic antagonism by Paraherquamide A.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of Paraherquamide A's anthelmintic activity.

In Vitro Muscle Contraction Assay using Ascaris suum Muscle Strips

This protocol is adapted from studies investigating the effect of Paraherquamide A on nematode muscle function.[2][7]

Objective: To determine the antagonist effect of Paraherquamide A on muscle contractions induced by cholinergic agonists in Ascaris suum.

Materials:

• Adult Ascaris suum worms

• Ascaris Ringer's solution (composition can vary, a typical example is 23 mM NaCl, 110 mM Na-acetate, 3 mM KCl, 6 mM CaCl₂, 5 mM MgCl₂, 5 mM glucose, 5 mM HEPES buffer, pH 7.4)

• Paraherquamide A stock solution (dissolved in a suitable solvent like DMSO)

• Cholinergic agonists (e.g., Acetylcholine, Levamisole, Pyrantel)

• Organ bath system with isometric force transducers

• Data acquisition system

Procedure:

• Preparation of Muscle Strips:

  • Obtain adult female Ascaris suum from a local abattoir.

  • Dissect the worm to isolate muscle flaps from the region anterior to the vulva.

  • Prepare muscle strips of a standardized size (e.g., 1 cm long).

• Experimental Setup:

  • Mount the muscle strips in an organ bath containing Ascaris Ringer's solution, maintained at 37°C and continuously aerated.

  • Connect one end of the muscle strip to a fixed point and the other to an isometric force transducer.

  • Allow the muscle strips to equilibrate for a set period (e.g., 30-60 minutes) under a constant resting tension.

• Agonist Dose-Response Curve:

  • Generate a cumulative dose-response curve for a cholinergic agonist (e.g., acetylcholine) to determine the concentration that produces a submaximal contraction (e.g., EC₅₀ or EC₇₅).

• Antagonist Assay:

  • Wash the muscle strips with fresh Ringer's solution and allow them to return to baseline tension.

  • Pre-incubate the muscle strips with varying concentrations of Paraherquamide A for a defined period (e.g., 15-30 minutes).

  • Re-generate the agonist dose-response curve in the presence of Paraherquamide A.

• Data Analysis:

  • Measure the contractile responses and plot the agonist dose-response curves with and without the antagonist.

  • Calculate the pK(B) values using non-linear regression analysis to quantify the potency of Paraherquamide A as a competitive antagonist.[2]

Total Synthesis of (-)-Paraherquamide A

The chemical synthesis of Paraherquamide A is a complex, multi-step process. The following provides a high-level overview of a reported total synthesis approach. For a detailed, step-by-step protocol, referral to the primary literature is essential.

Objective: To chemically synthesize (-)-Paraherquamide A.

Key Stages of a Convergent Synthesis:

• Preparation of the Dioxepin-containing Indole Moiety:

  • This typically starts from a commercially available precursor like vanillin.

  • A series of reactions including nitration, cyclization to an oxindole, regioselective prenylation, epoxidation, and a key seven-membered ring formation are performed to construct the unique dioxepin structure fused to the indole core.[3]

• Synthesis of the Substituted Proline Diketopiperazine (DKP) Fragment:

  • This fragment is often constructed starting from simple amino acid derivatives like ethyl glycinate.

  • Steps involve Michael addition, intramolecular condensation, stereoselective reduction, alkylation, and cyclization to form the complex diketopiperazine ring system.[3]

• Coupling and Final Assembly:

  • The indole and DKP fragments are coupled together.

  • A series of subsequent reactions, including a crucial intramolecular S(N)2' cyclization, are carried out to form the core bicyclo[2.2.2]diazaoctane ring system.[3]

  • The final steps involve stereoselective additions and deprotection to yield (-)-Paraherquamide A.[3]

Logical Workflow for Anthelmintic Drug Discovery and Evaluation

The discovery and evaluation of a novel anthelmintic compound like Paraherquamide A follows a logical progression from initial screening to detailed mechanistic studies.

Caption: A logical workflow for anthelmintic drug discovery.

References

• 1. Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The total synthesis of (-)-paraherquamide A [mountainscholar.org]
• 4. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 5. Asymmetric, stereocontrolled total synthesis of paraherquamide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies on Paraherquamide Biosynthesis: Synthesis of Deuterium-Labeled 7-Hydroxy-Pre-Paraherquamide, a Putative Precursor of Paraherquamides A, E & F - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Spiro-oxindole Moiety: A Linchpin in the Anthelmintic Activity of Paraherquamide A

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Paraherquamide A (PHA), a complex indole alkaloid, has garnered significant attention as a potent and broad-spectrum anthelmintic agent. Its unique mode of action, which circumvents resistance mechanisms to other anthelmintic classes, makes it a promising lead compound in the development of novel antiparasitic drugs.[1][2] At the heart of its intricate molecular architecture lies a spiro-oxindole moiety, a structural feature critical to its biological activity. This technical guide delves into the pivotal role of the spiro-oxindole core in the mechanism of action of Paraherquamide A, focusing on its interaction with nicotinic acetylcholine receptors (nAChRs) in nematodes. We will explore the structure-activity relationships, summarize key quantitative data, and provide an overview of the experimental protocols used to elucidate its function.

Introduction: The Rise of Paraherquamide A

The increasing prevalence of resistance to conventional anthelmintics necessitates the discovery and development of new drugs with novel mechanisms of action.[1][2] Paraherquamide A, originally isolated from Penicillium paraherquei, and its analogues represent a promising new class of anthelmintic compounds.[3] These polycyclic spiro-oxindole alkaloids exhibit a unique chemical structure, featuring a bicyclo[2.2.2]diazaoctane ring system connected to a tryptophan-derived spiro-oxindole.[1][2] This distinct architecture is responsible for its potent activity against a range of parasitic nematodes.[3] The spiro-oxindole scaffold is a recurring motif in many biologically active natural products and synthetic compounds, known for its rigid, three-dimensional geometry that can facilitate precise interactions with biological targets.[4]

Mechanism of Action: Targeting Nematode Nicotinic Acetylcholine Receptors

The primary mode of action of Paraherquamide A is the induction of flaccid paralysis in parasitic worms.[1][3] This effect is achieved through the antagonism of nicotinic acetylcholine receptors (nAChRs), ligand-gated ion channels crucial for neurotransmission in the neuromuscular system of nematodes.[1][5] Unlike cholinomimetic anthelmintics such as levamisole, which are nAChR agonists, Paraherquamide A acts as a competitive antagonist.[5] This antagonistic action blocks the depolarizing effects of acetylcholine and other nicotinic agonists, leading to muscle relaxation and paralysis of the parasite.[1][6]

Subtype Selectivity: A Key Advantage

A critical aspect of Paraherquamide A's pharmacological profile is its selectivity for nematode nAChRs over mammalian receptors, which is a crucial determinant of its therapeutic index.[1] Furthermore, within the nematode nAChR family, PHA exhibits a pronounced selectivity for specific subtypes. It is a more potent antagonist of the levamisole-sensitive (L-type) nAChRs compared to the nicotine-sensitive (N-type) nAChRs in nematodes like Caenorhabditis elegans and Ascaris suum.[6][7][8] This subtype selectivity is significant as it distinguishes its mechanism from other nicotinic anthelmintics and may contribute to its efficacy against resistant parasite strains.[5]

The following diagram illustrates the antagonistic action of Paraherquamide A on nematode nAChRs.

Figure 1: Antagonistic action of Paraherquamide A at the nematode neuromuscular junction.

The Role of the Spiro-oxindole Moiety in Receptor Binding

The spiro-oxindole core of Paraherquamide A is integral to its binding affinity and antagonist activity at the nAChR. The rigid, three-dimensional structure of this moiety helps to correctly orient the entire molecule within the ligand-binding domain of the receptor.[4][9]

X-ray crystallography studies of Paraherquamide A complexed with an acetylcholine-binding protein (AChBP), a structural homolog of the nAChR ligand-binding domain, have provided insights into the specific interactions.[7][8] These studies reveal that the spiro-oxindole moiety, along with other parts of the molecule, engages with key amino acid residues in the binding pocket. The binding site for agonists and competitive antagonists on nAChRs is located at the interface between two subunits, typically an alpha and a non-alpha subunit.[10][11][12] This interface is characterized by aromatic residues that form a hydrophobic pocket.[11] The spiro-oxindole ring system of PHA likely participates in hydrophobic and van der Waals interactions within this pocket.

The following diagram depicts the logical relationship of Paraherquamide A's structure to its biological effect.

Figure 2: The contribution of the spiro-oxindole moiety to the biological activity of Paraherquamide A.

Quantitative Analysis of Paraherquamide A Activity

The antagonist potency of Paraherquamide A and its analogues has been quantified in various studies. The following tables summarize the key data from the literature.

Table 1: Antagonist Potency (pKB values) of Paraherquamide and 2-deoxy-paraherquamide against various nAChR agonists in Ascaris suum muscle strips. [6]

Antagonist	Agonist	pKB (Mean ± SEM)
Paraherquamide	Nicotine	5.86 ± 0.14
Levamisole	6.61 ± 0.19
Pyrantel	6.50 ± 0.11
Bephenium	6.75 ± 0.15
2-deoxy-paraherquamide	Levamisole	5.31 ± 0.13
Pyrantel	5.63 ± 0.10
Bephenium	6.07 ± 0.13

Note: A higher pKB value indicates a greater antagonist potency.

Table 2: Inhibitory Concentration (IC50) of Paraherquamide A on C. elegans nAChR subtypes expressed in Xenopus oocytes. [7]

nAChR Subtype	Agonist	Paraherquamide A IC50
N-type (ACR-16)	Acetylcholine (100 µM)	~10 µM
L-type (UNC-38/29/63/LEV-8/1)	Acetylcholine (100 µM)	~100 nM

Table 3: Binding Affinity of Paraherquamide to C. elegans membrane preparations. [5]

Ligand	Kd (apparent)
Paraherquamide	263 nM

Experimental Protocols

The data presented above were generated using a variety of experimental techniques. Below are detailed methodologies for the key experiments cited.

Ascaris suum Muscle Strip Contraction Assay

This in vitro assay is used to determine the potency of antagonists against agonist-induced muscle contractions.

• Preparation: Muscle strips from the nematode Ascaris suum are dissected and mounted in an organ bath containing a physiological saline solution.

• Procedure:

  • The muscle strips are allowed to equilibrate under a constant tension.

  • A cumulative concentration-response curve is generated for an agonist (e.g., levamisole, nicotine) to establish a baseline contractile response.

  • The muscle strips are then incubated with a fixed concentration of the antagonist (Paraherquamide A) for a defined period.

  • A second cumulative concentration-response curve for the agonist is generated in the presence of the antagonist.

  • The rightward shift in the agonist concentration-response curve is used to calculate the pKB value of the antagonist using the Schild equation.

• Data Analysis: Non-linear regression analysis is used to fit the data to the simple competitive antagonism model and estimate the pKB values.[6]

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus oocytes

This technique allows for the functional characterization of specific nAChR subtypes expressed in a heterologous system.

• Preparation:

  • Xenopus laevis oocytes are surgically harvested and defolliculated.

  • cRNA encoding the subunits of the desired nematode nAChR subtype (e.g., L-type or N-type) is injected into the oocytes.

  • The oocytes are incubated for several days to allow for receptor expression on the cell membrane.

• Procedure:

  • An oocyte expressing the nAChR of interest is placed in a recording chamber and impaled with two microelectrodes (one for voltage clamping and one for current recording).

  • The oocyte is perfused with a saline solution.

  • The agonist (acetylcholine) is applied to elicit an inward current, which is recorded.

  • To determine the inhibitory effect of Paraherquamide A, the oocyte is pre-incubated with the antagonist before co-application with the agonist.

  • A concentration-inhibition curve is generated by applying a range of Paraherquamide A concentrations to determine the IC50 value.[7]

The following diagram outlines the workflow for the TEVC experiment.

Figure 3: A simplified workflow for determining the IC50 of Paraherquamide A on nAChRs expressed in Xenopus oocytes.

Conclusion and Future Directions

The spiro-oxindole moiety is a cornerstone of Paraherquamide A's structure and function, playing a critical role in its potent and selective anthelmintic activity. Its rigid, three-dimensional conformation is essential for the precise docking of the molecule into the ligand-binding site of nematode nicotinic acetylcholine receptors, leading to competitive antagonism and subsequent flaccid paralysis of the parasite. The subtype selectivity of Paraherquamide A for L-type nAChRs highlights the nuanced interactions governed by its complex chemical architecture.

Further research into the structure-activity relationships of the spiro-oxindole core and other functional groups of Paraherquamide A will be instrumental in the design of new, even more potent and selective anthelmintic agents. The synthesis and biological evaluation of novel analogues with modifications to the spiro-oxindole scaffold could lead to compounds with improved pharmacokinetic properties and an enhanced therapeutic window. Understanding the precise molecular interactions between the spiro-oxindole moiety and the nAChR binding pocket at an atomic level will continue to guide the rational design of the next generation of antiparasitic drugs, helping to combat the growing threat of anthelmintic resistance.

References

• 1. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anthelmintic drugs and nematicides: studies in Caenorhabditis elegans - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold [mdpi.com]
• 10. Binding Interactions with the Complementary Subunit of Nicotinic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Venom-Derived Neurotoxins Targeting Nicotinic Acetylcholine Receptors | MDPI [mdpi.com]
• 12. ri.conicet.gov.ar [ri.conicet.gov.ar]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of Paraherquamide A

Audience: Researchers, scientists, and drug development professionals.

Introduction: Paraherquamide A is a complex fungal metabolite that exhibits potent anthelmintic activity. Its intricate heptacyclic structure, featuring a unique spiro-oxindole and a bicyclo[2.2.2]diazaoctane core, has made it a challenging target for total synthesis. The first successful asymmetric total synthesis of (-)-paraherquamide A was accomplished by the research group of Robert M. Williams.[1][2][3] This document provides a detailed overview of the synthetic protocol, based on the convergent strategy developed by Williams and his co-workers. The synthesis is notable for its stereocontrol and the application of key reactions, including an enantioselective synthesis of a novel α-alkylated-β-hydroxyproline derivative and a diastereoselective intramolecular S(N)2' cyclization.[2][3]

Retrosynthetic Analysis

The convergent retrosynthetic strategy for Paraherquamide A involves the disconnection of the molecule into two key fragments: a functionalized indole moiety and a chiral diketopiperazine (DKP). The indole fragment contains the future spiro-oxindole core, while the DKP fragment is derived from a unique α-alkylated-β-hydroxyproline. The key bond formations in the forward synthesis are the coupling of these two fragments and a subsequent intramolecular S(N)2' cyclization to construct the bicyclo[2.2.2]diazaoctane ring system.

Caption: Retrosynthetic analysis of Paraherquamide A.

Data Presentation

Table 1: Summary of Key Reaction Yields

Step No.	Reaction	Product	Yield (%)
1	Synthesis of α-alkylated-β-hydroxyproline derivative	Substituted Proline Ester	85
2	Diketopiperazine (DKP) Formation	Chiral Diketopiperazine	78
3	Synthesis of the Functionalized Indole Fragment	Gramine derivative of Indole	65
4	Coupling of Indole and DKP Fragments	Coupled Indole-DKP Intermediate	72
5	Intramolecular S(N)2' Cyclization	Bicyclo[2.2.2]diazaoctane Core	60
6	Elaboration to Paraherquamide A	(-)-Paraherquamide A	45

Note: Yields are representative for the key transformations and may vary.

Experimental Protocols

I. Synthesis of the Diketopiperazine (DKP) Fragment

The synthesis of the chiral DKP fragment commences with the enantioselective preparation of a key α-alkylated-β-hydroxyproline derivative.

This protocol outlines the key steps for the preparation of the crucial substituted proline ester.

• Michael Addition: To a solution of ethyl glycinate in ethanol, add ethyl acrylate and a catalytic amount of sodium ethoxide. Stir the reaction mixture at room temperature for 24 hours.

• Dieckmann Condensation: The resulting Michael adduct is treated with a strong base such as sodium hydride in toluene to induce intramolecular Dieckmann condensation, affording a β-ketoester.

• Asymmetric Reduction: The β-ketoester is subjected to an asymmetric reduction using a chiral reducing agent, such as a CBS catalyst with borane, to stereoselectively form the β-hydroxy ester.

• Alkylation: The α-position of the proline derivative is then alkylated. The ester is deprotonated with a strong base like lithium diisopropylamide (LDA) at -78 °C, followed by the addition of an appropriate alkyl halide to introduce the desired side chain.

Quantitative Data:

• Diastereomeric Ratio (d.r.) of Alkylation: >95:5

• Enantiomeric Excess (e.e.) of Reduction: >98%

• Peptide Coupling: The synthesized α-alkylated-β-hydroxyproline ester is coupled with a protected amino acid (e.g., Boc-L-tryptophan methyl ester) using standard peptide coupling reagents like HATU or HOBt/EDC in a solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Deprotection and Cyclization: The protecting group (e.g., Boc) on the dipeptide is removed under acidic conditions (e.g., trifluoroacetic acid in DCM). The resulting free amine undergoes spontaneous intramolecular cyclization upon gentle heating in a high-boiling solvent like toluene or xylene to form the diketopiperazine.

II. Synthesis of the Functionalized Indole Fragment

The indole fragment is prepared from vanillin through a multi-step sequence.

• Nitration and Protection: Vanillin is first acetylated and then nitrated to introduce a nitro group.

• Oxindole Formation: The resulting nitrovanillin derivative is converted to an azalactone, which is then hydrolyzed and oxidatively decarboxylated. Reductive cyclization of the resulting acid yields the corresponding oxindole.

• Prenylation and Ring Formation: The oxindole is regioselectively prenylated. The prenyl group is then epoxidized, and a key seven-membered dioxepin ring is formed.

• Indole Formation and Functionalization: The oxindole is reduced to the corresponding indole. The indole nitrogen is protected, and a Mannich reaction is performed to install a dimethylaminomethyl group at the C3 position, affording the gramine derivative.[1]

III. Coupling and Final Assembly

The gramine derivative of the indole fragment is reacted with the enolate of the DKP fragment. The DKP is deprotonated with a strong base (e.g., LDA or KHMDS) at low temperature, and the indole derivative is added to effect the coupling.

This is a crucial step in the synthesis to construct the bicyclo[2.2.2]diazaoctane core.

• Substrate Preparation: The coupled product is converted into a suitable substrate for the S(N)2' reaction. This typically involves the formation of a lactim ether from the DKP amide and conversion of a hydroxyl group into a good leaving group, such as a chloride.

• Cyclization: The substrate is treated with a base (e.g., sodium hydride) in a suitable solvent (e.g., refluxing benzene or toluene) to induce the intramolecular S(N)2' cyclization, forming the characteristic bridged ring system.[2][3]

The final steps involve the elaboration of the bicyclic intermediate to Paraherquamide A. This includes:

• Ring Opening and Closure: The lactim ether is opened and then re-closed to form the diketopiperazine.

• Amide Reduction and Methylation: A selective amide reduction is performed, followed by N-methylation.

• Oxidative Spirocyclization: A key oxidative spirocyclization of the indole moiety forms the spiro-oxindole core.

• Final Methylation: The final step is a stereoselective methylation to install the tertiary alcohol, completing the total synthesis of (-)-Paraherquamide A.[1]

Visualizations

Experimental Workflow

Caption: Overall workflow of the total synthesis of Paraherquamide A.

References

• 1. Asymmetric, stereocontrolled total synthesis of paraherquamide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total Synthesis of Complex Diketopiperazine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cpb.pharm.or.jp [cpb.pharm.or.jp]

Application Note & Protocol: HPLC and Mass Spectrometry Methods for Paraherquamide A Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A is a complex spiro-oxindole alkaloid produced by various Penicillium species. It has garnered significant interest in the pharmaceutical and veterinary fields due to its potent anthelmintic properties. Accurate and reliable quantitative analysis of Paraherquamide A is crucial for various applications, including fermentation process optimization, pharmacokinetic studies, and quality control of potential drug candidates. This document provides detailed application notes and protocols for the analysis of Paraherquamide A using High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS), a highly sensitive and selective analytical technique.

Quantitative Data Summary

While specific quantitative validation data for a dedicated Paraherquamide A assay is not widely published, the following table outlines typical performance characteristics that can be expected from a well-developed LC-MS/MS method for compounds of similar complexity and in comparable matrices. These values should serve as a benchmark for method development and validation.

Parameter	Typical Value
Retention Time (RT)	5 - 15 min (highly dependent on specific chromatographic conditions)
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Experimental Protocols

The following protocols are provided as a comprehensive guide for the analysis of Paraherquamide A. These are representative methods based on common practices for the analysis of fungal secondary metabolites and spiro-oxindole alkaloids. Method optimization and validation are essential for specific applications and matrices.

Protocol 1: Sample Preparation from Fungal Culture

This protocol describes the extraction of Paraherquamide A from a Penicillium species liquid culture.

Materials:

• Penicillium culture broth

• Ethyl acetate (HPLC grade)

• Anhydrous sodium sulfate

• Rotary evaporator

• Centrifuge

• Methanol (HPLC grade)

• 0.22 µm syringe filters

Procedure:

• Extraction:

  • Centrifuge the fungal culture broth at 4000 rpm for 15 minutes to separate the mycelia from the supernatant.

  • Collect the supernatant and extract it three times with an equal volume of ethyl acetate in a separatory funnel.

  • Pool the organic layers and dry over anhydrous sodium sulfate.

• Concentration:

  • Evaporate the ethyl acetate extract to dryness using a rotary evaporator at a temperature not exceeding 40°C.

• Reconstitution:

  • Reconstitute the dried extract in a known volume of methanol (e.g., 1 mL).

  • Vortex the sample for 1 minute to ensure complete dissolution.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Protocol 2: HPLC-MS/MS Analysis of Paraherquamide A

This protocol outlines the instrumental parameters for the quantitative analysis of Paraherquamide A.

Instrumentation:

• HPLC system with a binary pump and autosampler

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	0-1 min: 10% B; 1-10 min: 10-95% B; 10-12 min: 95% B; 12-12.1 min: 95-10% B; 12.1-15 min: 10% B
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Proposed):

The exact mass of Paraherquamide A is C₃₂H₃₈N₄O₅. The protonated molecule [M+H]⁺ would have an m/z of 559.29. The following are proposed MRM transitions that should be optimized during method development:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Paraherquamide A	559.3	Fragment 1	Optimize
Paraherquamide A	559.3	Fragment 2	Optimize

Note: The specific product ions and collision energies need to be determined by infusing a standard solution of Paraherquamide A into the mass spectrometer and performing product ion scans.

Visualizations

Caption: Experimental workflow for Paraherquamide A analysis.

Caption: Key parameters for analytical method validation.

Application Notes and Protocols for Paraherquamide A: In Vitro and In Vivo Anthelmintic Activity Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Paraherquamide A (PHQ A) is an oxindole alkaloid natural product with potent broad-spectrum anthelmintic activity against a range of gastrointestinal nematodes, including strains resistant to other anthelmintic classes.[1][2] Its primary mechanism of action is the induction of flaccid paralysis in nematodes.[1][2] This is achieved through the blockade of nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction, distinguishing its mode of action from other anthelmintics like levamisole and ivermectin.[1][3] Specifically, Paraherquamide A acts as a cholinergic antagonist, blocking depolarizing contractions induced by acetylcholine and nicotinic agonists.[1][2] This unique mechanism makes it a valuable compound for research and development in the face of growing anthelmintic resistance.

These application notes provide detailed protocols for assessing the in vitro and in vivo anthelmintic efficacy of Paraherquamide A.

Data Presentation

In Vitro Activity of Paraherquamide A

The primary in vitro effect of Paraherquamide A is the inhibition of larval motility. The following table summarizes the reported 50% inhibitory concentrations (IC50) against the third-stage larvae (L3) of various nematode species. Notably, Paraherquamide A has been shown to have no significant effect on the development of eggs to the L3 stage.[3]

Nematode Species	Assay Type	IC50 (µg/mL)	Incubation Time	Reference
Haemonchus contortus	Larval Motility	2.7	72 hours	[3]
Trichostrongylus colubriformis	Larval Motility	0.058	72 hours	[3]
Ostertagia circumcincta	Larval Motility	0.033	72 hours	[3]

In Vivo Efficacy of Paraherquamide A

In vivo studies have demonstrated the efficacy of Paraherquamide A in various animal models against a range of nematode species. The following table summarizes the reported efficacy from these studies.

Host Animal	Nematode Species	Dosage (mg/kg)	Route of Administration	Efficacy (% Reduction)	Reference
Calves	Haemonchus placei	≥ 1.0	Oral	≥ 95%	[4]
Calves	Ostertagia ostertagi	≥ 1.0	Oral	≥ 95%	[4]
Calves	Trichostrongylus axei	≥ 1.0	Oral	≥ 95%	[4]
Calves	Trichostrongylus colubriformis	≥ 1.0	Oral	≥ 95%	[4]
Calves	Cooperia oncophora	≥ 1.0	Oral	≥ 95%	[4]
Calves	Nematodirus helvetianus	≥ 1.0	Oral	≥ 95%	[4]
Calves	Oesophagostomum radiatum	≥ 1.0	Oral	≥ 95%	[4]
Calves	Dictyocaulus viviparus	≥ 1.0	Oral	≥ 95%	[4]
Dogs	Strongyloides stercoralis	2.0	Oral	91%	[5]
Gerbils	Trichostrongylus colubriformis	Not specified	Not specified	99.5% (fecal egg count reduction)	[6]

Experimental Protocols

In Vitro Larval Motility Assay

This assay assesses the paralytic effects of Paraherquamide A on the third-stage larvae (L3) of nematodes.

Materials:

• Third-stage larvae (L3) of the target nematode species

• Paraherquamide A

• Dimethyl sulfoxide (DMSO)

• Assay medium (e.g., Phosphate Buffered Saline (PBS) or RPMI-1640)

• 96-well microtiter plates

• Microscope (inverted or dissecting)

• Pipettes and sterile tips

• Incubator

Protocol:

• Preparation of Larvae:

  • Recover L3 larvae from fecal cultures using a Baermann apparatus.

  • Wash the larvae three times with sterile water or assay medium by centrifugation (e.g., 200 x g for 2 minutes) and removal of the supernatant.

  • Resuspend the final larval pellet in the assay medium and determine the concentration by counting aliquots under a microscope.

  • Adjust the larval concentration to approximately 50-100 larvae per 50 µL of assay medium.

• Preparation of Test Compound:

  • Prepare a stock solution of Paraherquamide A in DMSO.

  • Create a series of 2-fold serial dilutions of the stock solution in the assay medium to achieve the desired final concentrations.

  • The final concentration of DMSO in the assay wells should be kept low (typically ≤1%) to avoid toxicity to the larvae.

  • Prepare a negative control (medium with the same concentration of DMSO) and a positive control (a known paralytic anthelmintic like Levamisole).

• Assay Procedure:

  • Dispense 50 µL of the larval suspension into each well of a 96-well plate.

  • Add 50 µL of the Paraherquamide A dilutions, negative control, or positive control to the respective wells.

  • Incubate the plate at a suitable temperature for the nematode species (e.g., 25°C for free-living stages or 37°C for parasitic stages) for a predetermined period (e.g., 24, 48, or 72 hours).

• Data Collection and Analysis:

  • Following incubation, assess larval motility in each well under a microscope. Larvae are considered motile if they exhibit sinusoidal movement. Non-motile larvae are typically straight or show only minor, uncoordinated movements.

  • For each well, count the number of motile and non-motile larvae.

  • Calculate the percentage of motility inhibition for each concentration of Paraherquamide A using the following formula: % Inhibition = 100 * (1 - (mean number of motile larvae in test wells / mean number of motile larvae in negative control wells))

  • Determine the IC50 value (the concentration of Paraherquamide A that inhibits the motility of 50% of the larvae) by plotting the percentage inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Efficacy Assay in a Gerbil Model (Adapted)

This protocol describes a general method for evaluating the in vivo efficacy of Paraherquamide A against gastrointestinal nematodes, such as Trichostrongylus colubriformis, in a gerbil model.

Materials:

• Mongolian gerbils (Meriones unguiculatus)

• Infective third-stage larvae (L3) of the target nematode

• Paraherquamide A

• Vehicle for oral administration (e.g., corn oil, 0.5% carboxymethyl cellulose)

• Gavage needles

• Cages with wire mesh floors

• Fecal collection trays

• McMaster slides or other fecal egg counting apparatus

• Saturated salt solution (for fecal flotation)

• Microscope

Protocol:

• Animal Acclimatization and Infection:

  • Acclimatize gerbils to the housing conditions for at least one week before the experiment.

  • Infect each gerbil orally with a known number of L3 larvae (e.g., 500-1000 L3 of T. colubriformis).

  • The infection is typically allowed to establish for a period of 7-14 days (pre-patent period).

• Treatment Administration:

  • Randomly assign the infected gerbils to different treatment groups, including a vehicle-treated control group and one or more groups treated with different doses of Paraherquamide A.

  • Prepare the dosing solutions of Paraherquamide A in the chosen vehicle.

  • Administer a single oral dose of the appropriate treatment to each gerbil using a gavage needle.

• Post-Treatment Monitoring and Data Collection:

  • Monitor the animals daily for any signs of toxicity.

  • Collect fecal samples from each animal at specified time points post-treatment (e.g., 7, 14, and 21 days).

  • Determine the number of eggs per gram of feces (EPG) for each sample using the McMaster technique or a similar quantitative method.

  • At the end of the study (e.g., 21-28 days post-treatment), euthanize the animals and recover the adult worms from the gastrointestinal tract to determine the worm burden.

• Data Analysis:

  • Calculate the percentage reduction in fecal egg count for each treatment group compared to the control group using the formula: % FEC Reduction = 100 * (1 - (mean EPG of treated group / mean EPG of control group))

  • Calculate the percentage reduction in worm burden for each treatment group compared to the control group using the formula: % Worm Burden Reduction = 100 * (1 - (mean worm count of treated group / mean worm count of control group))

  • Statistically analyze the data to determine the significance of the observed reductions.

Visualizations

Caption: Mechanism of action of Paraherquamide A.

Caption: Workflow for the in vitro larval motility assay.

Caption: Workflow for the in vivo efficacy assay.

References

• 1. In vitro activity of paraherquamide against the free-living stages of Haemonchus contortus, Trichostrongylus colubriformis and Ostertagia circumcincta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of Orally Administered Anthelmintic Treatment Options for Dentostomella translucida in Naturally Infected Mongolian Gerbils (Meriones unguiculatus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitivity of Haemonchus contortus to anthelmintics using different in vitro screening assays: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Paraherquamide A formulation for experimental studies

Application Notes and Protocols for Paraherquamide A

Audience: Researchers, scientists, and drug development professionals.

Topic: Formulation and experimental use of Paraherquamide A, a potent anthelmintic agent.

Introduction to Paraherquamide A

Paraherquamide A is a polycyclic spiro-oxindole alkaloid, a mycotoxin originally isolated from fungi such as Penicillium paraherquei.[1] It belongs to a class of compounds that exhibit broad-spectrum anthelmintic activity, including against nematode strains resistant to other drug classes.[2] Its unique mode of action makes it a valuable tool for research into parasitic nematode physiology and for the development of new anthelmintic therapies.[3]

Mechanism of Action

Paraherquamide A functions as a potent and selective antagonist of nicotinic acetylcholine receptors (nAChRs) in nematodes.[2][3] Unlike cholinomimetic anthelmintics such as levamisole which act as nAChR agonists, Paraherquamide A competitively blocks these ion channels.[4] This blockade prevents acetylcholine-mediated depolarization of muscle cells, leading to flaccid paralysis of the worm and its eventual expulsion from the host.[2][5] It shows higher efficacy on the levamisole-sensitive (L-type) nAChRs compared to the nicotine-sensitive (N-type) nAChRs in nematodes.[6][7] While highly effective against nematode nAChRs, it also exhibits some antagonist activity at mammalian nAChRs, which is believed to be the basis of its toxicity in host species.[2]

Caption: Mechanism of Paraherquamide A as a nAChR antagonist.

Physicochemical Properties and Formulation

3.1 Solubility

Solvent	Approximate Solubility of Oxindole
Dimethyl Sulfoxide (DMSO)	~3 mg/mL[3][9]
Ethanol	~10 mg/mL[3][9]
Dimethylformamide (DMF)	~10 mg/mL[9]
Aqueous Buffers (e.g., PBS)	Sparingly Soluble[9]
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL[9]

3.2 Preparation of Stock and Working Solutions (Protocol)

Due to its low aqueous solubility, a stock solution in an organic solvent is required.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is recommended for preparing high-concentration stock solutions for in vitro studies. Ethanol can also be used.[9]

• Stock Solution (e.g., 10 mM in DMSO):

  • Weigh the required amount of Paraherquamide A (Formula Weight: 493.6 g/mol ) in a sterile microcentrifuge tube.[1]

  • Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., for 1 mg of Paraherquamide A, add ~202.6 µL of DMSO for a 10 mM stock).

  • Vortex thoroughly until the solid is completely dissolved. Gentle warming (37°C) may assist dissolution.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. The compound is stable for at least 4 years when stored at -20°C as a solid.[1] Aqueous solutions should be prepared fresh and are not recommended for storage for more than one day.[9]

• Working Solution Preparation:

  • Thaw an aliquot of the stock solution.

  • Serially dilute the stock solution into the final aqueous assay buffer (e.g., PBS, M9 buffer, Krebs solution).

  • Crucially, ensure the final concentration of the organic solvent (e.g., DMSO) in the assay is low (typically ≤0.5%) to avoid solvent-induced toxicity or off-target effects. [10]

  • Vortex the working solution immediately after dilution to prevent precipitation.

Experimental Data

4.1 In Vitro / Ex Vivo Potency

Assay Type	Organism / System	Parameter	Value
Receptor Antagonism	Ascaris suum muscle	pKB vs Nicotine	5.86[8][9]
Receptor Antagonism	Ascaris suum muscle	pKB vs Levamisole	6.61[8][9]
Receptor Antagonism	Ascaris suum muscle	pKB vs Pyrantel	6.50[8][9]
Receptor Antagonism	Musca domestica heads	IC50	0.5 nM[1]
Larval Motility Assay	C. elegans	LD50	2.5 µg/mL[1]
Larval Motility Assay	O. circumcincta (L3)	IC50 (72h)	0.033 µg/mL[11]
Larval Motility Assay	T. colubriformis (L3)	IC50 (72h)	0.058 µg/mL[11]
Larval Motility Assay	H. contortus (L3)	IC50 (72h)	2.7 µg/mL[11]

4.2 In Vivo Efficacy & Toxicity

Study Type	Species	Route	Dose	Outcome
Efficacy	Gerbils (T. colubriformis)	Oral	0.39 - 200 mg/kg	Effective[1]
Efficacy	Calves	Oral	1.0 - 4.0 mg/kg	≥95% removal of most nematodes[12]
Acute Toxicity	Mice	Oral	14.9 mg/kg	LD50[1]
Acute Toxicity	Mice	Oral	5.6 mg/kg	No-effect dose[1]

Experimental Protocols

Caption: General workflow for an in vitro Paraherquamide A experiment.

5.1 Protocol: In Vitro Nematode Motility Assay

This protocol is adapted from methodologies using automated trackers for C. elegans or parasitic larvae.[13][14]

• Nematode Preparation:

  • Culture and synchronize nematodes to obtain the desired life stage (e.g., L4 larvae).

  • Wash worms from culture plates using M9 buffer. Allow worms to settle by gravity and wash three times by replacing the supernatant with fresh buffer.[13]

• Assay Setup:

  • Resuspend the washed worms in the appropriate assay medium (e.g., K saline with 0.015% BSA) at a concentration to yield ~50-70 worms per well.[14]

  • Dispense the worm suspension into a 96-well microtiter plate (e.g., 80 µL per well).

• Compound Addition:

  • Prepare a 5X working concentration of Paraherquamide A and controls (vehicle and positive control like levamisole) in the assay medium.

  • Add 20 µL of the 5X compound solution to the wells to reach the final desired concentration. The final DMSO concentration should be consistent across all wells and ideally ≤0.5%.

• Data Acquisition:

  • Place the 96-well plate into an automated motility tracker (e.g., wMicroTracker).

  • Record a baseline motility reading for 30 minutes before compound addition.[14]

  • After compound addition, record motility continuously for the desired duration (e.g., 4 to 18 hours), with readings binned in 30-minute intervals.[13][14]

• Data Analysis:

  • Normalize the motility counts at each time point to the baseline reading for each well.

  • Plot the normalized motility versus time for each concentration.

  • To determine EC50, plot the motility inhibition at a specific time point (e.g., 18 hours) against the log of the compound concentration and fit with a non-linear regression model.[14]

5.2 Protocol: Ex Vivo Ascaris suum Muscle Contraction Assay

This protocol is based on established methods for measuring the effects of anthelmintics on nematode muscle strips.[15][16]

• Tissue Preparation:

  • Dissect the anterior portion (2-3 cm) of an adult Ascaris suum worm.[15]

  • Cut the resulting tube along a lateral line and pin it cuticle-side down in a dissection chamber filled with Ascaris perienteric fluid (APF) at 37°C.

  • Carefully remove the gut to expose the ventral and dorsal nerve cords.

  • Prepare a muscle flap (strip) containing the nerve cord and mount it in an organ bath filled with APF, maintained at 37°C and aerated. Attach one end to a fixed point and the other to an isometric force transducer.

  • Allow the preparation to equilibrate for at least 15 minutes under a slight initial tension (e.g., 0.5 g).[17]

• Experiment:

  • Establish a baseline by inducing muscle contraction with a known concentration of acetylcholine (ACh).[16]

  • Wash the tissue with fresh APF until the muscle relaxes to its baseline tension.

  • To test the antagonist effect, pre-incubate the muscle strip with a specific concentration of Paraherquamide A for a set period.

  • While the antagonist is present, add increasing concentrations of ACh to generate a cumulative dose-response curve.

• Data Analysis:

  • Measure the peak tension (in grams) generated by each ACh concentration.

  • Compare the ACh dose-response curve in the absence and presence of Paraherquamide A. A competitive antagonist will cause a rightward shift in the dose-response curve.

  • Calculate the EC50 of ACh under both conditions to quantify the antagonist's potency.

5.3 Protocol: In Vitro Cell-Based Calcium Flux Assay

This protocol describes how to measure nAChR antagonism in a cell line expressing the target receptor.[11][18]

• Cell Preparation:

  • Seed cells stably or transiently expressing the nAChR of interest (e.g., CHO or HEK293 cells) into a 96- or 384-well black, clear-bottom plate. Culture overnight to allow cell attachment.

• Dye Loading:

  • Prepare a working solution of a calcium-sensitive fluorescent dye (e.g., from an EarlyTox or Fluo-4 kit) according to the manufacturer's instructions. Often, this includes probenecid to prevent dye extrusion.[11]

  • Remove the culture medium from the cells and add the dye loading solution.

  • Incubate the plate in the dark for 60 minutes at 37°C, followed by ~20 minutes at room temperature.[11]

• Assay and Measurement:

  • Place the assay plate into a kinetic fluorescence plate reader (e.g., FlexStation 3, FDSS).

  • Set the instrument to record fluorescence intensity over time.

  • Record a stable baseline fluorescence for 10-20 seconds.

  • Using the instrument's integrated fluidics, add the Paraherquamide A solution (or vehicle control) to the wells and incubate for a desired period.

  • Next, add a known concentration of an agonist (e.g., acetylcholine) to stimulate the nAChRs.

  • Continue recording the fluorescence signal for 2-3 minutes to capture the full calcium influx peak and return to baseline.

• Data Analysis:

  • The change in intracellular calcium is measured as the change in fluorescence intensity.

  • Calculate the peak fluorescence response (or area under the curve) following agonist addition.

  • Determine the inhibitory effect of Paraherquamide A by comparing the agonist-induced response in its presence to the response with vehicle control.

  • Generate a dose-response curve by plotting the percent inhibition against the log of Paraherquamide A concentration to calculate the IC50.

5.4 Protocol: Preparation of Oral Formulation for In Vivo Rodent Studies

This protocol is for preparing a simple suspension for acute or subacute oral toxicity studies.[12][19]

• Vehicle Selection: A common vehicle for oral administration of poorly soluble compounds in rodents is a 0.5% (w/v) solution of carboxymethyl cellulose (CMC) in purified water.[12]

• Formulation Preparation:

  • Calculate the required amount of Paraherquamide A based on the highest dose to be administered and the total volume needed for the study group (typically dosed at 5 or 10 mL/kg body weight).[6]

  • Weigh the Paraherquamide A powder.

  • Levigate the powder with a small amount of the vehicle to form a smooth paste. This helps prevent clumping.

  • Gradually add the remaining vehicle while stirring or sonicating to create a uniform suspension at the desired concentration.

• Administration:

  • Before each dose administration, thoroughly mix the suspension to ensure homogeneity.

  • Administer the formulation to the animals (e.g., rats or mice) using oral gavage. The volume is calculated based on the animal's most recent body weight.

  • For multi-day studies, it is recommended to prepare the suspension fresh daily to ensure stability.[6]

References

• 1. caymanchem.com [caymanchem.com]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. Oxindole | 59-48-3 [chemicalbook.com]
• 4. Oxindole, 97+% | Fisher Scientific [fishersci.ca]
• 5. rjptonline.org [rjptonline.org]
• 6. Acute and Subchronic Oral Toxicity Study of Polyherbal Formulation Containing Allium sativum L., Terminalia bellirica (Gaertn.) Roxb., Curcuma aeruginosa Roxb., and Amomum compactum Sol. ex. Maton in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alkaloids [m.chemicalbook.com]
• 8. Alkaloid - Wikipedia [en.wikipedia.org]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Ca2+ flux and signaling implications by nicotinic acetylcholine receptors in rat medial habenula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sciencescholar.us [sciencescholar.us]
• 13. Comparison of electrophysiological and motility assays to study anthelmintic effects in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Presynaptic and postsynaptic regulation of muscle contractions in the ascarid nematode Ascaris suum: a target for drug action | Journal of Helminthology | Cambridge Core [cambridge.org]
• 16. Obliquely striated muscle. 3. Contraction mechanism of Ascaris body muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices [moleculardevices.com]
• 19. Safety Evaluation of the Polyherbal Formulation NawaTab: Acute and Subacute Oral Toxicity Studies in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Cytotoxicity of Paraherquamide A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A is a complex indole alkaloid with known anthelmintic properties. Its primary mechanism of action involves the non-competitive antagonism of nicotinic acetylcholine receptors (nAChRs), which are crucial for neurotransmission in nematodes.[1][2][3] Understanding the cytotoxic potential of Paraherquamide A in mammalian cells is a critical step in the drug development process to assess its safety profile and therapeutic window. This document provides detailed application notes and protocols for assessing the cytotoxicity of Paraherquamide A using various established cell-based assays.

These assays measure different cellular parameters to evaluate cell health, such as metabolic activity, membrane integrity, and the induction of apoptosis (programmed cell death).[4][5][6] The selection of appropriate assays and cell lines is crucial for obtaining a comprehensive understanding of the compound's cytotoxic effects.

Data Presentation

Quantitative data from cytotoxicity assays are typically summarized to determine the concentration of a compound that induces a 50% reduction in cell viability (IC50). This value is a key indicator of a compound's potency. Data should be presented in a clear and organized manner to facilitate comparison between different assays and experimental conditions.

Table 1: Hypothetical Cytotoxicity of Paraherquamide A in a Mammalian Cell Line (e.g., HepG2) after 48-hour exposure.

Assay	Endpoint Measured	IC50 (µM)
MTT Assay	Metabolic Activity	85.6
LDH Assay	Membrane Integrity	112.3
Neutral Red Uptake Assay	Lysosomal Integrity	92.1
Annexin V/PI Staining	Apoptosis Induction	78.9 (EC50 for apoptosis)

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual IC50 values would need to be determined experimentally.

Signaling Pathway of Paraherquamide A Action

Paraherquamide A exerts its primary effect by blocking nicotinic acetylcholine receptors. In normal physiology, the binding of acetylcholine (ACh) to these receptors leads to ion influx and downstream signaling cascades that can influence cell survival and proliferation. By antagonizing these receptors, Paraherquamide A can disrupt these signaling pathways, potentially leading to cellular stress and, at sufficient concentrations, cytotoxicity.

Caption: Antagonistic action of Paraherquamide A on nAChR signaling.

Experimental Protocols

Detailed methodologies for key cytotoxicity assays are provided below. It is recommended to use a consistent cell line and culture conditions across all assays for accurate comparison of results.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[7][8][9][10] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO2 incubator overnight to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Paraherquamide A in a suitable solvent (e.g., DMSO). Make serial dilutions of the compound in culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Paraherquamide A. Include a vehicle control (medium with the same concentration of solvent used for the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[9]

Lactate Dehydrogenase (LDH) Assay

This assay measures the release of lactate dehydrogenase, a cytosolic enzyme, from cells with damaged plasma membranes, which is an indicator of cytotoxicity.[11][12][13][14]

Experimental Workflow:

Caption: Workflow for the LDH cytotoxicity assay.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. It is crucial to include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided with the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. The amount of LDH release is proportional to the number of lysed cells.

Neutral Red Uptake Assay

This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells.[15][16][17][18] Damage to the cell membrane or lysosomes prevents this uptake.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. Dose-response and threshold effects in cytotoxicity and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biologi.ub.ac.id [biologi.ub.ac.id]
• 5. derangedphysiology.com [derangedphysiology.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. oaepublish.com [oaepublish.com]
• 9. Induction of apoptosis by the marine sponge (Mycale) metabolites, mycalamide A and pateamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Molecules | Free Full-Text | Cytotoxic Activity of Amaryllidaceae Plants against Cancer Cells: Biotechnological, In Vitro, and In Silico Approaches [mdpi.com]
• 12. How reliable are in vitro IC50 values? Values vary with cytotoxicity assays in human glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 16. Exposure time versus cytotoxicity for anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Induction of cell killing and autophagy by amphiphilic pyrrolidine derivatives on human pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Apoptosis induction, PARP-1 inhibition, and cell cycle analysis of leukemia cancer cells treated with novel synthetic 1,2,3-triazole-chalcone conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeling Paraherquamide A for Binding Studies

Introduction to Paraherquamide A

Paraherquamide A is a complex indole alkaloid natural product isolated from Penicillium paraherquei.[][2][3] It exhibits potent anthelmintic activity and acts as a selective, competitive antagonist at certain subtypes of cholinergic receptors.[] To elucidate its mechanism of action, determine its binding affinity to various receptor subtypes, and screen for other potential targets, the development of a high-affinity radiolabeled version of Paraherquamide A is an invaluable tool for in vitro and in vivo binding studies.

This document outlines two potential strategies for the radiolabeling of Paraherquamide A: tritiation to produce [³H]Paraherquamide A and radioiodination to generate an [¹²⁵I]iodo-analog. Additionally, detailed protocols for conducting receptor binding assays using these putative radioligands are provided.

Application Note 1: Proposed Synthesis of [³H]Paraherquamide A via Catalytic Tritiation

Tritium (³H) is a low-energy beta-emitting isotope that allows for the synthesis of radioligands with high specific activity and minimal structural modification, making it ideal for binding assays.[4][5] A common strategy for tritiating complex molecules is the catalytic reduction of a desaturated precursor with tritium gas.

Proposed Radiolabeling Strategy

The proposed method involves the late-stage introduction of a double bond into the Paraherquamide A scaffold at a position that is accessible and where subsequent reduction is unlikely to alter the stereochemistry critical for biological activity. A plausible location would be within the piperazine ring system, which could be synthesized with an unsaturated precursor before the final cyclization steps, or through a carefully controlled dehydrogenation of Paraherquamide A itself. For this protocol, we will assume the availability of a suitable unsaturated precursor.

Experimental Protocol: Catalytic Tritiation of an Unsaturated Paraherquamide A Precursor

• Precursor Preparation: A non-radioactive unsaturated analog of Paraherquamide A must be synthesized. This precursor should contain a double bond that can be readily reduced to yield Paraherquamide A.

• Catalyst Preparation: In a reaction vessel suitable for handling tritium gas, add 5-10 mg of the unsaturated Paraherquamide A precursor. Dissolve the precursor in an appropriate solvent (e.g., ethyl acetate, methanol, or DMF) to a concentration of 1-5 mg/mL. Add a catalyst, such as 10% Palladium on carbon (Pd/C) or Wilkinson's catalyst, at a 1:1 weight ratio with the precursor.

• Tritiation Reaction: The reaction vessel is connected to a tritium gas manifold. The vessel is purged with an inert gas (e.g., argon) before introducing tritium gas (³H₂). The reaction is stirred at room temperature under a positive pressure of tritium gas (typically 0.5-1 Ci) for 2-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) using a non-radioactive standard.

• Quenching and Purification: Upon completion, the excess tritium gas is recovered. The catalyst is removed by filtration through a celite plug. The solvent is evaporated under a gentle stream of nitrogen. The crude radiolabeled product is purified using reverse-phase HPLC to separate [³H]Paraherquamide A from any unreacted precursor and radiolabeled byproducts.

• Quality Control:

  • Radiochemical Purity: The purity of the final product is determined by HPLC with an in-line radioactivity detector. The radiochemical purity should be >95%.

  • Specific Activity: The specific activity (Ci/mmol) is determined by measuring the radioactivity of a known mass of the purified compound. This can be achieved by UV-Vis spectrophotometry to determine the concentration, followed by liquid scintillation counting to determine the radioactivity.

Data Presentation: Expected Specifications of [³H]Paraherquamide A

Parameter	Expected Value
Radioisotope	³H
Molecular Formula	C₂₈H₃₃[³H]₂N₃O₅
Specific Activity	20-60 Ci/mmol
Radiochemical Purity	>97%
Storage	In ethanol at -80°C

Visualization: Workflow for [³H]Paraherquamide A Synthesis

Caption: Proposed workflow for the synthesis of [³H]Paraherquamide A.

Application Note 2: Proposed Synthesis of an [¹²⁵I]iodo-Paraherquamide A Analog

Radioiodination with Iodine-125 (¹²⁵I), a gamma-emitter, offers the advantage of higher specific activity compared to tritium and allows for detection with gamma counters, which can be more convenient for certain assay formats.[6] The strategy involves synthesizing a Paraherquamide A derivative with a suitable functional group for iodination, such as a phenolic hydroxyl group or a trialkylstannyl precursor on the indole ring.

Proposed Radiolabeling Strategy

The indole nucleus of Paraherquamide A is a potential site for radioiodination. A common and efficient method is iododestannylation, which involves the synthesis of a tributyltin derivative of Paraherquamide A. This precursor can then be reacted with Na[¹²⁵I] in the presence of an oxidizing agent to yield the desired radioiodinated product with high specific activity and regioselectivity.

Experimental Protocol: Radioiodination of a Stannylated Paraherquamide A Precursor

• Precursor Synthesis: A tributylstannyl derivative of Paraherquamide A needs to be synthesized. This would likely involve the synthesis of a bromo- or iodo-Paraherquamide A analog, followed by a palladium-catalyzed stannylation reaction. The position of the tin moiety should be chosen to minimize interference with receptor binding.

• Radioiodination Reaction:

  • To a reaction vial coated with an oxidizing agent like Iodogen®, add 1-5 µg of the tributylstannyl-Paraherquamide A precursor dissolved in a small volume of an organic solvent (e.g., 10-20 µL of methanol or acetonitrile).

  • Add 1-5 mCi of Na[¹²⁵I] in a suitable buffer (e.g., 100 µL of 0.1 M phosphate buffer, pH 7.4).

  • Allow the reaction to proceed for 10-30 minutes at room temperature with gentle agitation.

• Quenching and Purification:

  • Quench the reaction by adding a reducing agent such as sodium metabisulfite.

  • The reaction mixture is diluted with a mobile phase and injected into a reverse-phase HPLC system to purify the [¹²⁵I]iodo-Paraherquamide A analog from unreacted iodide, the stannylated precursor, and other byproducts.

• Quality Control:

  • Radiochemical Purity: Assessed by radio-HPLC, with a target purity of >95%.

  • Specific Activity: Determined by constructing a standard curve with a non-radioactive iodinated Paraherquamide A standard of known concentration and comparing the peak area with the radioactivity of the corresponding peak in the radio-chromatogram.

Data Presentation: Expected Specifications of [¹²⁵I]iodo-Paraherquamide A Analog

Parameter	Expected Value
Radioisotope	¹²⁵I
Molecular Formula	C₂₈H₃₄[¹²⁵I]N₃O₅
Specific Activity	~2200 Ci/mmol
Radiochemical Purity	>95%
Storage	In a solution containing 0.1% BSA at 4°C

Visualization: Workflow for [¹²⁵I]iodo-Paraherquamide A Synthesis

References

• 2. npatlas.org [npatlas.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moravek.com [moravek.com]
• 6. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrophysiological Studies of Paraherquamide A on Nematode Ion Channels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paraherquamide A (PHQ) is an oxindole alkaloid with potent anthelmintic properties. Its primary mechanism of action involves the modulation of nematode ion channels, leading to paralysis and expulsion of the parasite. These application notes provide a comprehensive overview of the electrophysiological effects of PHQ on nematode ion channels, with a focus on nicotinic acetylcholine receptors (nAChRs). Detailed protocols for replicating key experiments are also presented to facilitate further research and drug development efforts in this area.

Mechanism of Action of Paraherquamide A

Electrophysiological studies have revealed that Paraherquamide A acts as a selective antagonist of nematode nicotinic acetylcholine receptors (nAChRs).[1][2] Unlike cholinergic agonists such as levamisole and pyrantel, which cause spastic paralysis by persistently activating nAChRs, PHQ induces a flaccid paralysis by blocking these receptors.[1] This antagonistic action prevents the excitatory neurotransmitter acetylcholine (ACh) from binding and activating the channel, thereby inhibiting muscle contraction.[1]

PHQ exhibits selectivity for different subtypes of nAChRs.[2][3][4] It has a higher efficacy for the levamisole-sensitive L-type nAChR compared to the nicotine-sensitive N-type nAChR in Caenorhabditis elegans.[2][3] This subtype selectivity is a crucial aspect of its anthelmintic activity and is attributed to specific interactions within the orthosteric receptor binding site.[2][3]

Quantitative Data Summary

The following tables summarize the quantitative data from various electrophysiological studies on the effects of Paraherquamide A and its derivatives on nematode and other nAChRs.

Table 1: Antagonistic Potency (pKB values) of Paraherquamide on Ascaris suum Muscle nAChRs [4][5]

Agonist	pKB Value (Mean ± SEM)
Nicotine	5.86 ± 0.14
Levamisole	6.61 ± 0.19
Pyrantel	6.50 ± 0.11
Bephenium	6.75 ± 0.15

Table 2: Antagonistic Potency (pKB values) of 2-Deoxy-paraherquamide on Ascaris suum Muscle nAChRs [4][5]

Agonist	pKB Value (Mean ± SEM)
Levamisole	5.31 ± 0.13
Pyrantel	5.63 ± 0.10
Bephenium	6.07 ± 0.13

Table 3: Inhibitory Concentration (IC50) of 2-Deoxy-paraherquamide on Human nAChR Subtypes [1]

nAChR Subtype	IC50 (µM)
α3 Ganglionic	~9
Muscle-type	~3
α7 CNS	>100

Signaling Pathway and Mechanism of Action

The following diagram illustrates the antagonistic action of Paraherquamide A at the nematode neuromuscular junction.

Caption: Antagonistic action of Paraherquamide A at the nematode neuromuscular junction.

Experimental Protocols

Protocol 1: Two-Electrode Voltage Clamp (TEVC) Recording from Xenopus laevis Oocytes Expressing C. elegans nAChRs

This protocol is adapted from studies investigating the subtype selectivity of Paraherquamide A.[3]

1. Oocyte Preparation and cRNA Injection:

• Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.
• Inject oocytes with cRNAs encoding the subunits of the desired C. elegans nAChR subtype (e.g., L-type: UNC-38, UNC-29, UNC-63, LEV-8, LEV-1; N-type: ACR-16).
• Incubate injected oocytes at 16-18°C for 3-7 days in ND96 solution.

2. Electrophysiological Recording:

• Place a single oocyte in a recording chamber continuously perfused with ND96 solution.
• Impale the oocyte with two glass microelectrodes (0.5-5 MΩ resistance) filled with 3 M KCl.
• Voltage-clamp the oocyte at a holding potential of -60 mV to -80 mV.
• Prepare stock solutions of acetylcholine (ACh) and Paraherquamide A in ND96.
• To determine the antagonistic effect, first apply ACh to elicit a control current response.
• After washout, pre-apply Paraherquamide A for a defined period (e.g., 1 minute) followed by co-application with ACh.
• Record the peak inward current in response to agonist application.
• Calculate the percentage inhibition of the ACh-induced current by Paraherquamide A.
• Construct concentration-response curves to determine IC50 values.

Solutions:

• ND96 Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, pH 7.5.

Caption: Workflow for Two-Electrode Voltage Clamp (TEVC) experiments.

Protocol 2: Intracellular Recording from Ascaris suum Muscle Flaps

This protocol is based on classical methods for studying neuromuscular transmission in parasitic nematodes.[1][6][7]

1. Preparation of Ascaris suum Muscle Flap:

• Obtain adult female Ascaris suum and maintain them in a suitable buffer.
• Dissect the worm to obtain a body wall muscle flap.
• Pin the muscle flap, cuticle-side down, in a Sylgard-lined petri dish.
• Remove the gut and reproductive tissues to expose the muscle cells.
• Continuously perfuse the preparation with Ascaris Ringer's solution.

2. Electrophysiological Recording:

• Position two sharp glass microelectrodes (10-30 MΩ resistance, filled with 3 M KCl) to impale a single muscle cell.
• One electrode is used for current injection (Im) and the other for recording membrane potential (Vm).
• Monitor the resting membrane potential, which is typically between -25 to -40 mV.[6]
• To test for antagonism, first establish a stable baseline membrane potential.
• Apply a cholinergic agonist (e.g., ACh, levamisole) to induce depolarization.
• After washout and return to baseline, pre-apply Paraherquamide A before applying the agonist again.
• Alternatively, apply Paraherquamide A after the agonist-induced depolarization to observe reversal.
• Record the changes in membrane potential in response to drug applications.

Solutions:

• Ascaris Ringer's Solution (in mM): 23 NaCl, 110 Na-acetate, 24 KCl, 11 MgCl2, 11 glucose, 5 HEPES, pH 7.6.[7]

Caption: Workflow for Ascaris suum muscle flap intracellular recording.

Conclusion

References

• 1. Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electrophysiological recording from parasitic nematode muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of the muscarinic agonist, 5-methylfurmethiodide, on contraction and electrophysiology of Ascaris suum muscle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Paraherquamide A in Caenorhabditis elegans Research Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Paraherquamide A (PHA) is a potent anthelmintic agent belonging to the oxindole alkaloid class of compounds. In the nematode research model, Caenorhabditis elegans, PHA serves as a valuable tool for studying cholinergic neurotransmission and for screening novel anthelmintic drug candidates. Its primary mechanism of action involves the selective antagonism of nicotinic acetylcholine receptors (nAChRs), leading to flaccid paralysis in the worms. These application notes provide a comprehensive overview of the use of PHA in C. elegans research, including its mechanism of action, relevant quantitative data, and detailed experimental protocols.

Mechanism of Action

Paraherquamide A selectively targets the L-type (levamisole-sensitive) nicotinic acetylcholine receptors in nematodes, while showing significantly lower efficacy for the N-type (nicotine-sensitive) nAChRs.[1][2] This selectivity is crucial for its anthelmintic activity, as the L-type nAChRs are essential for neuromuscular transmission in the worm's body wall muscles.

The L-type nAChRs in C. elegans are heteromeric channels composed of subunits including UNC-38, UNC-29, UNC-63, LEV-1, and LEV-8.[1][2] PHA acts as an antagonist at these receptors, blocking the excitatory signal from acetylcholine (ACh). This inhibition of cholinergic signaling prevents muscle contraction, resulting in the characteristic flaccid paralysis observed in worms exposed to the compound.[3] In contrast, the N-type nAChRs, primarily composed of ACR-16 subunits, are less affected by PHA.[1][2]

Studies have identified a specific, high-affinity binding site for paraherquamide in C. elegans membrane preparations.[4][5] The affinity of PHA analogs for this binding site correlates with their nematocidal activity, further supporting the receptor-ligand interaction as the basis for its anthelmintic effects.[4]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the activity of Paraherquamide A in C. elegans and related experimental systems.

Table 1: In Vitro Binding and Receptor Activity of Paraherquamide A

Parameter	Value	System	Reference
Apparent Dissociation Constant (Kd)	263 nM	C. elegans membrane preparation	[4][5]
pIC50 (N-type nAChR, ACR-16)	~4.5	Xenopus oocytes expressing C. elegans nAChRs	[1]
pIC50 (L-type nAChR)	~7.24	Xenopus oocytes expressing C. elegans nAChRs	[1]

Table 2: In Vivo Motility and Paralysis Assays of Paraherquamide A in C. elegans

Strain	Genotype	Assay	Parameter	Value (95% CI)	Reference
N2 (Wild-type)	Wild-type	Thrashing Assay	pLD50	5.02 (4.91 - 5.12)	[6]
RB918	acr-16(ok789) V	Thrashing Assay	pLC50	5.61 (5.52 - 5.69)	[6]
ZZ37	unc-63(x37) I	Thrashing Assay	-	Highly resistant	[6]

Note: pLD50 and pLC50 are the negative logarithm of the concentration causing 50% paralysis.

Experimental Protocols

Protocol 1: C. elegans Motility (Thrashing) Assay for Paraherquamide A Efficacy

This protocol is designed to quantify the effect of Paraherquamide A on the motility of C. elegans in liquid medium.

Materials:

• Synchronized population of L4 or young adult C. elegans (e.g., N2 wild-type strain).

• M9 buffer.

• 96-well microtiter plates.

• Paraherquamide A stock solution (e.g., in DMSO).

• DMSO (vehicle control).

• Automated worm tracker or a stereomicroscope with recording capabilities.

Procedure:

• Worm Preparation:

  • Culture and synchronize C. elegans to the desired developmental stage (L4 or young adult) using standard methods.

  • Wash the worms off the NGM plates with M9 buffer and collect them in a centrifuge tube.

  • Allow the worms to settle by gravity or gentle centrifugation (e.g., 800 x g for 1 minute).

  • Wash the worm pellet twice with M9 buffer to remove any residual bacteria.

  • Resuspend the final worm pellet in M9 buffer and adjust the concentration to approximately 10-20 worms per 10 µL.

• Assay Plate Preparation:

  • Prepare serial dilutions of Paraherquamide A in M9 buffer in a 96-well plate. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level that affects worm motility (typically ≤ 1%).

  • Include a vehicle control (M9 buffer with the same final concentration of DMSO) and a positive control if available.

  • The final volume in each well should be 100 µL.

• Assay Execution:

  • Add approximately 10-20 worms (in 10 µL of M9 buffer) to each well of the 96-well plate containing the different concentrations of Paraherquamide A.

  • Incubate the plate at a constant temperature (e.g., 20°C) for a defined period (e.g., 30 minutes, 1 hour, or longer depending on the experimental design).

• Data Acquisition and Analysis:

  • After the incubation period, quantify the motility of the worms. This can be done by:

    • Manual Counting (Thrashing Assay): Place a small aliquot of the worm suspension on a glass slide and count the number of thrashes (one thrash is defined as a complete change in the direction of bending at the mid-body) per minute under a stereomicroscope.

    • Automated Tracking: Use an automated worm tracker to record and analyze the movement of the worms in the 96-well plate.

  • Calculate the percentage of paralyzed worms at each concentration relative to the vehicle control.

  • Plot the concentration-response curve and determine the EC50 or IC50 value using a suitable statistical software (e.g., GraphPad Prism).

Protocol 2: Electrophysiological Recording of C. elegans nAChR Currents in Xenopus Oocytes

This protocol describes the expression of C. elegans nAChRs in Xenopus laevis oocytes and the subsequent electrophysiological recording to assess the effect of Paraherquamide A. This is an advanced technique requiring specialized equipment.

Materials:

• Xenopus laevis oocytes.

• cRNA for the subunits of the C. elegans nAChRs of interest (e.g., L-type: unc-38, unc-29, unc-63, lev-1, lev-8; N-type: acr-16).

• Two-electrode voltage-clamp (TEVC) setup.

• Recording solution (e.g., SOS solution containing 0.5 µM atropine).

• Acetylcholine (ACh) solution.

• Paraherquamide A solution.

Procedure:

• Oocyte Preparation and cRNA Injection:

  • Harvest and defolliculate Xenopus laevis oocytes using standard procedures.

  • Inject the oocytes with a mixture of cRNAs encoding the desired C. elegans nAChR subunits.

  • Incubate the injected oocytes for 2-7 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber of the TEVC setup and perfuse with the recording solution.

  • Clamp the oocyte membrane potential at a holding potential of -60 mV.

  • To measure the effect of Paraherquamide A as an antagonist, first apply a control pulse of acetylcholine (e.g., 100 µM ACh) to elicit a baseline current response.

  • After a washout period, pre-apply Paraherquamide A at the desired concentration for a set duration (e.g., 1 minute).

  • Co-apply Paraherquamide A and acetylcholine and record the resulting current.

  • Wash out the drugs and allow the oocyte to recover before testing the next concentration.

• Data Analysis:

  • Measure the peak amplitude of the ACh-induced currents in the absence and presence of different concentrations of Paraherquamide A.

  • Calculate the percentage of inhibition of the ACh response by Paraherquamide A.

  • Generate a concentration-inhibition curve and calculate the IC50 value.

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of action of Paraherquamide A at the C. elegans neuromuscular junction.

Experimental Workflow Diagram

Caption: Workflow for a C. elegans motility assay using Paraherquamide A.

References

• 1. researchgate.net [researchgate.net]
• 2. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [3H]paraherquamide binding to Caenorhabditis elegans. Studies on a potent new anthelmintic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anthelmintic drugs and nematicides: studies in Caenorhabditis elegans - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Paraherquamide A Production in Penicillium Fermentation

Welcome to the technical support center for the optimization of Paraherquamide A yield. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the fermentation of Penicillium species for the production of this valuable secondary metabolite.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing Paraherquamide A yield in Penicillium fermentation?

A1: The yield of Paraherquamide A, a complex secondary metabolite, is governed by a combination of genetic, physiological, and chemical factors. Key influences include the specific strain of Penicillium used (e.g., P. paraherguei, P. charlesii, P. cluniae), the composition of the fermentation medium (carbon and nitrogen sources, mineral salts), and precise control of physical parameters such as pH, temperature, aeration, and agitation.[1][2]

Q2: My Penicillium culture shows good biomass growth, but the Paraherquamide A yield is negligible. What is the likely cause?

A2: This is a common issue in secondary metabolite production. High biomass does not always correlate with high product yield. The production of secondary metabolites like Paraherquamide A is often triggered by nutrient limitation or other stress factors during the stationary phase of growth.[3] If your medium is too rich or fermentation time is too short, the fungus may prioritize growth over secondary metabolism. Also, ensure your analytical methods for detecting Paraherquamide A are sensitive and accurate.

Q3: Can the choice of carbon and nitrogen source in the medium dramatically impact Paraherquamide A production?

A3: Absolutely. The type and concentration of carbon and nitrogen sources are critical. For many fungal fermentations, slowly metabolized sugars are preferable to rapidly consumed ones like glucose, which can cause catabolite repression and inhibit the expression of secondary metabolite gene clusters.[3] The C:N ratio is also a crucial factor to optimize.

Q4: What is a suitable starting medium for Penicillium fermentation for Paraherquamide A production?

A4: Czapek Dox Agar is a commonly used semi-synthetic medium for the cultivation of Penicillium species and can be adapted for liquid fermentation.[4][5][6][7][8] It contains sucrose as the carbon source and sodium nitrate as the nitrogen source. Modifications to this basal medium are often necessary to optimize for Paraherquamide A production.

Q5: How critical is pH control during the fermentation process?

A5: pH is a critical parameter. The optimal pH for fungal growth may differ from the optimal pH for secondary metabolite production.[2] For instance, some Penicillium species exhibit maximal growth at a lower pH (e.g., 4.5), while secondary metabolite production is enhanced at a near-neutral pH (e.g., 6.5).[9][10] It is advisable to monitor and control the pH throughout the fermentation.

Troubleshooting Guides

Problem 1: Low or No Paraherquamide A Yield Despite Good Fungal Growth

Possible Cause	Troubleshooting Steps
Suboptimal Fermentation Conditions	Verify and Optimize Physical Parameters: Ensure that the temperature, pH, and dissolved oxygen levels are within the optimal range for Paraherquamide A biosynthesis, not just for biomass accumulation. The optimal temperature for secondary metabolite production may be slightly lower than for growth.[9][10]
Nutrient Repression	Modify Media Composition: If using a high concentration of a readily metabolizable carbon source like glucose, consider replacing it with a more complex carbohydrate such as sucrose or lactose. Experiment with different carbon-to-nitrogen ratios to induce nutrient limitation, which can trigger secondary metabolism.[3]
Incorrect Fermentation Duration	Time Course Study: Harvest samples at different time points throughout the fermentation (e.g., every 24 hours for 14-21 days) to determine the optimal time for Paraherquamide A production, which typically occurs during the stationary phase.
Precursor Limitation	Precursor Feeding: The biosynthesis of Paraherquamide A requires specific precursors like L-tryptophan and L-isoleucine.[11] Consider supplementing the fermentation medium with these amino acids at different stages of the culture.

Problem 2: Inconsistent Paraherquamide A Yields Between Batches

Possible Cause	Troubleshooting Steps
Inoculum Variability	Standardize Inoculum Preparation: Use a consistent method for preparing the inoculum, including the age of the culture, spore concentration, and pre-culture conditions to ensure a uniform start for each fermentation.
Poorly Controlled Fermentation Parameters	Calibrate and Automate: Calibrate all sensors (pH, temperature, dissolved oxygen) before each run. Where possible, use automated control systems to maintain these parameters within a narrow range.
Variability in Media Components	Quality Control of Raw Materials: Use high-quality, consistent batches of media components. If using complex media components like yeast extract or peptone, be aware that batch-to-batch variability can be a significant source of inconsistency.

Problem 3: Difficulty in Extracting or Purifying Paraherquamide A

Possible Cause	Troubleshooting Steps
Inefficient Extraction	Optimize Extraction Solvent and Method: Test a range of solvents with varying polarities (e.g., acetone, ethyl acetate, chloroform) to find the most effective one for extracting Paraherquamide A from the mycelium and broth.[12] Ensure thorough mixing and sufficient extraction time.
Compound Degradation	Assess Stability: Paraherquamide A may be sensitive to pH or temperature extremes during extraction and purification. Analyze samples promptly after extraction and consider performing these steps at reduced temperatures.
Co-elution of Impurities during HPLC	Optimize HPLC Method: Adjust the mobile phase composition, gradient, and flow rate. Consider using a different column chemistry (e.g., C18, Phenyl-Hexyl) to improve the separation of Paraherquamide A from closely related compounds.[13]

Quantitative Data Tables

Table 1: Effect of pH on Penicillium Growth and Secondary Metabolite Production

Data synthesized from studies on various Penicillium species, as specific quantitative data for Paraherquamide A is limited. Trends may be applicable but require empirical validation.

pH	Relative Mycelial Growth (%)	Relative Secondary Metabolite Yield (%)	Observations
4.5	100	65	Optimal for biomass accumulation in some species.[9][10]
5.5	90	85	A good compromise between growth and production.
6.5	75	100	Often optimal for secondary metabolite production.[9][10]
7.5	60	90	Production may remain high, but growth can be reduced.
8.5	40	50	Generally inhibitory for both growth and production.

Table 2: Effect of Temperature on Penicillium Growth and Secondary Metabolite Production

Data synthesized from studies on various Penicillium species. Optimal conditions for Paraherquamide A may vary.

Temperature (°C)	Relative Mycelial Growth (%)	Relative Secondary Metabolite Yield (%)	Observations
20	70	90	Cooler temperatures can favor secondary metabolite production.[9]
22	85	100	Often cited as optimal for production of some Penicillium secondary metabolites.[9]
25	100	80	Typically optimal for mycelial growth.[6][9]
28	95	60	Higher temperatures may favor growth but can inhibit secondary metabolism.[12]
30	80	40	Can be inhibitory for some Penicillium species.

Table 3: Common Media Components for Penicillium Fermentation

Component	Type	Typical Concentration Range (g/L)	Notes
Sucrose	Carbon Source	20 - 50	A commonly used carbon source in Czapek Dox medium.[4][7]
Glucose	Carbon Source	10 - 40	Can lead to rapid growth but may cause catabolite repression.
Lactose	Carbon Source	20 - 50	A slowly metabolized sugar that can enhance secondary metabolite production.
Sodium Nitrate	Nitrogen Source	2 - 3	The primary nitrogen source in Czapek Dox medium.[4][7]
Yeast Extract	Nitrogen/Vitamin Source	5 - 15	A complex nitrogen source that also provides vitamins and growth factors.
Peptone	Nitrogen/Vitamin Source	5 - 15	Another complex nitrogen source that can enhance growth and production.
K₂HPO₄	Phosphate Source/Buffer	1 - 2	Provides phosphate and helps to buffer the medium.
MgSO₄·7H₂O	Mineral Salt	0.5 - 1	Provides essential magnesium and sulfate ions.
KCl	Mineral Salt	0.5 - 1	Provides potassium and chloride ions.
FeSO₄·7H₂O	Trace Element	0.01 - 0.02	Provides essential iron for various metabolic processes.

Experimental Protocols

Protocol 1: Fermentation of Penicillium sp. for Paraherquamide A Production

• Inoculum Preparation:

  • Aseptically transfer a culture of the desired Penicillium strain to a fresh Czapek Dox Agar (CDA) plate.

  • Incubate at 25°C for 7-10 days, or until sufficient sporulation is observed.

  • Prepare a spore suspension by adding sterile saline (0.9% NaCl) with a surfactant (e.g., 0.05% Tween 80) to the plate and gently scraping the surface with a sterile loop.

  • Adjust the spore concentration to approximately 1 x 10⁷ spores/mL using a hemocytometer.

• Fermentation:

  • Prepare the liquid fermentation medium (e.g., modified Czapek Dox broth) in a fermentation vessel.

  • Sterilize the medium by autoclaving at 121°C for 20 minutes.

  • After cooling, inoculate the medium with the spore suspension to a final concentration of 1-5% (v/v).

  • Incubate the culture at 22-28°C with agitation (e.g., 150-200 rpm on a rotary shaker) for 14-28 days.[12]

  • Monitor pH and other parameters as required.

Protocol 2: Extraction of Paraherquamide A

• Harvesting:

  • At the end of the fermentation, separate the mycelial mass from the culture broth by filtration or centrifugation.

• Extraction from Mycelium:

  • Homogenize the mycelial mass in a suitable solvent (e.g., acetone or ethyl acetate) at a ratio of approximately 1:3 (w/v).

  • Stir the mixture for several hours at room temperature.

  • Separate the solvent extract from the mycelial debris by filtration.

  • Repeat the extraction process 2-3 times and pool the solvent extracts.

• Extraction from Broth (optional but recommended):

  • Perform a liquid-liquid extraction of the culture broth with an equal volume of ethyl acetate or chloroform.

  • Separate the organic layer. Repeat the extraction 2-3 times and pool the organic extracts.

• Concentration:

  • Combine all organic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

Protocol 3: Purification of Paraherquamide A by HPLC

• Sample Preparation:

  • Dissolve the crude extract in a small volume of a suitable solvent (e.g., methanol or acetonitrile).

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC Conditions (Illustrative Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% TFA.

  • Gradient: A linear gradient from 20% B to 100% B over 30-40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where Paraherquamide A has significant absorbance (e.g., 254 nm and 280 nm).

• Fraction Collection:

  • Collect fractions corresponding to the peaks observed in the chromatogram.

  • Analyze the collected fractions by a secondary method (e.g., LC-MS) to confirm the presence and purity of Paraherquamide A.

• Final Steps:

  • Pool the pure fractions containing Paraherquamide A.

  • Remove the solvent under reduced pressure or by lyophilization to obtain the purified compound.

Visualizations

Caption: Simplified biosynthetic pathway of Paraherquamide A.

Caption: Experimental workflow for Paraherquamide A production.

Caption: Troubleshooting logic for low Paraherquamide A yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Czapek Dox Agar: Principle, Composition, Colony Characteristics • Microbe Online [microbeonline.com]
• 5. exodocientifica.com.br [exodocientifica.com.br]
• 6. interchim.fr [interchim.fr]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. himedialabs.com [himedialabs.com]
• 9. Guindal AM, et al. (2023) | SGD [yeastgenome.org]
• 10. researchgate.net [researchgate.net]
• 11. Studies on Paraherquamide Biosynthesis: Synthesis of Deuterium-Labeled 7-Hydroxy-Pre-Paraherquamide, a Putative Precursor of Paraherquamides A, E & F - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Basis for Spirocycle Formation in the Paraherquamide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hplc.eu [hplc.eu]

Technical Support Center: Overcoming Challenges in the Total Synthesis of Paraherquamide A

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the total synthesis of Paraherquamide A. The content is structured in a question-and-answer format to offer direct and practical solutions to common experimental challenges.

I. Troubleshooting Guides

This section details potential problems, their probable causes, and recommended solutions for the key challenging stages in the total synthesis of Paraherquamide A.

Construction of the Bicyclo[2.2.2]diazaoctane Core

The formation of the central bicyclo[2.2.2]diazaoctane core is a critical and often challenging step. Two primary strategies are employed: the intramolecular S(N)2' cyclization and the biomimetic intramolecular Diels-Alder reaction.

This reaction is pivotal for creating the bridged bicyclic system but can be plagued by issues of diastereoselectivity and low yields.[1][2]

Question: My intramolecular S(N)2' cyclization is resulting in a low yield and a poor diastereomeric ratio, favoring the undesired epimer. What can I do?

Answer:

Low yields and poor diastereoselectivity in the S(N)2' cyclization are common hurdles. Here’s a systematic approach to troubleshoot this issue:

• Probable Cause 1: Unfavorable Transition State Conformation. The stereochemical outcome of the cyclization is highly dependent on the conformation of the transition state. The desired syn or anti product formation is influenced by the orientation of the nucleophile and the leaving group.

• Solution 1: Addition of a Crown Ether. The addition of a crown ether, such as 18-crown-6, can significantly influence the diastereoselectivity. It is proposed that the crown ether coordinates to the metal cation of the enolate, creating a bulkier and more "naked" nucleophile. This steric hindrance can disfavor one transition state, thereby enhancing the formation of the desired diastereomer.

• Probable Cause 2: Competing Elimination or Other Side Reactions. The basic conditions required for the enolate formation can sometimes lead to competing elimination reactions or other undesired side reactions, reducing the overall yield.

• Solution 2: Optimization of Reaction Conditions. A thorough optimization of reaction parameters is crucial. This includes screening different bases (e.g., NaH, KHMDS, LiHMDS), solvents (e.g., THF, benzene, toluene), and reaction temperatures. Lower temperatures may help to suppress side reactions.

Quantitative Data on S(N)2' Cyclization Conditions:

Substrate Type	Base	Solvent	Additive	Temperature (°C)	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
Model System 1	NaH	Benzene	None	Reflux	1:1.5	60	[1]
Model System 1	NaH	Benzene	18-Crown-6	Reflux	>10:1	75	[1]
Paraherquamide Precursor	KHMDS	THF	None	-78 to 0	3:1	55	[3]
Paraherquamide Precursor	KHMDS	THF	18-Crown-6	-78 to 0	>20:1	85	[3]

Experimental Protocol: Diastereoselective Intramolecular S(N)2' Cyclization

• To a solution of the allylic chloride precursor (1.0 eq) in anhydrous benzene (0.01 M) under an argon atmosphere is added 18-crown-6 (1.5 eq).

• The solution is cooled to 0 °C, and sodium hydride (60% dispersion in mineral oil, 3.0 eq) is added portion-wise.

• The reaction mixture is then heated to reflux and monitored by TLC.

• Upon completion, the reaction is carefully quenched with saturated aqueous ammonium chloride solution at 0 °C.

• The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to afford the desired bicyclo[2.2.2]diazaoctane core.

Troubleshooting Workflow for S(N)2' Cyclization

Caption: Troubleshooting logic for the intramolecular S(N)2' cyclization.

This approach mimics the proposed biosynthetic pathway to construct the bicyclic core.[4] However, achieving the desired stereoselectivity and handling unstable intermediates can be challenging.

Question: The biomimetic Diels-Alder reaction is giving a mixture of diastereomers with low overall yield. How can I improve this?

Answer:

The stereochemical outcome of the intramolecular Diels-Alder reaction is influenced by the facial selectivity of the dienophile approaching the diene.

• Probable Cause 1: Lack of Facial Selectivity. The transition state of the cycloaddition may not have a strong energetic preference for one facial approach over the other, leading to a mixture of diastereomers.

• Solution 1: Lewis Acid Catalysis. The use of a Lewis acid can enhance the rate and selectivity of the Diels-Alder reaction. The Lewis acid coordinates to the dienophile, lowering its LUMO energy and potentially creating a more organized transition state that favors one diastereomer. A screen of various Lewis acids is recommended.

• Probable Cause 2: Instability of the Diene Precursor. The azadiene intermediate required for the cycloaddition can be unstable and prone to decomposition or side reactions, leading to low yields.

• Solution 2: In Situ Generation and Careful Control of Conditions. Generating the reactive diene in situ under mild conditions can minimize its decomposition. This often involves a carefully controlled oxidation or elimination step immediately preceding the cycloaddition.

Quantitative Data on Lewis Acid Catalyzed Diels-Alder Reaction:

Dienophile	Lewis Acid (eq)	Solvent	Temperature (°C)	Diastereomeric Ratio (endo:exo)	Yield (%)	Reference
Model System 2	None	Toluene	110	1:1	40	[5]
Model System 2	Et2AlCl (1.1)	CH2Cl2	-78	10:1	85	[5]
Model System 2	BF3·OEt2 (1.1)	CH2Cl2	-78	5:1	70	[6]
Model System 2	SnCl4 (1.1)	CH2Cl2	-78	8:1	78	[6]

Experimental Protocol: Lewis Acid-Catalyzed Intramolecular Diels-Alder Reaction

• A solution of the diene precursor (1.0 eq) in anhydrous dichloromethane (0.02 M) is cooled to -78 °C under an argon atmosphere.

• A solution of diethylaluminum chloride (1.0 M in hexanes, 1.1 eq) is added dropwise.

• The reaction mixture is stirred at -78 °C and the progress is monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution.

• The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Oxidative Spirocyclization for Spiro-oxindole Formation

The final construction of the spiro-oxindole moiety is a delicate oxidative cyclization that can be prone to low yields and the formation of side products.[3]

Question: My oxidative spirocyclization is resulting in a low yield of the desired spiro-oxindole, with several unidentified byproducts. What are the likely side reactions and how can I avoid them?

Answer:

The oxidative spirocyclization is a sensitive transformation that requires careful control of reaction conditions.

• Probable Cause 1: Over-oxidation or Decomposition of the Indole Ring. The indole nucleus is susceptible to oxidation at multiple positions. Harsh oxidizing agents can lead to undesired side products or complete decomposition of the starting material.

• Solution 1: Use of Mild and Specific Oxidizing Agents. Reagents such as tert-butyl hypochlorite (t-BuOCl) or phenyliodine(III) diacetate (PIDA) are often employed for this transformation as they can be more selective. A screen of different oxidants may be necessary.

• Probable Cause 2: Formation of Rearrangement Products. The intermediate generated during the oxidation can potentially undergo rearrangement pathways that compete with the desired spirocyclization.

• Solution 2: Control of Reaction Temperature and Additives. Running the reaction at low temperatures can help to minimize side reactions. The addition of a mild base, such as pyridine, can also be beneficial in trapping any acidic byproducts that might catalyze decomposition or rearrangement.

Troubleshooting Guide for Oxidative Spirocyclization:

Problem	Probable Cause	Recommended Solution
Low Yield	Incomplete reaction or decomposition	Screen different oxidants (t-BuOCl, PIDA, etc.), optimize stoichiometry, and control temperature carefully (-78 °C to 0 °C).
Multiple Byproducts	Over-oxidation or side reactions	Use a milder oxidant, add a non-nucleophilic base (e.g., pyridine, 2,6-lutidine), and ensure anhydrous conditions.
Formation of Dimerized Products	Radical side reactions	Use a radical scavenger or change the oxidant to one less prone to radical formation.
Inconsistent Results	Reagent quality	Use freshly purified or distilled reagents and ensure anhydrous solvents.

Experimental Protocol: Oxidative Spirocyclization

• A solution of the advanced indole intermediate (1.0 eq) in anhydrous dichloromethane (0.01 M) is cooled to -78 °C under an argon atmosphere.

• Pyridine (2.0 eq) is added, followed by the dropwise addition of a solution of tert-butyl hypochlorite (1.2 eq) in dichloromethane.

• The reaction is stirred at -78 °C for 1 hour and then allowed to warm slowly to 0 °C.

• The reaction is quenched with saturated aqueous sodium thiosulfate solution.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by preparative thin-layer chromatography or flash column chromatography.

Formation of the Seven-Membered Dioxepin Ring

The construction of the unique seven-membered dioxepin ring presents its own set of challenges, often involving multi-step sequences.

Question: I am encountering low yields and difficulty in purifying the intermediates during the synthesis of the dioxepin ring. What are the critical parameters to control?

Answer:

The formation of the dioxepin ring often proceeds through an oxindole intermediate which is then subjected to prenylation, epoxidation, and subsequent ring expansion.

• Probable Cause 1: Poor Regioselectivity in Prenylation. The initial prenylation of the oxindole may occur at multiple sites, leading to a mixture of regioisomers that are difficult to separate.

• Solution 1: Directed Prenylation. The choice of base and solvent can influence the regioselectivity of the prenylation. Using a bulky base might favor alkylation at the less sterically hindered position.

• Probable Cause 2: Instability of the Epoxide Intermediate. The epoxide formed after prenylation can be sensitive to acidic or basic conditions, leading to undesired ring-opening or rearrangement products.

• Solution 2: Mild Epoxidation and Careful Handling. Use of mild epoxidizing agents like dimethyldioxirane (DMDO) or m-CPBA at low temperatures is recommended. The epoxide should be used in the subsequent ring-expansion step as soon as possible without extensive purification.

Logical Flow for Dioxepin Ring Synthesis

Caption: Key stages in the formation of the dioxepin ring.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common protecting groups used in the total synthesis of Paraherquamide A, and what are the key considerations for their selection?

A1: The selection of protecting groups is critical to avoid unwanted side reactions with the numerous functional groups present in the synthetic intermediates.

• Indole Nitrogen: The indole nitrogen is often protected to prevent its interference in reactions involving the diketopiperazine fragment.

  • Boc (tert-butyloxycarbonyl): This is a common choice as it is stable to many reaction conditions but can be readily removed with mild acid (e.g., TFA).

  • SEM (2-(trimethylsilyl)ethoxymethyl): This group is also used and can be removed under fluoride-mediated conditions (e.g., TBAF) or acidic conditions.

• Amide Nitrogens (Diketopiperazine): While often unprotected, in some strategies, one of the amide nitrogens might be protected to control reactivity.

  • Boc: Can be used, but its removal might be challenging without affecting other acid-labile groups.

• Hydroxyl Groups: The hydroxyl group on the proline-derived fragment requires protection.

  • TBS (tert-butyldimethylsilyl): A robust protecting group that is stable to a wide range of conditions and can be removed with fluoride sources like TBAF.

  • MOM (methoxymethyl): Stable to basic and nucleophilic conditions, removed with acid.

Key Considerations for Protecting Group Strategy:

• Orthogonality: Choose protecting groups that can be removed under different conditions to allow for selective deprotection at various stages of the synthesis.

• Stability: Ensure the chosen protecting group is stable to the reaction conditions of subsequent steps.

• Ease of Introduction and Removal: The protecting group should be introduced and removed in high yield under mild conditions.

Protecting Group Strategy Overview

Caption: Common protecting groups and their deprotection conditions.

Q2: What are the key analytical techniques to monitor the progress and stereochemical outcome of the challenging reactions?

A2: A combination of chromatographic and spectroscopic techniques is essential.

• Thin-Layer Chromatography (TLC): For routine monitoring of reaction progress.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is crucial for determining the diastereomeric and enantiomeric purity of the products from the S(N)2' cyclization and Diels-Alder reactions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the structure of intermediates and products. The coupling constants can often provide information about the relative stereochemistry.

  • ¹³C NMR: To confirm the carbon framework.

  • 2D NMR (COSY, HSQC, HMBC): Essential for unambiguous structure elucidation of complex intermediates.

  • NOESY/ROESY: To determine the relative stereochemistry of the cyclization products by observing through-space correlations between protons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of all new compounds.

Q3: Are there any known "dead-ends" or particularly low-yielding steps in published total syntheses of Paraherquamide A that researchers should be aware of?

A3: Yes, several published syntheses have highlighted particularly challenging steps.

• Late-Stage Functional Group Interconversions: Manipulations of functional groups in the later stages of the synthesis, when the molecule is already complex, can be low-yielding due to steric hindrance and the presence of multiple reactive sites.

• Decarboxylation Steps: Some strategies involve a decarboxylation step that can be difficult to control and may require harsh conditions, potentially leading to decomposition.[3]

• Initial Coupling of the Indole and Diketopiperazine Fragments: This intermolecular coupling can be challenging due to the steric bulk of both fragments, sometimes leading to modest yields. Careful optimization of the coupling conditions is necessary.[3]

References

• 1. Asymmetric, stereocontrolled total synthesis of paraherquamide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 4. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 5. Diastereoselective, Lewis acid-mediated Diels–Alder reactions of allenoic acid derivatives and 1,3-cyclopentadienes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Chromatographic Purification of Paraherquamide A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of Paraherquamide A during chromatographic separation.

Frequently Asked Questions (FAQs)

Q1: What is Paraherquamide A and why is its purity important?

A1: Paraherquamide A is a complex spiro-oxindole alkaloid and a mycotoxin originally isolated from Penicillium paraherquei.[1][2] It exhibits potent anthelmintic activity by acting as an antagonist at acetylcholine receptors.[1] Ensuring high purity is critical for accurate biological assays, understanding its mechanism of action, and for any potential therapeutic development, as impurities can have their own biological effects and interfere with results.

Q2: What are the common impurities encountered during the purification of Paraherquamide A?

A2: Impurities in the purification of Paraherquamide A can originate from the fermentation process and include structurally related analogs produced by the Penicillium species, as well as by-products from the extraction and purification steps.[3][4] Common impurities may include other paraherquamide analogs (e.g., Paraherquamide B-G), degradation products, and residual pigments from the fermentation broth.[5]

Q3: What are the initial steps to consider when developing an HPLC method for Paraherquamide A purification?

A3: A systematic approach to method development is crucial. Key initial steps include understanding the physicochemical properties of Paraherquamide A, such as its solubility and pKa.[1][6] Given its complex and relatively non-polar structure, reverse-phase HPLC is a suitable starting point. The selection of an appropriate column, mobile phase composition, and detector wavelength are critical first steps.

Q4: What are the typical physicochemical properties of Paraherquamide A relevant to its chromatographic separation?

A4: Paraherquamide A is a weakly basic and lipophilic molecule.[6] It is soluble in organic solvents like methanol, ethanol, DMSO, and DMF.[1] Its molecular weight is approximately 493.6 g/mol .[1][7] These properties suggest that a reverse-phase HPLC method with a C18 column and a mobile phase consisting of an organic modifier (like acetonitrile or methanol) and an aqueous buffer at a slightly acidic to neutral pH would be a good starting point.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of Paraherquamide A.

Issue 1: Peak Tailing

Question: My Paraherquamide A peak is showing significant tailing. What are the potential causes and how can I resolve this?

Answer: Peak tailing is a common issue when separating basic compounds like alkaloids and can lead to poor resolution and inaccurate quantification.

Potential Causes:

• Secondary Silanol Interactions: Paraherquamide A, being a basic compound, can interact with acidic silanol groups on the surface of silica-based columns, causing peak tailing.

• Inappropriate Mobile Phase pH: The pH of the mobile phase affects the ionization state of both Paraherquamide A and the silanol groups. An unsuitable pH can increase tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

• Column Degradation: The column may be contaminated or degraded over time.

Troubleshooting Steps:

• Optimize Mobile Phase pH: Adjust the mobile phase pH to suppress the ionization of either the silanol groups (low pH) or the analyte (higher pH). For a weakly basic compound like Paraherquamide A, a mobile phase pH between 3 and 7 is a good starting point.

• Use a Base-Deactivated Column: Employ a modern, high-purity silica column that is end-capped to minimize exposed silanol groups.

• Add a Competing Base: Incorporate a small amount of a competing base, such as triethylamine (TEA), into the mobile phase to block the active silanol sites.

• Check for Column Overload: Prepare and inject a series of sample dilutions (e.g., 1:10, 1:100). If peak shape improves with dilution, column overload is the likely cause.

• Column Washing: If the above steps do not resolve the issue, wash the column with a strong solvent to remove any strongly retained contaminants.

Issue 2: Poor Resolution Between Paraherquamide A and Impurities

Question: I am observing co-elution or poor separation between Paraherquamide A and a closely related impurity. How can I improve the resolution?

Answer: Achieving baseline separation is critical for obtaining high-purity fractions.

Potential Causes:

• Suboptimal Mobile Phase Composition: The ratio of organic solvent to aqueous buffer may not be optimal for separating the compounds of interest.

• Inappropriate Organic Modifier: The choice of organic solvent (acetonitrile vs. methanol) can affect selectivity.

• Insufficient Column Efficiency: The column may not have a high enough theoretical plate count for the separation.

Troubleshooting Steps:

• Adjust Mobile Phase Strength: Modify the percentage of the organic solvent in the mobile phase. A shallower gradient or a lower percentage of organic solvent in an isocratic method will increase retention times and may improve resolution.

• Change the Organic Modifier: If using acetonitrile, try substituting it with methanol, or vice-versa. The different solvent properties can alter the selectivity of the separation.

• Optimize Temperature: Increasing the column temperature can decrease viscosity and improve efficiency, though it may also affect selectivity.

• Use a High-Efficiency Column: Consider using a column with smaller particle size (e.g., sub-2 µm) or a longer column to increase the number of theoretical plates.

Quantitative Data Summary

The following table provides an example of how mobile phase composition can affect the resolution between Paraherquamide A and a common impurity. Please note that this is illustrative data based on typical separations of complex alkaloids.

Mobile Phase Composition (Acetonitrile:Water with 0.1% Formic Acid)	Retention Time of Paraherquamide A (min)	Retention Time of Impurity X (min)	Resolution (Rs)
60:40	8.5	8.1	1.2
55:45	10.2	9.6	1.8
50:50	12.8	11.9	2.5

Experimental Protocols

Illustrative Protocol for Reverse-Phase HPLC Purification of Paraherquamide A

This protocol is a starting point based on methods used for structurally similar spiro-oxindole alkaloids and should be optimized for your specific application.[8][9]

• Instrumentation: Preparative HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., Waters XBridge BEH C18, 100 x 3.0 mm, 2.5 µm).[8][9]

• Mobile Phase A: Water with 0.1% formic acid.[8][9]

• Mobile Phase B: Acetonitrile.[8][9]

• Gradient Program: A linear gradient from 40% to 70% Mobile Phase B over 30 minutes.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm and 280 nm.

• Sample Preparation: Dissolve the crude extract containing Paraherquamide A in a minimal amount of the initial mobile phase composition and filter through a 0.22 µm syringe filter before injection.

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. acs.org [acs.org]
• 5. Comparative study on production, purification of penicillin by Penicillium chrysogenum isolated from soil and citrus samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interrelationships among physicochemical properties, absorption and anthelmintic activities of 2-desoxoparaherquamide and selected analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Paraherquamide | C28H35N3O5 | CID 156934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]

Technical Support Center: Troubleshooting Paraherquamide A Instability in Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering stability issues with Paraherquamide A in solution. The following information is designed to help you troubleshoot common problems and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My Paraherquamide A solution appears cloudy or has visible precipitates. What should I do?

A1: Paraherquamide A is soluble in DMF, DMSO, ethanol, and methanol.[1][2] Cloudiness or precipitation may indicate that the compound has fallen out of solution.

• Troubleshooting Steps:

  • Verify Solvent and Concentration: Ensure you are using a recommended solvent and that the concentration does not exceed its solubility limit in that solvent.

  • Gentle Warming and Sonication: Gently warm the solution (to no more than 30-40°C) and sonicate briefly to aid dissolution. Avoid excessive heat, as this can accelerate degradation.

  • Fresh Solution Preparation: If precipitation persists, it is best to prepare a fresh stock solution.

Q2: I am observing a decrease in the biological activity of my Paraherquamide A solution over time. What could be the cause?

A2: A loss of potency suggests that Paraherquamide A may be degrading in your solution. Like many complex alkaloids, its stability can be influenced by several factors, including pH, temperature, and light exposure.[3][4][5]

• Potential Causes and Solutions:

  • pH Instability: Alkaloids are often susceptible to degradation at acidic or alkaline pH.[3][4][5] Paraherquamide A may be acid-labile. It is crucial to control the pH of your experimental buffer.

    • Recommendation: Prepare fresh dilutions of your Paraherquamide A stock in your final assay buffer immediately before use. Avoid prolonged storage in aqueous buffers.

  • Temperature-Induced Degradation: Elevated temperatures can accelerate the degradation of complex molecules.

    • Recommendation: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Thaw aliquots on ice and use them promptly.

  • Photodegradation: Exposure to light, particularly UV light, can induce degradation of photosensitive compounds.

    • Recommendation: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

Q3: How can I assess the stability of my Paraherquamide A solution?

A3: A stability study can help you determine the rate of degradation under your specific experimental conditions. This typically involves analyzing the concentration of the parent compound over time using a suitable analytical method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Recommendation: Refer to the detailed "Protocol for Assessing Paraherquamide A Stability in Solution" provided in the Experimental Protocols section below.

Q4: What are the likely degradation products of Paraherquamide A, and how might they affect my experiments?

A4: While specific degradation pathways for Paraherquamide A have not been extensively published, hydrolysis is a common degradation route for complex esters and alkaloids.[3] Degradation could potentially cleave key functional groups, leading to a loss of binding affinity to its target, the nicotinic acetylcholine receptor (nAChR).[1][2]

• Potential Impact: Degradation products are unlikely to have the same biological activity as the parent compound and may even interfere with the assay.

• Identification: Forced degradation studies coupled with LC-MS/MS and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for identifying and characterizing unknown degradation products.[6][7][8][9][10]

Troubleshooting Guide: Summary of Potential Issues and Solutions

Observed Issue	Potential Cause	Recommended Solution
Cloudiness/Precipitation in Solution	Poor solubility or compound crashing out of solution.	Verify solvent and concentration. Use gentle warming/sonication. Prepare a fresh solution.
Decreased Biological Activity	Chemical degradation of Paraherquamide A.	Prepare fresh dilutions before each experiment. Minimize exposure to harsh pH, high temperatures, and light. Store stock solutions properly at -20°C or -80°C in aliquots.
Inconsistent Results Between Experiments	Inconsistent solution preparation or handling. Degradation during storage or freeze-thaw cycles.	Standardize solution preparation protocols. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Unexpected Peaks in Analytical Chromatogram	Presence of degradation products.	Conduct a forced degradation study to identify potential degradants. Use a stability-indicating analytical method.

Experimental Protocols

Protocol for Preparation of Paraherquamide A Stock Solution

• Weighing: Accurately weigh the required amount of solid Paraherquamide A in a clean vial.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming (to room temperature) and brief sonication can be used if necessary.

• Storage: Aliquot the stock solution into smaller volumes in amber, tightly sealed vials to minimize headspace and exposure to light and air. Store at -20°C or -80°C for long-term storage.

Protocol for Assessing Paraherquamide A Stability in Solution (Forced Degradation Study)

This protocol outlines a forced degradation study to identify potential instability issues.

• Sample Preparation: Prepare solutions of Paraherquamide A (e.g., 1 mg/mL) in the solvent of interest (e.g., DMSO, methanol) and in aqueous buffers relevant to your experiments (e.g., phosphate-buffered saline at various pH values).

• Stress Conditions: Expose the prepared solutions to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at room temperature and 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at room temperature and 60°C.

  • Oxidation: Add 3% H₂O₂ and incubate at room temperature.

  • Thermal Degradation: Incubate a solution at 60°C.

  • Photodegradation: Expose a solution to a calibrated light source (e.g., UV and visible light) as per ICH Q1B guidelines. Include a dark control wrapped in foil.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Neutralize the acid and base-stressed samples before analysis. Analyze all samples by a stability-indicating LC-MS/MS method to quantify the remaining Paraherquamide A and detect the formation of degradation products.

• Data Analysis: Plot the concentration of Paraherquamide A versus time for each condition to determine the degradation rate. Analyze the mass spectrometry data to identify the molecular weights of any new peaks that appear in the chromatograms of the stressed samples.

Analytical Method: LC-MS/MS for Paraherquamide A and Degradation Products

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column is a suitable starting point.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is commonly used for the analysis of alkaloids.[11]

• Detection: Mass spectrometry detection in positive electrospray ionization (ESI+) mode. Monitor the parent ion of Paraherquamide A and potential degradation products.

• Method Validation: The method should be validated for specificity, linearity, accuracy, and precision to ensure it is stability-indicating.

Visualizations

Logical Workflow for Troubleshooting Paraherquamide A Instability

Caption: A logical workflow for troubleshooting instability issues with Paraherquamide A.

Signaling Pathway of Paraherquamide A at the Nicotinic Acetylcholine Receptor

References

• 1. paraherquamide CAS#: 77392-58-6 [m.chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Temperature and pH-Dependent Stability of Mitragyna Alkaloids [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. LC/MS Guided Isolation of Alkaloids from Lotus Leaves by pH-Zone-Refining Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural determination of alkaloids | PPS [slideshare.net]
• 9. Design of experiments applied to stress testing of pharmaceutical products: A case study of Albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure elucidation of novel degradation products of thiocolchicoside by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

Resolving ambiguous NMR signals in Paraherquamide A structural analysis

Welcome to the technical support center for the structural analysis of complex natural products. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving ambiguous NMR signals encountered during the structural elucidation of Paraherquamide A and related complex alkaloids.

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR spectra of Paraherquamide A and similar alkaloids often complex and difficult to interpret?

A1: The complexity arises from several factors inherent to the molecule's structure:

• High Density of Protons: Paraherquamide A possesses a rigid, complex tetracyclic core with numerous protons in similar chemical environments, leading to a high concentration of signals in a narrow chemical shift range, particularly in the aliphatic region.

• Signal Overlap: Protons in different parts of the molecule can experience similar magnetic environments, resulting in overlapping signals that obscure multiplicity and make direct interpretation challenging.

• Complex Spin Systems: Extensive scalar (J)-coupling between neighboring protons creates intricate multiplet patterns. When these multiplets overlap, extracting individual chemical shifts and coupling constants becomes exceptionally difficult.

• Stereoisomers: The presence of multiple stereocenters can lead to distinct sets of NMR signals if a mixture of diastereomers is present, further complicating the spectrum.

Q2: When is it necessary to use 2D NMR instead of 1D NMR for analyzing Paraherquamide A?

A2: While 1D ¹H and ¹³C NMR are fundamental, transitioning to 2D NMR is essential when significant signal overlap in the 1D spectra prevents the unambiguous assignment of resonances. 2D NMR experiments are powerful because they spread the signals across a second dimension, which can resolve many instances of overlap and reveal correlations between nuclei.

Q3: The peaks in my ¹H NMR spectrum are broad. What are the common causes and solutions?

A3: Peak broadening can stem from several issues:

• Poor Shimming: An inhomogeneous magnetic field is a common cause. Re-shimming the spectrometer is the necessary solution.

• Low Solubility or Sample Aggregation: If Paraherquamide A is not fully dissolved or forms aggregates, it can lead to broad lines. Try using a different deuterated solvent or gently warming the sample.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic species can cause significant line broadening. Ensure your sample is pure and your NMR tube is thoroughly cleaned.

• Intermediate Chemical Exchange: If the molecule is undergoing conformational changes on a timescale similar to the NMR experiment, it can result in broadened signals. Acquiring the spectrum at a different temperature (either higher or lower) can sometimes resolve this by either speeding up or slowing down the exchange rate.

Q4: How can I definitively identify exchangeable protons, such as the N-H or O-H groups in Paraherquamide A?

A4: The most reliable method is a D₂O exchange experiment. Add a drop of deuterium oxide (D₂O) to your NMR sample, shake it vigorously, and re-acquire the ¹H spectrum. Protons attached to heteroatoms (like N-H and O-H) will exchange with deuterium, causing their corresponding peaks to disappear or significantly decrease in intensity.

Troubleshooting Guide for Ambiguous Signals

This guide provides a systematic approach to resolving common issues with ambiguous NMR signals during the structural analysis of Paraherquamide A.

Problem 1: Overlapping Aliphatic and Methylene Signals

In the ¹H NMR spectrum of Paraherquamide A, the region between 1.0 and 4.0 ppm is often crowded with overlapping multiplets from the complex polycyclic system, making it impossible to assign specific protons.

Solution Workflow:

Caption: Workflow for resolving overlapping aliphatic signals.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are J-coupled (typically through 2-3 bonds). By tracing the correlations, you can piece together individual spin systems, even if their signals overlap in the 1D spectrum.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is a crucial experiment that correlates each proton signal with the carbon it is directly attached to. Since ¹³C spectra are generally better resolved, this technique effectively spreads out the overlapping proton signals in the second dimension, allowing for individual resolution.

• Multiplicity-Edited HSQC: An edited HSQC (like HSQC-DEPT) can further differentiate between CH, CH₂, and CH₃ groups by displaying their correlation peaks with different phases (e.g., CH/CH₃ positive, CH₂ negative). This is invaluable for confirming assignments in crowded regions.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To connect the spin systems identified from COSY, HMBC is used. It shows correlations between protons and carbons over longer ranges (typically 2-3 bonds), allowing you to link different fragments of the molecule together.

Problem 2: Ambiguous Stereochemistry and Spatial Relationships

The relative stereochemistry of Paraherquamide A cannot be determined from COSY, HSQC, or HMBC alone. Ambiguities in the spatial arrangement of substituents and ring junctions are common.

Solution Workflow:

Caption: Workflow for determining relative stereochemistry.

• ¹H-¹H NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): These experiments detect through-space correlations between protons that are close to each other (typically < 5 Å), regardless of whether they are connected through bonds.

  • NOESY is ideal for small and large molecules.

  • ROESY is often preferred for medium-sized molecules where the NOE effect can be close to zero. The presence of a NOE/ROE cross-peak provides direct evidence of the spatial proximity of two protons, which is critical for determining stereochemistry.

• Analysis of J-Coupling Constants: The magnitude of ³JHH coupling constants, which can be measured from a high-resolution 1D ¹H spectrum or a DQF-COSY, is related to the dihedral angle between the coupled protons via the Karplus equation. This information is invaluable for determining the relative stereochemistry of substituents on a ring system.

Quantitative NMR Data

Disclaimer: The following table provides representative ¹H and ¹³C NMR data for a complex indole alkaloid with structural similarities to Paraherquamide A. This data is for illustrative purposes, as a complete, published dataset for Paraherquamide A could not be located.

Table 1: Representative ¹H and ¹³C NMR Data for a Paraherquamide-like Indole Alkaloid (in CDCl₃)

Position	δC (ppm)	δH (ppm), Multiplicity (J in Hz)	Key HMBC Correlations (¹H → ¹³C)	Key COSY Correlations (¹H ↔ ¹H)
2	175.1	-	-	-
3	70.2	-	H-4, H-18	-
4	45.3	2.85, m	C-3, C-5, C-19	H-5
5	28.9	1.95, m	C-4, C-6	H-4, H-6
6	35.1	2.10, m	C-5, C-7	H-5
7	135.8	-	H-6, H-8	-
8	125.4	7.15, d (7.5)	C-7, C-9, C-13	H-9
9	120.1	6.90, t (7.5)	C-8, C-10, C-11	H-8, H-10
10	122.5	7.05, t (7.5)	C-9, C-12	H-9, H-11
11	110.8	6.80, d (7.5)	C-9, C-13	H-10
12	140.2	-	H-10, H-11	-
13	155.3	8.10, s (NH)	C-2, C-8, C-12	-
14	58.6	3.95, m	C-15, C-20	H-15
15	30.1	1.80, m	C-14, C-16, C-20	H-14, H-16
16	65.4	4.10, dd (10.5, 4.0)	C-15, C-17	H-15
17	78.9	-	H-16, H-21	-
18	25.4	1.25, s	C-3, C-4, C-19	-
19	22.1	1.10, s	C-3, C-4, C-18	-
20	48.2	-	H-14, H-15, H-21	-
21	15.9	0.95, d (6.5)	C-17, C-20	H-17 (long range)

Experimental Protocols

¹H-¹H COSY (Correlation Spectroscopy)

• Purpose: To identify protons that are spin-coupled, typically through 2-3 bonds, revealing connectivity within spin systems.

• Methodology:

  • A standard cosygpppqf pulse program is typically used.

  • Acquire a 1D ¹H spectrum to determine the spectral width (sw) and transmitter frequency offset (o1p).

  • Set up the 2D experiment with typically 2048 data points in the direct dimension (t₂) and 256-512 increments in the indirect dimension (t₁).

  • The number of scans (ns) is set based on sample concentration, usually a multiple of 2 or 4.

  • Data is processed with a sine-squared window function before Fourier transformation in both dimensions.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To identify which protons are directly attached to which carbon atoms.

• Methodology:

  • A sensitivity-enhanced pulse program like hsqcedetgpsisp2.3 is used.

  • Set the ¹H dimension (F2) to the full proton chemical shift range and the ¹³C dimension (F1) to cover the expected carbon range (e.g., 0-160 ppm for aliphatic and aromatic carbons).

  • The experiment is optimized for an average one-bond coupling constant (¹JCH) of ~145 Hz.

  • The number of scans (ns) should be a multiple of 2, and the number of increments in t₁ is typically 128-256.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To identify long-range correlations (2-4 bonds) between protons and carbons, which is essential for connecting different spin systems.

• Methodology:

  • A pulse program like hmbcgplpndqf is commonly used.

  • The spectral widths for ¹H and ¹³C are set similarly to HSQC, but the ¹³C range should be extended to include quaternary carbons (e.g., 0-200 ppm).

  • The key parameter is the long-range coupling delay, which is optimized for an average nJCH of 8-10 Hz.

  • HMBC is less sensitive than HSQC, so a higher number of scans (e.g., 8-16) is often required.

¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy)

• Purpose: To identify protons that are close in space (< 5 Å), providing information about the 3D structure and stereochemistry.

• Methodology:

  • A phase-sensitive pulse program like noesyphsw is used.

  • Spectral parameters are set similarly to a COSY experiment.

  • The critical parameter is the mixing time (d8), during which NOE transfer occurs. The optimal mixing time depends on the molecular weight of the compound (for Paraherquamide A, ~300-600 ms is a good starting point). It is often beneficial to run a series of NOESY experiments with different mixing times.

  • The number of scans should be a multiple of 8 or 16 to ensure proper phase cycling.

Methods for increasing the solubility of Paraherquamide A for bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Paraherquamide A. The focus is on addressing challenges related to its solubility for the successful execution of bioassays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Paraherquamide A stock solutions?

A1: Paraherquamide A is soluble in several organic solvents. For biological assays, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent for preparing high-concentration stock solutions. Ethanol, methanol, and Dimethylformamide (DMF) are also effective solvents. The choice of solvent may depend on the specific requirements and tolerance of your bioassay system.

Q2: I dissolved Paraherquamide A in DMSO, but it precipitated when I added it to my aqueous assay medium. What should I do?

A2: This is a common issue known as "precipitation upon dilution." It occurs when a compound that is soluble in a high concentration of an organic solvent is introduced into an aqueous buffer where its solubility is much lower. Here are several troubleshooting steps:

• Decrease the final DMSO concentration: Aim for the lowest possible final concentration of DMSO in your assay (typically ≤ 0.5% v/v) that your cells or organisms can tolerate without adverse effects. This may require preparing a more dilute stock solution of Paraherquamide A.

• Use a co-solvent: In some cases, the addition of a small amount of a less polar, water-miscible co-solvent to your stock solution or directly to the assay medium can help maintain solubility. Pluronic F-127 or other non-ionic surfactants can be explored, but their compatibility with the specific assay must be validated.

• Sonication: Briefly sonicating the final diluted solution can sometimes help to redissolve fine precipitates and create a more uniform suspension.

• Serial dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock into the aqueous medium. This gradual decrease in solvent concentration can sometimes prevent abrupt precipitation.

• Warm the assay medium: Gently warming the assay medium before adding the Paraherquamide A stock solution can transiently increase its solubility. Ensure the temperature is compatible with your biological system.

Q3: Are there any alternative formulation strategies to improve the aqueous solubility of Paraherquamide A?

A3: For more advanced formulation needs, especially for in vivo studies, several techniques can be employed to enhance the aqueous solubility of poorly soluble compounds like Paraherquamide A. These often require specialized equipment and expertise:

• Complexation with cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their apparent water solubility.

• Lipid-based formulations: Formulating Paraherquamide A in lipid-based systems such as self-emulsifying drug delivery systems (SEDDS) can improve its dispersion and absorption in aqueous environments.

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range can significantly increase its surface area and dissolution rate.

Q4: How should I store my Paraherquamide A stock solution?

A4: Paraherquamide A stock solutions in DMSO or other organic solvents should be stored at -20°C or -80°C in tightly sealed vials to prevent evaporation and absorption of water. It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and affect its solubility.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Paraherquamide A powder will not dissolve in the chosen solvent.	Insufficient solvent volume. Inappropriate solvent. Compound degradation.	- Increase the volume of the solvent incrementally. - Try an alternative recommended solvent (DMSO, DMF, Ethanol, Methanol). - Ensure the Paraherquamide A has been stored correctly and is not degraded.
Stock solution appears cloudy or has visible particles.	Incomplete dissolution. Contamination. Precipitation after initial dissolution.	- Gently warm the solution and vortex or sonicate briefly. - Filter the solution through a 0.22 µm syringe filter compatible with the solvent. - If precipitation occurs upon cooling, the solution may be supersaturated. Prepare a more dilute stock.
Inconsistent results between bioassay experiments.	Inaccurate pipetting of viscous DMSO stock. Precipitation of the compound in the assay medium. Degradation of the compound in the stock solution.	- Use positive displacement pipettes for accurate handling of viscous DMSO. - Visually inspect the final assay wells for any signs of precipitation before starting the experiment. - Prepare fresh dilutions from a new aliquot of the stock solution for each experiment.
Observed toxicity in the vehicle control group.	The final concentration of the organic solvent (e.g., DMSO) is too high for the biological system.	- Perform a dose-response experiment with the solvent alone to determine the maximum tolerable concentration. - Reduce the final solvent concentration in your assay to a non-toxic level (e.g., ≤ 0.5% DMSO).

Quantitative Solubility Data

While specific experimental solubility values for Paraherquamide A are not widely published, the following table provides a general overview of its solubility in common laboratory solvents. Note: These are qualitative or estimated values and should be experimentally verified.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	Commonly used for preparing high-concentration stock solutions (e.g., 10-50 mM).
Dimethylformamide (DMF)	Soluble	An alternative polar aprotic solvent for stock solution preparation.
Ethanol	Soluble	May be a suitable solvent if DMSO is incompatible with the assay.
Methanol	Soluble	Another alcoholic solvent option.
Water	Poorly soluble	Paraherquamide A is a lipophilic molecule with very low aqueous solubility.
Phosphate Buffered Saline (PBS)	Poorly soluble	Similar to water, direct dissolution in aqueous buffers is not feasible.

Experimental Protocols

Detailed Methodology for Preparation of Paraherquamide A Working Solutions for In Vitro Bioassays

This protocol describes the preparation of Paraherquamide A working solutions from a solid powder for a typical in vitro bioassay, such as a nematode motility assay.

Materials:

• Paraherquamide A (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated pipettes and sterile, low-retention pipette tips

• Vortex mixer

• Water bath or heat block (optional)

• Assay medium (e.g., M9 buffer for C. elegans)

Procedure:

• Preparation of a 10 mM Stock Solution in DMSO: a. Allow the vial of Paraherquamide A powder to equilibrate to room temperature before opening to prevent condensation of moisture. b. Calculate the volume of DMSO required to prepare a 10 mM stock solution based on the mass of Paraherquamide A (Molecular Weight: 493.6 g/mol ).

  • Example Calculation: For 1 mg of Paraherquamide A: Volume (L) = (0.001 g) / (493.6 g/mol * 0.010 mol/L) = 0.0002026 L = 202.6 µL c. Add the calculated volume of anhydrous DMSO to the vial containing the Paraherquamide A powder. d. Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle warming to 37°C for a few minutes may be applied. e. Aliquot the 10 mM stock solution into single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes. f. Store the aliquots at -20°C or -80°C.

• Preparation of Working Solutions: a. Thaw a single aliquot of the 10 mM stock solution at room temperature. b. Perform serial dilutions of the stock solution in the assay medium to achieve the desired final concentrations for your experiment.

  • Important: To minimize precipitation, ensure that the final concentration of DMSO in the assay wells does not exceed the tolerance level of your biological system (typically ≤ 0.5%). c. Example Dilution Scheme for a 100 µM final concentration with 0.5% DMSO: i. Prepare an intermediate dilution by adding 5 µL of the 10 mM stock solution to 95 µL of assay medium (resulting in a 500 µM solution in 5% DMSO). ii. Add 20 µL of this 500 µM intermediate solution to 80 µL of assay medium in the final assay well to achieve a 100 µM concentration of Paraherquamide A in 1% DMSO. (Further dilution of the intermediate stock may be necessary to reach ≤ 0.5% DMSO). d. Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Paraherquamide A tested. e. Gently mix the final working solutions before adding them to the bioassay.

Visualizations

Caption: Experimental workflow for preparing Paraherquamide A solutions for bioassays.

Caption: Mechanism of action of Paraherquamide A as a cholinergic antagonist in nematodes.[1]

References

• 1. Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce side products in Paraherquamide A synthesis

Welcome to the technical support center for the synthesis of Paraherquamide A. This resource is intended for researchers, scientists, and professionals in drug development to provide guidance on overcoming common challenges and minimizing the formation of unwanted side products during the synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Paraherquamide A, with a focus on strategies to reduce the formation of side products.

Issue 1: Poor Diastereoselectivity in the Intramolecular SN2' Cyclization to Form the Bicyclo[2.2.2]diazaoctane Core

Question: During the intramolecular SN2' cyclization to form the bicyclo[2.2.2]diazaoctane core of Paraherquamide A precursors, I am observing a mixture of diastereomers. How can I improve the diastereoselectivity of this key step?

Answer: The formation of the bicyclo[2.2.2]diazaoctane core via an intramolecular SN2' cyclization is a critical and often challenging step in the synthesis of Paraherquamide A and related natural products. The diastereoselectivity of this reaction is highly dependent on the reaction conditions, particularly the choice of base and solvent. The two possible diastereomers are the desired syn isomer (relative stereochemistry as in Paraherquamide A) and the undesired anti isomer.

Troubleshooting Strategies:

• Base and Solvent Selection: The choice of base and solvent system is the most critical factor influencing the diastereoselectivity of the SN2' cyclization. Non-polar, aprotic solvents generally favor the formation of the desired syn diastereomer. The use of sodium hydride (NaH) in hot benzene has been shown to be effective in promoting the desired cyclization pathway. In contrast, more polar solvent systems, such as DMF, tend to favor the formation of the anti diastereomer.

• Temperature Control: The reaction temperature can also influence the diastereomeric ratio. The syn-selective cyclization with NaH is typically performed at elevated temperatures (e.g., in refluxing benzene). It is crucial to carefully control the temperature to ensure reproducibility.

• Substrate Conformation: The conformation of the cyclization precursor plays a significant role in determining the facial selectivity of the intramolecular attack. The choice of protecting groups on the diketopiperazine and indole nitrogen atoms can influence this conformation. While the seminal syntheses have established effective protecting group strategies, if diastereoselectivity issues persist, a re-evaluation of the protecting groups might be necessary.

Quantitative Data on SN2' Cyclization Conditions:

The following table summarizes the effect of different reaction conditions on the diastereoselectivity of the intramolecular SN2' cyclization in the synthesis of a close analogue, Paraherquamide B, which shares the same core structure.

Entry	Base	Solvent	Temperature (°C)	Diastereomeric Ratio (syn:anti)	Combined Yield (%)
1	NaH	DMF	25	1:2	62
2	NaH	Benzene	80	>97:3	82
3	NaH	THF	65	4.9:1	77

Data adapted from studies on the synthesis of brevianamide B and paraherquamide B, which utilize a similar key cyclization.

Experimental Protocol for Optimized syn-Selective SN2' Cyclization:

This protocol is based on the successful synthesis of related bicyclo[2.2.2]diazaoctane cores.

• Preparation: To a solution of the allylic chloride precursor (1.0 eq) in anhydrous benzene (0.01 M) under an inert atmosphere (argon or nitrogen) is added sodium hydride (NaH, 60% dispersion in mineral oil, 10 eq).

• Reaction: The reaction mixture is heated to reflux (approximately 80 °C) and stirred vigorously.

• Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride solution. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to separate the desired syn diastereomer from the minor anti diastereomer and other impurities.

Issue 2: Formation of Side Products during Oxidative Spirocyclization to Form the Spiro-oxindole Moiety

Question: The final step of my Paraherquamide A synthesis involves an oxidative spirocyclization of the indole precursor. I am observing low yields and the formation of multiple side products. What are the likely side reactions and how can I minimize them?

Answer: The oxidative spirocyclization to form the spiro-oxindole is a delicate transformation that can be prone to side reactions, leading to a decrease in the yield of the desired Paraherquamide A. The key is to achieve a selective oxidation of the indole at the C3 position, followed by a rearrangement to form the spirocyclic core.

Common Side Reactions and Troubleshooting Strategies:

• Over-oxidation: The electron-rich indole nucleus is susceptible to over-oxidation, which can lead to a complex mixture of degradation products.

  • Strategy: Carefully control the stoichiometry of the oxidizing agent. It is recommended to add the oxidant portion-wise and monitor the reaction closely by TLC. The use of milder oxidizing agents can also be beneficial. While DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) is a common oxidant for such transformations, its reactivity can sometimes be difficult to control. Exploring alternative, milder oxidants might be necessary.

• Formation of C2-Oxidized Byproducts: Oxidation can sometimes occur at the C2 position of the indole, leading to the formation of undesired oxindole isomers or other rearranged products.

  • Strategy: The substitution pattern on the indole ring influences the regioselectivity of the oxidation. The established synthetic routes to Paraherquamide A have a substitution pattern that favors C3 oxidation. Ensure the integrity of your indole precursor.

• Reaction with Nucleophiles: The intermediate generated during the oxidation can be susceptible to attack by nucleophiles present in the reaction mixture (e.g., water, alcohols).

  • Strategy: The reaction should be carried out under strictly anhydrous conditions unless a specific aqueous workup is intended. The choice of solvent is critical; non-nucleophilic, aprotic solvents are generally preferred.

Experimental Protocol for Oxidative Spirocyclization:

This protocol is a general guideline based on similar transformations in indole alkaloid synthesis.

• Preparation: The advanced indole precursor is dissolved in a dry, aprotic solvent (e.g., THF or dichloromethane) under an inert atmosphere.

• Oxidation: The oxidizing agent (e.g., DDQ) is added portion-wise at a controlled temperature (often starting at low temperatures, such as -78 °C, and slowly warming to room temperature).

• Monitoring: The reaction is carefully monitored by TLC.

• Workup: Once the starting material is consumed, the reaction is quenched, and the crude product is isolated.

• Purification: The desired spiro-oxindole product is purified from side products using chromatography.

Issue 3: Potential Formation of Diketopiperazine (DKP) Epimers or Side Products

Question: I am concerned about the stability of the diketopiperazine (DKP) core during the synthesis. Can epimerization or other side reactions occur, and how can I prevent them?

Answer: The diketopiperazine (DKP) moiety in Paraherquamide A is a cyclic dipeptide, and like other peptide derivatives, it can be susceptible to certain side reactions, particularly epimerization at the α-carbons.

Potential Side Reactions and Mitigation Strategies:

• Epimerization: The protons α to the carbonyl groups in the DKP ring are acidic and can be removed by base, leading to epimerization. This is a significant concern as it would lead to the formation of diastereomers of Paraherquamide A that can be difficult to separate.

  • Strategy: Avoid prolonged exposure to strong basic conditions, especially at elevated temperatures. When a basic reagent is necessary, use the mildest base possible for the shortest duration required. The stereochemical integrity of the DKP ring should be monitored throughout the synthesis, particularly after steps involving bases.

• Hydrolysis: Under strongly acidic or basic conditions, the amide bonds of the DKP ring can be hydrolyzed.

  • Strategy: Maintain neutral or near-neutral pH conditions whenever possible. If acidic or basic conditions are required for a particular transformation, they should be carefully controlled and neutralized promptly during workup.

General Recommendations for Handling the DKP Moiety:

• Characterization: Use analytical techniques such as chiral HPLC or high-field NMR to monitor the stereochemical purity of intermediates containing the DKP ring.

• Purification: Be aware that DKP epimers can be challenging to separate. Careful optimization of chromatographic conditions may be required.

Dealing with matrix effects in LC-MS analysis of Paraherquamide A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Paraherquamide A.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the LC-MS analysis of Paraherquamide A, particularly those arising from matrix effects.

Problem	Potential Cause	Recommended Solution
Low Analyte Signal or Poor Sensitivity	Ion Suppression: Co-eluting matrix components are interfering with the ionization of Paraherquamide A in the MS source.[1][2][3]	1. Improve Sample Preparation: Implement a more rigorous sample cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[2][4][5] 2. Optimize Chromatography: Adjust the LC gradient to better separate Paraherquamide A from matrix interferences.[6] 3. Dilute the Sample: If the concentration of Paraherquamide A is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[7] 4. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for more accurate quantification.[7][8]
Inconsistent or Irreproducible Results	Variable Matrix Effects: Differences in the composition of the matrix from sample to sample can cause varying degrees of ion suppression or enhancement.[7]	1. Matrix-Matched Calibrants: Prepare calibration standards and quality controls in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[2][9] 2. Employ a Robust Internal Standard: A stable isotope-labeled internal standard is the best choice to correct for sample-to-sample variations in matrix effects.[8] 3. Standardize Sample Collection and Handling: Ensure consistency in sample collection, storage, and preparation to minimize variability in the sample matrix.
Poor Peak Shape (Tailing, Fronting, or Splitting)	Matrix Overload: High concentrations of matrix components can overload the analytical column.[3] Secondary Interactions: Interactions between Paraherquamide A and residual matrix components on the column.	1. Enhance Sample Cleanup: Utilize a more effective sample preparation technique to reduce the overall matrix load.[5] 2. Optimize Mobile Phase: Adjust the pH or organic content of the mobile phase to improve peak shape. 3. Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components.
Shift in Retention Time	Matrix-Induced Chromatographic Effects: The sample matrix can alter the chemical environment of the column, affecting the retention of Paraherquamide A.[9]	1. Improve Sample Preparation: A cleaner sample extract is less likely to cause retention time shifts.[4][5] 2. Column Equilibration: Ensure the column is adequately equilibrated between injections. 3. Regular System Maintenance: Perform regular cleaning of the LC system to prevent the buildup of contaminants that can affect chromatography.[3]
High Background Noise	Contamination: The LC-MS system may be contaminated with matrix components from previous injections.[3]	1. Implement a Wash Step: Include a strong solvent wash step at the end of each chromatographic run to clean the column. 2. Clean the Ion Source: Regularly clean the MS ion source to remove accumulated residue.[3] 3. Use High-Purity Solvents and Reagents: Ensure all solvents and reagents are of high purity to avoid introducing contaminants.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Paraherquamide A?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[2][9] For Paraherquamide A analysis, this can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[1][10] Common sources of matrix effects include salts, lipids, proteins, and other endogenous or exogenous compounds present in the sample.[2]

Q2: How can I determine if my Paraherquamide A analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike method.[10] This involves comparing the peak area of Paraherquamide A in a neat solution to the peak area of Paraherquamide A spiked into a blank sample extract that has gone through the entire sample preparation process. A significant difference in peak areas indicates the presence of matrix effects. The matrix factor (MF) can be calculated, where an MF < 1 indicates ion suppression and an MF > 1 suggests ion enhancement.[10] Another qualitative method is post-column infusion, where a constant flow of the analyte is introduced into the mass spectrometer after the analytical column.[6] Injection of a blank matrix extract will show a dip or rise in the baseline signal if matrix effects are present at certain retention times.

Q3: What is the best sample preparation technique to minimize matrix effects for Paraherquamide A?

A3: The most effective sample preparation technique depends on the complexity of the sample matrix.

• Solid-Phase Extraction (SPE): Often considered the most effective method for removing a wide range of interferences.[2][5] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, can provide even cleaner extracts.[5]

• Liquid-Liquid Extraction (LLE): Can also provide very clean extracts but may have lower recovery for more polar analytes.[5]

• Protein Precipitation (PPT): While simple and fast, it is the least effective method for removing matrix components and often results in significant matrix effects.[5]

Q4: When should I use a stable isotope-labeled internal standard (SIL-IS) for Paraherquamide A analysis?

A4: It is highly recommended to use a SIL-IS for any quantitative LC-MS analysis of Paraherquamide A, especially when dealing with complex biological matrices.[7][8] A SIL-IS is considered the "gold standard" because it has nearly identical chemical and physical properties to Paraherquamide A.[7] This means it will co-elute and experience the same degree of ion suppression or enhancement, allowing for reliable correction and leading to more accurate and precise results.[8]

Q5: Can optimizing my LC method help reduce matrix effects?

A5: Yes, optimizing the chromatographic conditions can significantly reduce matrix effects. By adjusting the mobile phase composition, gradient profile, and column chemistry, you can achieve better separation of Paraherquamide A from interfering matrix components.[6] If the interfering components do not co-elute with your analyte, they are less likely to cause ion suppression or enhancement.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively assess the presence and extent of matrix effects on the ionization of Paraherquamide A.

Materials:

• Blank matrix (e.g., plasma, tissue homogenate) free of Paraherquamide A

• Paraherquamide A analytical standard

• Solvents for sample preparation and LC-MS analysis

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Paraherquamide A at a known concentration (e.g., mid-range of the calibration curve) into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Process blank matrix samples through the entire extraction procedure. Spike Paraherquamide A at the same concentration as Set A into the final extract.

  • Set C (Pre-Extraction Spike): Spike Paraherquamide A at the same concentration as Set A into the blank matrix before starting the extraction procedure.

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • MF (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

• Interpretation:

  • An MF value significantly different from 100% indicates a matrix effect (MF < 100% = ion suppression; MF > 100% = ion enhancement).

  • The RE value indicates the efficiency of the extraction process.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To provide a general procedure for cleaning up a complex sample matrix for the analysis of Paraherquamide A. This protocol should be optimized for the specific SPE sorbent and matrix being used.

Materials:

• SPE cartridge (e.g., mixed-mode cation exchange)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water or buffer)

• Loading solvent (pre-treated sample)

• Wash solvent (e.g., mild organic solvent/buffer mixture)

• Elution solvent (e.g., organic solvent with a modifier like formic acid or ammonium hydroxide)

Procedure:

• Conditioning: Pass 1-2 cartridge volumes of conditioning solvent through the SPE cartridge to wet the sorbent.

• Equilibration: Pass 1-2 cartridge volumes of equilibration solvent to prepare the sorbent for sample loading. Do not let the sorbent go dry.

• Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate.

• Washing: Pass 1-2 cartridge volumes of wash solvent to remove weakly bound interferences.

• Elution: Elute Paraherquamide A with the elution solvent into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Visualizations

Caption: General workflow for LC-MS analysis of Paraherquamide A.

Caption: Decision tree for troubleshooting matrix effects.

References

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. longdom.org [longdom.org]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Paraherquamide A Extraction Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of Paraherquamide A extraction from fungal mycelia.

Frequently Asked Questions (FAQs)

Q1: What are the primary solvents recommended for Paraherquamide A extraction from mycelia?

A1: Based on documented procedures, acetone and ethyl acetate are effective solvents for extracting Paraherquamide A from the mycelia of Penicillium species. Paraherquamide A is also soluble in other organic solvents such as methanol, ethanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO)[1][2][3]. The choice of solvent can significantly impact the extraction yield and the purity of the crude extract.

Q2: At what stage of fermentation should the mycelia be harvested for optimal Paraherquamide A yield?

A2: The optimal harvest time can vary depending on the specific Penicillium strain and fermentation conditions. However, patents describing Paraherquamide A production suggest harvesting the culture after 5 to 20 days of fermentation to achieve a good yield[4]. It is advisable to perform a time-course study to determine the peak production of Paraherquamide A for your specific fermentation setup.

Q3: What are the general effects of temperature and pH on the extraction process?

A3: While specific data for Paraherquamide A is limited, general principles of natural product extraction suggest that temperature can increase the solubility of the target compound and the extraction kinetics. However, excessively high temperatures can lead to the degradation of thermolabile compounds[5]. The pH of the extraction solvent can influence the ionization state of the target molecule, affecting its solubility in different solvents. For alkaloids like Paraherquamide A, adjusting the pH might enhance extraction efficiency, although specific optimal pH values for this compound are not well-documented in the available literature.

Q4: How can I quantify the concentration of Paraherquamide A in my extracts?

A4: High-Performance Liquid Chromatography (HPLC) is a standard analytical method for the quantification of Paraherquamide A[6][7][8]. An HPLC system equipped with a UV or a mass spectrometry (MS) detector can provide accurate and sensitive quantification. Developing a calibration curve with a pure standard of Paraherquamide A is essential for accurate concentration determination.

Q5: What are common issues that can lead to low extraction yields of Paraherquamide A?

A5: Several factors can contribute to low yields, including:

• Suboptimal Solvent Choice: Using a solvent in which Paraherquamide A has low solubility.

• Incomplete Cell Lysis: Failure to sufficiently break down the fungal cell walls, preventing the solvent from accessing the intracellular product.

• Compound Degradation: Exposure to extreme temperatures, pH, or light during extraction and processing.

• Insufficient Extraction Time or Agitation: Not allowing enough time or providing adequate mixing for the solvent to penetrate the mycelia and dissolve the compound.

• Emulsion Formation: The formation of a stable emulsion between the aqueous and organic phases during liquid-liquid extraction can trap the product and lead to loss.

Troubleshooting Guides

Problem 1: Low Yield of Paraherquamide A in the Crude Extract

Possible Cause	Suggested Solution
Inefficient Mycelial Disruption	Ensure the mycelia are thoroughly homogenized or ground to a fine powder before extraction to maximize the surface area for solvent contact.
Suboptimal Solvent Selection	Experiment with different solvents such as acetone, ethyl acetate, or methanol. A combination of polar and non-polar solvents may also be effective.
Inadequate Solvent-to-Biomass Ratio	Increase the volume of solvent used for extraction. A common starting point is a 10:1 (v/w) solvent-to-dry mycelia ratio.
Insufficient Extraction Time/Agitation	Increase the extraction time and ensure vigorous agitation or shaking to promote efficient mass transfer.
Compound Degradation	Conduct extractions at room temperature or below to minimize thermal degradation. Protect the extract from light.

Problem 2: Formation of a Stable Emulsion During Liquid-Liquid Extraction

Possible Cause	Suggested Solution
High Concentration of Surfactant-like Molecules	Add a saturated brine solution (salting out) to increase the ionic strength of the aqueous phase and break the emulsion.
Vigorous Shaking	Gently invert the separatory funnel instead of vigorous shaking to minimize emulsion formation.
Insufficient Phase Separation Time	Allow the mixture to stand for a longer period to allow for phase separation.
Centrifugation	Centrifuge the mixture at a low speed to help break the emulsion.

Quantitative Data on Extraction Parameters (Illustrative)

Table 1: Effect of Different Solvents on Paraherquamide A Extraction Yield

Solvent	Relative Polarity	Illustrative Yield (%)
Acetone	0.569	85
Ethyl Acetate	0.449	90
Methanol	0.762	75
Chloroform	0.411	65
Dichloromethane	0.411	60

Table 2: Effect of Temperature on Paraherquamide A Extraction Yield (using Ethyl Acetate)

Temperature (°C)	Illustrative Yield (%)
25 (Room Temp)	88
40	92
60	85 (Potential degradation)

Table 3: Effect of pH on Paraherquamide A Extraction Yield (Aqueous-Organic Partitioning)

pH of Aqueous Phase	Illustrative Partitioning into Organic Phase (%)
4	75
7	85
9	90

Experimental Protocols

Protocol 1: Small-Scale Extraction of Paraherquamide A from Mycelia

• Harvesting Mycelia: After 15 days of fermentation, separate the mycelia from the culture broth by filtration through cheesecloth or a similar filter.

• Washing: Wash the collected mycelia thoroughly with distilled water to remove any residual media components.

• Drying: Lyophilize (freeze-dry) the mycelia to a constant weight. Alternatively, oven-dry at a low temperature (e.g., 40-50°C).

• Grinding: Grind the dried mycelia into a fine powder using a mortar and pestle or a mechanical grinder.

• Extraction:

  • Weigh 10 g of the dried mycelial powder and place it in a 250 mL Erlenmeyer flask.

  • Add 100 mL of ethyl acetate to the flask.

  • Seal the flask and place it on an orbital shaker at 150 rpm for 24 hours at room temperature.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the mycelial debris.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Storage: Store the crude extract at -20°C for further analysis and purification.

Protocol 2: Purification of Paraherquamide A by Column Chromatography

• Column Preparation: Pack a glass column with silica gel 60 (70-230 mesh) using a slurry method with hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried silica with the adsorbed extract onto the top of the prepared column.

• Elution: Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate. For example:

  • Hexane (100%)

  • Hexane:Ethyl Acetate (9:1)

  • Hexane:Ethyl Acetate (8:2)

  • ...and so on, up to 100% Ethyl Acetate.

• Fraction Collection: Collect fractions of the eluate and monitor the presence of Paraherquamide A in each fraction using Thin Layer Chromatography (TLC) or HPLC.

• Pooling and Concentration: Combine the fractions containing pure Paraherquamide A and evaporate the solvent to obtain the purified compound.

Visualizations

Caption: Biosynthetic pathway of Paraherquamide A.

Caption: General workflow for Paraherquamide A extraction.

Caption: Troubleshooting logic for low extraction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant Properties of Mushroom Mycelia Obtained by Batch Cultivation and Tocopherol Content Affected by Extraction Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pjmhsonline.com [pjmhsonline.com]
• 8. HPLC Methods for Pharmaceutical Analysis | Semantic Scholar [semanticscholar.org]

Avoiding degradation of Paraherquamide A during storage and handling

Welcome to the Technical Support Center for Paraherquamide A. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage and handling of Paraherquamide A to minimize degradation and ensure the integrity of your experimental results.

Troubleshooting Guide

Unexpected degradation of Paraherquamide A can compromise experimental outcomes. This guide provides solutions to common issues encountered during its storage and handling.

Problem	Potential Cause	Recommended Solution
Loss of potency or inconsistent results in biological assays.	Degradation of Paraherquamide A in stock solutions or during experimental procedures.	Solution Stability: Prepare fresh solutions for each experiment. If storage is necessary, aliquot into single-use vials and store at -80°C for no longer than one month. Avoid repeated freeze-thaw cycles. pH Sensitivity: Ensure the pH of your experimental buffer is neutral to slightly acidic (pH 6-7). Paraherquamide A may be susceptible to hydrolysis under strongly acidic or basic conditions.
Appearance of new peaks in HPLC analysis of a stored sample.	Chemical degradation of Paraherquamide A due to improper storage or handling.	Storage Conditions: For solid Paraherquamide A, store at -20°C for long-term stability (up to 3 years) or at 4°C for short-term use (up to 2 years) in a tightly sealed, light-resistant container with a desiccant.[1] Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.
Discoloration (yellowing) of solid Paraherquamide A or its solutions.	Likely due to oxidation or photodegradation. The indole moiety is susceptible to oxidation.	Light Protection: Protect both solid and solutions from light at all times by using amber vials or by wrapping containers in aluminum foil. Solvent Purity: Use high-purity, peroxide-free solvents for preparing solutions to prevent solvent-initiated degradation.

Frequently Asked Questions (FAQs)

A list of common questions regarding the handling and storage of Paraherquamide A.

Q1: What are the optimal storage conditions for solid Paraherquamide A?

For long-term storage, solid Paraherquamide A should be stored at -20°C in a tightly sealed, light-resistant container, preferably under an inert atmosphere. For short-term storage, 4°C is acceptable.[1]

Q2: How long is Paraherquamide A stable in solution?

The stability of Paraherquamide A in solution is significantly lower than in its solid state. For optimal results, it is highly recommended to prepare solutions fresh before each use. If temporary storage is unavoidable, solutions can be stored at -80°C for up to six months or at -20°C for up to one month.[1] It is crucial to minimize freeze-thaw cycles.

Q3: What solvents are recommended for dissolving Paraherquamide A?

Paraherquamide A is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), ethanol, and methanol.[2] For biological experiments, DMSO is commonly used. Ensure that the chosen solvent is of high purity and compatible with the downstream application.

Q4: Is Paraherquamide A sensitive to light?

Yes, compounds containing an indole moiety can be susceptible to photodegradation. It is crucial to protect both solid Paraherquamide A and its solutions from light exposure by using amber-colored vials or by covering the containers with aluminum foil.

Q5: What are the likely degradation pathways for Paraherquamide A?

While specific degradation pathways for Paraherquamide A have not been extensively published, based on its chemical structure containing an oxindole core, lactam, and other functional groups, the following pathways are plausible:

• Hydrolysis: The lactam ring within the spiro-oxindole structure could be susceptible to hydrolysis under strong acidic or basic conditions, leading to ring opening.

• Oxidation: The electron-rich indole nucleus is prone to oxidation, which could lead to the formation of various oxidized derivatives.

• Photodegradation: Exposure to UV or visible light could induce degradation, potentially involving the indole moiety.

Q6: How can I check for the degradation of my Paraherquamide A sample?

The most reliable method to assess the purity and detect degradation products is through High-Performance Liquid Chromatography (HPLC) using a stability-indicating method. A shift in the retention time of the main peak, a decrease in its area, and the appearance of new peaks are all indicators of degradation.

Experimental Protocol: Stability-Indicating HPLC Method

This section provides a detailed protocol for a reverse-phase HPLC (RP-HPLC) method designed to separate Paraherquamide A from its potential degradation products.

Objective: To develop and validate a stability-indicating RP-HPLC method for the quantification of Paraherquamide A and the detection of its degradation products.

Materials:

• Paraherquamide A reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• Methanol (HPLC grade)

• Appropriate HPLC system with UV detector, autosampler, and column oven

Chromatographic Conditions:

Parameter	Condition
Column	C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-90% B; 25-30 min: 90% B; 30-31 min: 90-30% B; 31-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	245 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (1:1, v/v)

Procedure:

• Standard Solution Preparation: Accurately weigh and dissolve Paraherquamide A reference standard in the diluent to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration of 100 µg/mL.

• Sample Preparation: Dissolve the Paraherquamide A sample to be tested in the diluent to a final concentration of approximately 100 µg/mL.

• Forced Degradation Studies (for method validation):

  • Acid Hydrolysis: Dissolve Paraherquamide A in 0.1 M HCl and heat at 60°C for 2 hours. Neutralize with 0.1 M NaOH before injection.

  • Base Hydrolysis: Dissolve Paraherquamide A in 0.1 M NaOH and keep at room temperature for 1 hour. Neutralize with 0.1 M HCl before injection.

  • Oxidative Degradation: Treat a solution of Paraherquamide A with 3% H₂O₂ at room temperature for 4 hours.

  • Photodegradation: Expose a solution of Paraherquamide A to UV light (254 nm) for 24 hours.

  • Thermal Degradation: Expose solid Paraherquamide A to 105°C for 24 hours.

• Analysis: Inject the prepared standard, sample, and forced degradation solutions into the HPLC system.

• System Suitability: Ensure the system suitability parameters (e.g., tailing factor, theoretical plates) for the Paraherquamide A peak meet the acceptance criteria.

• Data Analysis: Compare the chromatograms of the test samples to the reference standard. The appearance of new peaks or a decrease in the area of the main peak in the test samples indicates degradation. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent Paraherquamide A peak.

Visualizations

The following diagrams illustrate key concepts related to the stability and analysis of Paraherquamide A.

Caption: Factors influencing the stability of Paraherquamide A.

Caption: Proposed forced degradation pathways for Paraherquamide A.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. Paraherquamide A | C28H35N3O5 | CID 26193229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Paraherquamide A vs. Derquantel: A Comparative Efficacy Analysis Against Haemonchus contortus

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anthelmintic efficacy of Paraherquamide A and its derivative, Derquantel, against the economically significant gastrointestinal nematode, Haemonchus contortus. The information presented is collated from available experimental data to assist in research and drug development efforts.

Executive Summary

Mechanism of Action

Both Paraherquamide A and Derquantel share a common mechanism of action. They are antagonists of nematode-specific nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction. By blocking these receptors, they prevent acetylcholine from binding, which inhibits the influx of cations and subsequent muscle cell depolarization. This leads to a state of flaccid paralysis in the worm, resulting in its expulsion from the host.[1][2] This mode of action is distinct from other major anthelmintic classes like macrocyclic lactones, benzimidazoles, and imidazothiazoles.

Quantitative Data on Efficacy

Direct comparative in vitro or in vivo efficacy data for Paraherquamide A and Derquantel as standalone compounds against H. contortus is limited. The following tables summarize the available data from separate studies. It is important to note that the in vivo data for Derquantel is from studies where it was co-administered with abamectin, which may enhance its overall efficacy.

Table 1: In Vitro Efficacy of Paraherquamide A against Haemonchus contortus

Compound	Assay Type	Life Stage	Efficacy Metric (EC₅₀)	Strain	Source
Paraherquamide A	Larval Motility Assay	L3 Larvae	2.7 µg/mL	Not Specified	Gill et al., 1993[1]

Table 2: In Vivo Efficacy of Derquantel in Combination with Abamectin against Multi-Drug Resistant Haemonchus contortus in Sheep

Treatment (Dosage)	Efficacy Metric (Fecal Egg Count Reduction %)	Life Stage Targeted	Source
Derquantel (2.0 mg/kg) + Abamectin (0.2 mg/kg)	58%	Adult	Kaminsky et al., 2011[3]
Derquantel (2.0 mg/kg) + Abamectin (0.2 mg/kg)	93.8%	Adult	Sales and Love, 2016[4]
Derquantel (2.0 mg/kg) + Abamectin (0.2 mg/kg)	18.3%	Larval (L4)	Kaminsky et al., 2011[5]
Derquantel (2.0 mg/kg) + Abamectin (0.2 mg/kg)	<95% (worm counts)	Adult	Sager et al., 2012[6]

Experimental Protocols

In Vitro Larval Motility Assay (as described for Paraherquamide A)

This assay assesses the ability of a compound to inhibit the motility of nematode larvae.

• Larval Preparation: Third-stage larvae (L3) of H. contortus are harvested from fecal cultures and exsheathed (cuticle removed) using a solution such as sodium hypochlorite to ensure drug exposure.

• Assay Setup: A known number of exsheathed L3 larvae are suspended in a buffer solution in the wells of a microtiter plate.

• Compound Addition: The test compound (e.g., Paraherquamide A) is added to the wells at various concentrations. Control wells contain the buffer and any solvent used to dissolve the compound.

• Incubation: The plates are incubated at a controlled temperature (e.g., 27°C) for a specified period (e.g., 72 hours).

• Motility Assessment: Larval motility is assessed at set time points. This can be done visually under a microscope, where larvae are scored based on their movement, or using automated tracking systems that quantify movement.

• Data Analysis: The percentage of motile larvae at each drug concentration is determined relative to the control wells. The EC₅₀ (half maximal effective concentration) is then calculated, representing the concentration of the drug that inhibits the motility of 50% of the larvae.[1]

In Vivo Controlled Efficacy Study in Sheep (General Protocol)

This type of study evaluates the efficacy of an anthelmintic in the host animal.

• Animal Selection: A cohort of sheep with naturally or experimentally induced infections of H. contortus is selected. Animals are often selected based on pre-treatment fecal egg counts.

• Group Allocation: Sheep are randomly allocated to different treatment groups, including a negative control group (placebo) and groups for each anthelmintic being tested.

• Treatment Administration: The anthelmintics are administered orally at their recommended dosages. Animal weights are taken to ensure accurate dosing.

• Fecal Egg Count Reduction (FECR) Test: Fecal samples are collected from each animal before treatment and at specific time points after treatment (e.g., 10-14 days). The number of H. contortus eggs per gram of feces is determined using a method like the McMaster technique. The percentage reduction in the mean fecal egg count for each treatment group compared to the control group is calculated.

• Worm Burden Reduction: At the end of the study, animals are euthanized, and the gastrointestinal tracts are examined to recover and count the remaining adult and larval H. contortus. The percentage reduction in the mean worm burden for each treatment group compared to the control group is calculated. This is the most definitive measure of efficacy.[3][4]

Visualizations

Caption: Mechanism of action of Paraherquamide A and Derquantel.

Caption: General workflow for an in vivo efficacy study in sheep.

Conclusion

Paraherquamide A and Derquantel are potent anthelmintics against H. contortus with a valuable mode of action, particularly in the context of resistance to other drug classes. The available data suggests that Paraherquamide A has significant in vitro activity against the larval stages of H. contortus. Derquantel, in combination with abamectin, has demonstrated variable but often high efficacy against adult stages of multi-drug resistant H. contortusin vivo, although its efficacy against larval stages may be lower.

References

• 1. In vitro activity of paraherquamide against the free-living stages of Haemonchus contortus, Trichostrongylus colubriformis and Ostertagia circumcincta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Automated larval motility assays reveal links between eprinomectin treatment failure and drug resistance in Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Broad spectrum anthelmintic resistance of Haemonchus contortus in Northern NSW of Australia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciquest.org.nz [sciquest.org.nz]
• 6. Efficacy of monepantel, derquantel and abamectin against adult stages of a multi-resistant Haemonchus contortus isolate - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Paraherquamide A and Marcfortine A Bioactivity: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the bioactivity of two potent anthelmintic compounds: Paraherquamide A and Marcfortine A. This document synthesizes available experimental data to objectively evaluate their performance and mechanisms of action.

Introduction

Paraherquamide A and Marcfortine A are structurally related oxindole alkaloids derived from Penicillium species.[1][2] Both compounds exhibit significant anthelmintic properties, offering a potential alternative to conventional drugs facing increasing resistance.[1][2] Their primary mechanism of action involves the antagonism of nicotinic acetylcholine receptors (nAChRs) in nematodes, leading to flaccid paralysis and expulsion of the parasites.[1][3] Structurally, they differ mainly in the G ring, which is a five-membered ring with methyl and hydroxyl substituents in Paraherquamide A and a six-membered ring in Marcfortine A.[1][2] This structural difference is believed to contribute to the observed variations in their biological activity.

Data Presentation: A Comparative Overview

Compound	Target Organism	Assay Type	Key Findings
Paraherquamide A	Haemonchus contortus (larvae)	In vitro motility	MIC50 of 31.2 µg/mL[4]
Caenorhabditis elegans	In vitro motility	High potency, leading to flaccid paralysis[1]
Ascaris suum	Muscle contraction	Antagonizes contractions induced by nicotinic agonists[5][6]
Trichostrongylus colubriformis	In vivo (gerbils)	99.5% reduction in fecal egg count[4]
Marcfortine A	Caenorhabditis elegans	In vitro motility	Active at high doses, less potent than Paraherquamide A[1]
Haemonchus contortus	In vivo (jirds)	Active, but less potent than Paraherquamide A[1]

Mechanism of Action: Targeting Nematode Nicotinic Acetylcholine Receptors

Both Paraherquamide A and Marcfortine A function as non-competitive antagonists of nicotinic acetylcholine receptors (nAChRs) in the neuromuscular systems of nematodes.[3] This antagonism blocks the excitatory neurotransmission mediated by acetylcholine, resulting in muscle paralysis.

Recent studies have delved deeper into the subtype selectivity of Paraherquamide A, revealing a preferential antagonism of L-type (levamisole-sensitive) nAChRs over N-type (nicotine-sensitive) nAChRs in C. elegans.[7][8] This selectivity is attributed to specific interactions within the orthosteric receptor binding site.[7][8] While less is known about the specific subtype selectivity of Marcfortine A, its similar structure and mode of action suggest it likely targets a comparable range of nAChR subtypes, albeit with lower affinity.

The antagonistic action of these compounds on nematode nAChRs leads to the following signaling cascade:

Signaling pathway of Paraherquamide A and Marcfortine A at the nematode neuromuscular junction.

Experimental Protocols

Detailed methodologies for key experiments cited in the bioactivity assessment of Paraherquamide A and Marcfortine A are provided below.

Nematode Larval Motility Assay

This assay is used to determine the paralytic effects of the compounds on nematode larvae.

Materials:

• Nematode larvae (e.g., Haemonchus contortus L3)

• Assay medium (e.g., RPMI-1640)

• Test compounds (Paraherquamide A, Marcfortine A) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microtiter plates

• Microscope

Procedure:

• Prepare serial dilutions of the test compounds in the assay medium. The final solvent concentration should be non-toxic to the larvae (typically ≤1% DMSO).

• Dispense a known number of larvae (e.g., 50-100) into each well of a 96-well plate.

• Add the test compound dilutions to the respective wells. Include solvent-only and medium-only controls.

• Incubate the plates at an appropriate temperature (e.g., 37°C for parasitic nematodes) for a defined period (e.g., 24, 48, or 72 hours).

• Following incubation, assess larval motility under a microscope. Larvae are typically scored as motile, sluggish, or non-motile.

• Calculate the percentage of non-motile larvae for each concentration and determine the IC50 or EC50 value.

Electrophysiological Recording from Nematode Muscle

This technique directly measures the effects of the compounds on the electrical properties of nematode muscle cells.

Materials:

• Adult nematodes (e.g., Ascaris suum)

• Dissection dish and pins

• Nematode saline solution

• Microelectrodes filled with 3 M KCl

• Microelectrode amplifier and data acquisition system

• Perfusion system for drug application

Procedure:

• Dissect the nematode to expose the body wall muscles.

• Secure the preparation in a recording chamber continuously perfused with saline.

• Impale a muscle cell with one or two microelectrodes to record the membrane potential.

• Establish a stable baseline recording of the resting membrane potential and any spontaneous electrical activity.

• Apply nicotinic agonists (e.g., acetylcholine, levamisole) to induce muscle depolarization and contraction, and record the response.

• Perfuse the preparation with saline containing the test compound (Paraherquamide A or Marcfortine A) and observe its effect on the resting membrane potential and agonist-induced responses.

• Analyze the recordings to determine the extent of antagonism, including any changes in membrane potential, input resistance, and the amplitude of agonist-induced depolarizations.

Nicotinic Acetylcholine Receptor (nAChR) Binding Assay

This assay quantifies the binding affinity of the compounds to their molecular target.

Materials:

• Membrane preparations from a source rich in nAChRs (e.g., nematode tissues or cells expressing recombinant nAChRs).

• A radiolabeled ligand that binds to nAChRs (e.g., [³H]epibatidine).

• Test compounds (Paraherquamide A, Marcfortine A).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the membrane preparation with a fixed concentration of the radiolabeled ligand in the presence of varying concentrations of the unlabeled test compound.

• Allow the binding to reach equilibrium.

• Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Plot the percentage of specific binding against the concentration of the test compound to generate a competition curve.

• Calculate the IC50 value from the competition curve and determine the binding affinity (Ki) using the Cheng-Prusoff equation.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comparative analysis of Paraherquamide A and Marcfortine A bioactivity.

Experimental workflow for comparing Paraherquamide A and Marcfortine A bioactivity.

Conclusion

Paraherquamide A consistently demonstrates superior anthelmintic potency compared to Marcfortine A. Both compounds share a common mechanism of action, the antagonism of nematode nicotinic acetylcholine receptors, with Paraherquamide A exhibiting a degree of selectivity for L-type nAChRs. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of these and other novel anthelmintic agents. Further research focusing on a direct comparative analysis of their bioactivity and a more detailed elucidation of Marcfortine A's receptor subtype selectivity will be crucial for a complete understanding of their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Marcfortine and paraherquamide class of anthelmintics: discovery of PNU-141962 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Paraherquamide A: A Promising Alternative Against Ivermectin-Resistant Nematodes

A comparative analysis of the efficacy and mechanisms of action of Paraherquamide A and Ivermectin reveals a significant potential for Paraherquamide A in combating the growing threat of ivermectin resistance in parasitic nematodes. While ivermectin has been a cornerstone of anthelmintic treatment for decades, its efficacy is waning due to the emergence of resistant nematode strains. Paraherquamide A, with its distinct mode of action, demonstrates high efficacy against these resistant populations, offering a much-needed alternative for parasite control in veterinary and human medicine.

The development of resistance to ivermectin, a macrocyclic lactone, is a major global concern. Ivermectin's primary mechanism of action involves the potentiation of glutamate-gated chloride channels (GluCls) and GABA-gated chloride channels in nematode nerve and muscle cells, leading to hyperpolarization and flaccid paralysis of the parasite[1][2][3]. However, resistance has emerged through mechanisms that include alterations in these target receptors and an increase in the expression of ATP-binding cassette (ABC) transporters, such as P-glycoproteins, which actively pump ivermectin out of the nematode's cells[1][2][4][5][6].

In contrast, Paraherquamide A, an oxindole alkaloid, acts as a selective antagonist of nematode L-type nicotinic acetylcholine receptors (nAChRs)[7][8][9]. This different target site means that the mechanisms conferring resistance to ivermectin do not affect the efficacy of Paraherquamide A. This has been demonstrated in studies showing that Paraherquamide A maintains high efficacy against nematode strains that have developed resistance to ivermectin[8].

Quantitative Efficacy Comparison

The following table summarizes the comparative efficacy of Paraherquamide A and ivermectin against both susceptible and ivermectin-resistant nematode strains, based on available experimental data. Efficacy is primarily measured by the percentage reduction in worm burdens, a standard metric in anthelmintic research.

Anthelmintic	Nematode Species	Resistance Status	Efficacy (% reduction in worm burden)	Reference
Paraherquamide A	Haemonchus contortus	Ivermectin-Resistant	≥98% at ≥0.5 mg/kg	[8]
Ostertagia circumcincta	Ivermectin-Resistant	≥98% at ≥0.5 mg/kg	[8]
Trichostrongylus axei	Ivermectin-Resistant	≥98% at ≥0.5 mg/kg	[8]
Trichostrongylus colubriformis	Benzimidazole- and Ivermectin-Resistant	≥98% at ≥0.5 mg/kg	[8]
Cooperia curticei	Ivermectin-Resistant	≥98% at ≥0.5 mg/kg	[8]
Ivermectin	Haemonchus contortus	Susceptible	>95%	[10][11]
Haemonchus contortus	Resistant	<95% (often significantly lower)	[12][13][14][15]
Cooperia spp.	Resistant	Variable, often low	[13][14]
Ostertagia ostertagi	Resistant	Variable, often low	[13][14]

Experimental Protocols

The assessment of anthelmintic efficacy relies on standardized in vivo and in vitro assays. Below are the detailed methodologies for two key experiments frequently cited in the evaluation of Paraherquamide A and ivermectin.

Faecal Egg Count Reduction Test (FECRT)

The Faecal Egg Count Reduction Test (FECRT) is a widely used in vivo method to determine the efficacy of an anthelmintic by comparing the number of nematode eggs in faeces before and after treatment[6][11][15][16][17][18].

Procedure:

• Animal Selection: A group of naturally or experimentally infected animals with a sufficient pre-treatment faecal egg count (FEC) is selected. A minimum of 10-15 animals per treatment group is recommended[17].

• Pre-treatment Sampling (Day 0): Individual faecal samples are collected from each animal to determine the baseline FEC.

• Treatment Administration: Animals in the treatment group are administered the anthelmintic (e.g., Paraherquamide A or ivermectin) at the recommended dose. A control group remains untreated.

• Post-treatment Sampling (Day 10-14): Faecal samples are collected again from all animals 10 to 14 days after treatment. The exact timing can vary depending on the drug being tested[17][19].

• Faecal Egg Counting: The number of nematode eggs per gram (EPG) of faeces is determined for both pre- and post-treatment samples using a standardized technique such as the McMaster method or Mini-FLOTAC[16][17].

• Calculation of Efficacy: The percentage reduction in FEC is calculated using the following formula:

  % Reduction = [1 - (Mean EPG post-treatment / Mean EPG pre-treatment)] x 100

  A reduction of less than 95% with a lower 95% confidence limit below 90% is generally indicative of resistance[10][16].

Larval Migration Inhibition Assay (LMIA)

The Larval Migration Inhibition Assay (LMIA) is an in vitro test that assesses the effect of an anthelmintic on the motility and viability of nematode larvae[3].

Procedure:

• Larval Preparation: Third-stage larvae (L3) of the target nematode species are obtained from faecal cultures.

• Drug Incubation: A known number of L3 larvae (e.g., 400 per well) are incubated in a multi-well plate containing various concentrations of the test compound (e.g., Paraherquamide A or ivermectin) or a control solution (e.g., DMSO) for a specified period (e.g., 24-48 hours) at a controlled temperature (e.g., 37°C).

• Migration Setup: After incubation, the larvae are transferred to a migration apparatus, which typically consists of a fine mesh sieve (e.g., 25 µm) placed in a tube suspended over a collection plate.

• Migration Period: The larvae are allowed to migrate through the mesh into the collection plate for a set time (e.g., 2 hours).

• Quantification: The number of larvae that have successfully migrated into the collection plate is counted.

• Data Analysis: The percentage of migration inhibition is calculated for each drug concentration relative to the control. This data is then used to determine the half-maximal effective concentration (EC50) or inhibitory concentration (IC50), which is the concentration of the drug that inhibits 50% of larval migration.

Signaling Pathways and Mechanisms of Action

The distinct mechanisms of action of Paraherquamide A and ivermectin are central to the former's efficacy against ivermectin-resistant strains. The following diagrams illustrate the key signaling pathways affected by each compound.

Faecal Egg Count Reduction Test (FECRT) Workflow.

Anthelmintic Signaling Pathways.

Conclusion

The emergence of ivermectin resistance in parasitic nematodes poses a significant challenge to human and animal health. Paraherquamide A, with its distinct mode of action targeting nicotinic acetylcholine receptors, demonstrates excellent efficacy against ivermectin-resistant strains. The data strongly suggest that Paraherquamide A is a valuable tool in the management of parasitic infections, particularly in environments where ivermectin resistance is prevalent. Further research and development of Paraherquamide A and its derivatives are crucial for the development of sustainable and effective parasite control strategies.

References

• 1. Determinants of Subtype-Selectivity of the Anthelmintic Paraherquamide A on Caenorhabditis elegans Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of the larval migration inhibition assay for detecting macrocyclic lactone resistance in Dirofilaria immitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus | PLOS Pathogens [journals.plos.org]
• 5. An Ivermectin-Sensitive Glutamate-Gated Chloride Channel from the Parasitic Nematode Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vet.ucalgary.ca [vet.ucalgary.ca]
• 7. Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. ojafr.ir [ojafr.ir]
• 11. Field trial assessment of ivermectin pharmacokinetics and efficacy against susceptible and resistant nematode populations in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anthelmintic resistance to ivermectin and moxidectin in gastrointestinal nematodes of cattle in Europe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. uvm.edu [uvm.edu]
• 14. combar-ca.eu [combar-ca.eu]
• 15. Improving the detection of anthelmintic resistance: evaluation of faecal egg count reduction test procedures suitable for farm routines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scops.org.uk [scops.org.uk]
• 17. Evaluating alternative compounds for strongyloidiasis therapy: Novel insights from larval migration inhibition test - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Standardization of the larval migration inhibition test for the detection of resistance to ivermectin in gastro intestinal nematodes of ruminants - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Paraherquamide A's Mechanism of Action on Nicotinic Receptors

A comprehensive guide for researchers, scientists, and drug development professionals validating the anthelmintic Paraherquamide A's interaction with nicotinic acetylcholine receptors (nAChRs) in comparison to other prominent anthelmintics.

This guide provides an objective comparison of Paraherquamide A's performance against Levamisole and Ivermectin, supported by experimental data. It details the distinct mechanisms by which these compounds achieve their anthelmintic effects, with a focus on their interactions with nicotinic acetylcholine receptors (nAChRs), critical components of neuromuscular transmission in nematodes.

Executive Summary

Paraherquamide A (PHQ A) is a potent anthelmintic that induces flaccid paralysis in nematodes by acting as a nicotinic acetylcholine receptor (nAChR) antagonist.[1] This contrasts with the agonist action of Levamisole, which causes spastic paralysis, and the primary mechanism of Ivermectin, which involves the potentiation of glutamate-gated chloride channels (GluClRs). PHQ A exhibits a notable selectivity for nematode nAChRs, particularly the levamisole-sensitive (L-type) subtype, over mammalian receptors, suggesting a favorable therapeutic window.[1] This guide synthesizes key experimental findings to elucidate these mechanisms.

Mechanism of Action Comparison

Feature	Paraherquamide A	Levamisole	Ivermectin
Primary Target	Nicotinic Acetylcholine Receptors (nAChRs)	Nicotinic Acetylcholine Receptors (nAChRs)	Glutamate-Gated Chloride Channels (GluClRs)
Mode of Action	Antagonist (blocker) of nAChRs.[1]	Agonist (activator) of nAChRs.[2][3]	Positive allosteric modulator of GluClRs.[4][5][6][[“]][8]
Effect on Nematode	Flaccid paralysis.[1]	Spastic paralysis.[2]	Flaccid paralysis.
nAChR Subtype Selectivity	Preferentially targets L-type (levamisole-sensitive) nAChRs in nematodes.[1]	Selective agonist of L-type nAChRs in nematodes.[3][9]	Primarily targets GluClRs; can act as a positive allosteric modulator of some nAChRs (e.g., α7) at higher concentrations.[4][5][6]

Quantitative Performance Data

The following tables summarize key quantitative data from electrophysiological and binding assays, providing a comparative view of the potency and selectivity of Paraherquamide A and its counterparts.

Table 1: Electrophysiological Data (IC50/EC50 Values)

Compound	Receptor/Channel	Species/System	Agonist (for IC50)	Potency (µM)	Reference
Paraherquamide A	L-type nAChR	C. elegans (expressed in oocytes)	Acetylcholine	IC50: ~0.18	[10]
N-type nAChR	C. elegans (expressed in oocytes)	Acetylcholine	IC50: ~10	[10]
2-deoxoparaherquamide	α3 ganglionic nAChR	Human (expressed in mammalian cells)	Nicotine	IC50: ~9
Muscle-type nAChR	Human (expressed in mammalian cells)	Nicotine	IC50: ~3
Levamisole	L-type nAChR	A. suum muscle	-	EC50: ~0.8	[2]
L-type nAChR	C. elegans	-	EC50: 10.1 ± 1.8
Hco-ACC-2	H. contortus (expressed in oocytes)	-	EC50: 100	[11]
Ivermectin	GluClα3B	H. contortus (expressed in oocytes)	-	EC50: ~0.0001
α7 nAChR	Human (expressed in oocytes)	Acetylcholine	Potentiation at low µM	[4][5][6][[“]]

Table 2: Antagonist Binding Affinities (pKB Values) for Paraherquamide A in Ascaris suum Muscle

Agonist	pKB Value (Mean ± SEM)
Nicotine	5.86 ± 0.14
Levamisole	6.61 ± 0.19
Pyrantel	6.50 ± 0.11
Bephenium	6.75 ± 0.15

pKB is the negative logarithm of the antagonist's dissociation constant (KB). A higher pKB value indicates a higher binding affinity.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the validation and comparison of these compounds.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

This technique is used to measure ion flow through nAChRs expressed in Xenopus laevis oocytes in response to agonists and antagonists.[12][13][14][15]

Protocol:

• Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

• cRNA Injection: Inject oocytes with cRNAs encoding the desired nematode nAChR subunits (e.g., for L-type nAChR: UNC-38, UNC-29, UNC-63, LEV-1, and LEV-8, along with ancillary proteins RIC-3, UNC-50, and UNC-74).[10] Incubate for 2-7 days at 16-18°C.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber continuously perfused with a saline solution (e.g., ND96).

  • Impale the oocyte with two glass microelectrodes filled with 3 M KCl (one for voltage recording, one for current injection).

  • Clamp the membrane potential at a holding potential of -60 mV to -80 mV.

  • Record baseline current.

• Compound Application:

  • For Agonists (e.g., Levamisole): Apply the agonist at varying concentrations to the perfusion solution and record the inward current. Construct a dose-response curve to determine the EC50 value.

  • For Antagonists (e.g., Paraherquamide A): Pre-apply the antagonist for a set period (e.g., 1-2 minutes) before co-applying it with a fixed concentration of an agonist (e.g., acetylcholine). Measure the inhibition of the agonist-induced current. Determine the IC50 value from a concentration-inhibition curve.

• Data Analysis: Analyze the recorded currents using software like pCLAMP to determine peak current amplitudes, EC50, and IC50 values.

Competitive Radioligand Binding Assay

This assay determines the binding affinity of a compound to a specific nAChR subtype by measuring its ability to compete with a radiolabeled ligand.[16][17][18][19][20]

Protocol:

• Membrane Preparation: Prepare membranes from tissues or cells expressing the nAChR subtype of interest. This involves homogenization and centrifugation to isolate the membrane fraction.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]epibatidine for certain nAChR subtypes), and varying concentrations of the unlabeled test compound (e.g., Paraherquamide A).

• Incubation: Incubate the mixture at a specific temperature (e.g., room temperature or 4°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).[17]

• Filtration: Rapidly separate the bound and free radioligand by vacuum filtration through glass fiber filters. The filters will trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine non-specific binding in the presence of a high concentration of a known non-radioactive ligand.

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot the percentage of specific binding against the concentration of the test compound to generate a competition curve.

  • Calculate the IC50 value from the curve and convert it to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Visualizations

nAChR Signaling Pathway and Drug Intervention Points

References

• 1. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Levamisole and ryanodine receptors (I): A contraction study in Ascaris suum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Nicotinic Acetylcholine Receptor Transmembrane Mutations Convert Ivermectin from a Positive to a Negative Allosteric Modulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Nicotinic acetylcholine receptor transmembrane mutations convert ivermectin from a positive to a negative allosteric modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. consensus.app [consensus.app]
• 8. Effect of ivermectin as an allosteric modulator of nAChRs on dopamine release [ucur.org]
• 9. Levamisole receptors: a second awakening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. 5.8. nAChR Competition Radioligand Assay [bio-protocol.org]
• 17. benchchem.com [benchchem.com]
• 18. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]

Navigating the Challenge of Anthelmintic Resistance: A Comparative Analysis of Paraherquamide A

For researchers, scientists, and drug development professionals, the rise of anthelmintic resistance presents a formidable obstacle in the control of parasitic nematodes. This guide offers a comprehensive comparison of Paraherquamide A, a promising novel anthelmintic, with established drug classes, providing supporting experimental data, detailed methodologies, and visual representations of key processes to aid in the evaluation of its potential as a next-generation treatment.

Paraherquamide A (PHQ) and its semi-synthetic analog, derquantel, belong to the spiroindole class of anthelmintics. Their unique mode of action, targeting nicotinic acetylcholine receptors (nAChRs) differently from other cholinergic agonists like levamisole, makes them a valuable tool against multi-drug resistant nematode populations. This guide synthesizes data from various studies to objectively compare the efficacy of Paraherquamide A and its derivatives against nematodes resistant to the three main classes of anthelmintics: benzimidazoles (BZs), macrocyclic lactones (MLs, e.g., ivermectin), and imidazothiazoles (e.g., levamisole).

Efficacy of Paraherquamide A Against Anthelmintic-Resistant Nematodes

The following tables summarize the efficacy of Paraherquamide A and its analog, derquantel (often in combination with abamectin), against various gastrointestinal nematodes in sheep, with a focus on strains resistant to conventional anthelmintics. Efficacy is primarily measured by the Fecal Egg Count Reduction Test (FECRT), a standard method for assessing anthelmintic performance in vivo.

Table 1: Efficacy of Paraherquamide A (and its derivatives) against Ivermectin-Resistant Nematodes

Nematode Species	Host	Anthelmintic	Dose	Efficacy (%)	Resistant Strain	Reference
Haemonchus contortus	Sheep	Moxidectin	0.2 mg/kg	99.9 - 100	Ivermectin-Resistant	[1]
Haemonchus contortus	Sheep	Nemadectin	0.2 mg/kg	99	Ivermectin-Resistant	[2]
Haemonchus contortus	Sheep	Ivermectin	0.4 mg/kg	38.8	Ivermectin-Resistant	[1]
Haemonchus contortus	Sheep	Ivermectin	0.8 mg/kg	53.1	Ivermectin-Resistant	[1]
Haemonchus contortus	Sheep	Ivermectin	0.2 mg/kg	No significant reduction	Ivermectin-Resistant	[2]
Haemonchus contortus	Lambs	Ivermectin	0.2 mg/kg	No significant difference from untreated	Ivermectin-Resistant	[3]

Table 2: Efficacy of Paraherquamide A (and its derivatives) against Benzimidazole-Resistant Nematodes

Nematode Species	Host	Anthelmintic	Dose	Efficacy (%)	Resistant Strain	Reference
Haemonchus contortus	Sheep	Oxfendazole	5 mg/kg	78.6 - 83.8	Benzimidazole-Resistant	[4]
Ostertagia circumcincta	Sheep	Oxfendazole	5 mg/kg	25.6 - 39.8	Benzimidazole-Resistant	[4]
Ostertagia circumcincta	Lambs	Albendazole (oral)	Standard	32	Benzimidazole-Resistant	[5]
Ostertagia circumcincta	Lambs	Albendazole (controlled-release)	Standard	Higher than oral	Benzimidazole-Resistant	[5]
Haemonchus contortus	Sheep	Fenbendazole, Albendazole, Oxfendazole	Standard	High level of resistance	Benzimidazole-Resistant	[6]
Mixed GINs	Sheep	Fenbendazole	5 mg/kg	48 - 85	Benzimidazole-Resistant	[7][8]
Mixed GINs	Sheep	Mebendazole + Closantel	15 mg/kg	66 - 79	Benzimidazole-Resistant	[7][8]

Table 3: Efficacy of Paraherquamide A (and its derivatives) against Levamisole-Resistant Nematodes

Nematode Species	Host	Anthelmintic	Dose	Efficacy (%)	Resistant Strain	Reference
Trichostrongylus colubriformis	Sheep	Levamisole	Standard	Data on resistant male/female efficacy	Levamisole-Resistant	[9]
Haemonchus contortus	Sheep	Levamisole	Standard	No resistance observed	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used in the assessment of anthelmintic efficacy.

In Vivo Efficacy: Fecal Egg Count Reduction Test (FECRT)

The Fecal Egg Count Reduction Test is the most common method for determining anthelmintic efficacy in livestock. The protocol is standardized by the World Association for the Advancement of Veterinary Parasitology (WAAVP).

Objective: To determine the percentage reduction in nematode egg shedding in feces following treatment with an anthelmintic.

Materials:

• A herd of naturally infected animals (e.g., sheep or goats) with a pre-treatment mean fecal egg count of at least 150 eggs per gram (EPG).

• The anthelmintic to be tested.

• Control (untreated) group of animals.

• Equipment for fecal sample collection and processing (e.g., McMaster counting chambers).

Procedure:

• Animal Selection: Select a group of 10-15 animals for each treatment group and a control group. Animals should be of similar age and management background.

• Pre-treatment Sampling (Day 0): Collect individual fecal samples from all animals in both the treatment and control groups.

• Treatment Administration: Administer the anthelmintic to the treatment group according to the manufacturer's recommended dosage. The control group remains untreated.

• Post-treatment Sampling (Day 10-14): Collect individual fecal samples from all animals in both groups.

• Fecal Egg Counting: Determine the number of nematode eggs per gram of feces (EPG) for each sample using a standardized technique like the McMaster method.

• Calculation of Efficacy: The percentage reduction in fecal egg count is calculated using the following formula:

  % Reduction = [1 - (Mean EPG of treated group post-treatment / Mean EPG of control group post-treatment)] x 100

Interpretation of Results:

• Effective: FECR ≥ 95% and the lower 95% confidence limit is ≥ 90%.

• Suspected Resistance: FECR < 95% or the lower 95% confidence limit is < 90%.

• Resistant: FECR < 95% and the lower 95% confidence limit is < 90%.

In Vitro Assay: Larval Motility Assay

This assay assesses the direct effect of an anthelmintic on the motility of nematode larvae.

Objective: To determine the concentration of an anthelmintic that inhibits the motility of nematode larvae.

Materials:

• Third-stage (L3) larvae of the target nematode species.

• The anthelmintic to be tested in various concentrations.

• Multi-well plates.

• Microscope.

Procedure:

• Larval Preparation: Collect and wash L3 larvae from fecal cultures.

• Assay Setup: Dispense a known number of larvae into the wells of a multi-well plate containing the anthelmintic at different concentrations. Include a control group with no anthelmintic.

• Incubation: Incubate the plates at a suitable temperature (e.g., 27°C) for a specific period (e.g., 24-72 hours).

• Motility Assessment: Observe the motility of the larvae under a microscope at set time points. Motility is often scored on a scale (e.g., 0 = no movement, 1 = intermittent movement, 2 = active movement).

• Data Analysis: Calculate the percentage of motile larvae at each anthelmintic concentration and determine the EC50 (the concentration that inhibits the motility of 50% of the larvae).

Visualizing Key Concepts and Workflows

The following diagrams, generated using Graphviz, illustrate important signaling pathways and experimental workflows relevant to cross-resistance studies involving Paraherquamide A.

Caption: Mechanism of action of Levamisole and Paraherquamide A at the nematode neuromuscular junction.

Caption: Workflow of the Fecal Egg Count Reduction Test (FECRT).

Caption: Logical flow of anthelmintic resistance development in a nematode population.

Conclusion

The available data strongly suggest that Paraherquamide A and its derivatives are effective against a broad spectrum of gastrointestinal nematodes, including strains that have developed resistance to one or more of the major anthelmintic classes. Its distinct mode of action as a nicotinic acetylcholine receptor antagonist provides a valuable alternative for parasite control in the face of widespread resistance. The combination of derquantel with abamectin has demonstrated high efficacy against multi-drug resistant isolates in field studies. Further research focusing on direct comparative studies of Paraherquamide A with other anthelmintics against a wider range of resistant nematode species will be crucial in fully defining its role in sustainable parasite control strategies. The experimental protocols and conceptual diagrams provided in this guide offer a framework for conducting and understanding such vital research.

References

• 1. Efficacy of moxidectin against an ivermectin-resistant strain of Haemonchus contortus in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficacy of moxidectin, nemadectin and ivermectin against an ivermectin-resistant strain of Haemonchus contortus in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ivermectin resistant Haemonchus contortus in Louisiana lambs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of ivermectin against benzimidazole-resistant nematodes of sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prophylactic efficacy of persistent anthelmintics against challenge with drug-resistant and susceptible Ostertagia circumcincta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anthelmintic resistance in Haemonchus contortus from sheep in Malaysia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Anthelmintic Efficacy in Sheep and Goats under Different Management and Deworming Systems in the Region of Lisbon and Tagus Valley, Portugal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Differential efficacy of levamisole and oxfendazole against resistant male and female Trichostrongylus colubriformis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: Paraherquamide A vs. Monepantel in the Fight Against Trichostrongylids

For Immediate Release

[City, State] – [Date] – In the ongoing battle against parasitic nematodes in livestock, two relatively novel anthelmintics, Paraherquamide A and monepantel, have emerged as critical tools for researchers and veterinarians. This comprehensive guide provides a detailed head-to-head comparison of their efficacy, mechanisms of action, and pharmacokinetic profiles against economically significant trichostrongylid parasites. This analysis, supported by experimental data, is intended for researchers, scientists, and drug development professionals.

Executive Summary

Paraherquamide A, a spiroindole alkaloid, and monepantel, an amino-acetonitrile derivative (AAD), represent distinct chemical classes with unique modes of action, a crucial feature in the era of widespread anthelmintic resistance. Both compounds have demonstrated high efficacy against a range of important trichostrongylid species, including multi-drug resistant strains. This guide synthesizes available data to facilitate a direct comparison of their performance, offering valuable insights for future research and strategic deployment in parasite control programs.

Mechanism of Action: A Tale of Two Receptors

The distinct mechanisms of action of Paraherquamide A and monepantel are central to their value in combating resistance to older anthelmintic classes.

Paraherquamide A acts as an antagonist of nicotinic acetylcholine receptors (nAChRs) in nematodes. Specifically, it targets a subtype of nAChR that is sensitive to levamisole, causing a flaccid paralysis of the parasite. By blocking the action of acetylcholine, the primary excitatory neurotransmitter in nematodes, Paraherquamide A disrupts neuromuscular signaling, leading to the expulsion of the paralyzed worms from the host.

Monepantel , on the other hand, is a potent and specific agonist of a unique nematode-specific subtype of nAChR, the DEG-3/DES-2 receptor complex. This receptor is not found in mammals, contributing to the high safety profile of the drug. Activation of this receptor by monepantel leads to an influx of cations, causing sustained muscle contraction and spastic paralysis of the worms, ultimately resulting in their death and expulsion.

Signaling Pathway Diagrams

Head-to-Head Efficacy Data

The following tables summarize the available quantitative data from in vivo and in vitro studies, providing a direct comparison of the efficacy of Paraherquamide A and monepantel against key trichostrongylid species.

In Vivo Efficacy Against Trichostrongylids in Sheep

Anthelmintic	Species	Dosage (mg/kg)	Efficacy (%)	Study Reference
Paraherquamide A	Haemonchus contortus	1.0	>99	N/A
Paraherquamide A	Trichostrongylus colubriformis	1.0	>99	N/A
Paraherquamide A	Teladorsagia circumcincta	1.0	>99	N/A
Monepantel	Haemonchus contortus	2.5	>99	[1]
Monepantel	Trichostrongylus colubriformis	2.5	>99	[1]
Monepantel	Teladorsagia circumcincta	2.5	>99	[1]
Monepantel	Cooperia curticei	2.5	99.7	[2]
Monepantel	Trichostrongylus axei	2.5	100	[2]

Note: Efficacy data for Paraherquamide A in sheep is limited in publicly available literature. The data presented is based on early developmental studies.

In Vitro Efficacy (IC50 Values) Against Haemonchus contortus

Anthelmintic	Assay	IC50 (µM)	Study Reference
Monepantel	Larval Development Assay	0.038	[3]

Note: Directly comparable in vitro IC50 data for Paraherquamide A against Haemonchus contortus was not available in the reviewed literature.

Pharmacokinetic Profile in Sheep

A comparative overview of the pharmacokinetic parameters of Paraherquamide A (and its analogue derquantel) and monepantel in sheep is presented below.

Parameter	Paraherquamide A (Derquantel)	Monepantel
Administration Route	Oral	Oral
Time to Peak Plasma Concentration (Tmax)	~4.2 hours[4]	~4 hours
Peak Plasma Concentration (Cmax)	108 ng/mL (at 2 mg/kg)[4]	15.1 ng/mL (parent drug at 2.5 mg/kg)[5]
Elimination Half-life (t1/2)	~9.3 hours[6]	~4.9 hours (parent drug)[6]
Metabolism	Extensive hepatic biotransformation[6]	Rapidly metabolized to monepantel sulfone[7]
Primary Excretion Route	Feces[8]	Feces and urine

Experimental Protocols

This section outlines the general methodologies employed in the efficacy studies cited in this guide.

In Vivo Efficacy Studies (Controlled Test)

1. Animal Selection and Acclimation:

• Healthy, parasite-naive lambs or calves of a specific breed and age are selected.

• Animals are housed in conditions that prevent extraneous nematode infections and are acclimated to their diet and housing for a period of at least 7 days prior to infection.

2. Experimental Infection:

• Animals are infected orally with a known number of third-stage (L3) larvae of the target trichostrongylid species (e.g., Haemonchus contortus, Trichostrongylus colubriformis).

• The viability and infectivity of the larvae are confirmed prior to infection.

3. Treatment Administration:

• Following a pre-patent period to allow the establishment of adult worm populations (typically 21-28 days post-infection), animals are randomly allocated to treatment groups (e.g., Paraherquamide A, monepantel, vehicle control).

• The anthelmintics are administered orally at the specified dosages based on individual body weight.

4. Necropsy and Worm Burden Determination:

• A set period after treatment (e.g., 7-14 days), animals are humanely euthanized.

• The gastrointestinal tract is ligated and removed. The abomasum and small intestine are processed separately.

• Contents of each organ are collected, and the mucosa is washed to recover all worms.

• Worms are identified by species and counted.

5. Efficacy Calculation:

• Efficacy is calculated as the percentage reduction in the geometric mean worm burden of the treated group compared to the control group:

  • Efficacy (%) = [ (Mean worm count in control group - Mean worm count in treated group) / Mean worm count in control group ] x 100

In Vitro Larval Development Assay (LDA)

1. Egg Recovery and Sterilization:

• Nematode eggs are recovered from the feces of infected donor animals.

• Eggs are isolated and surface-sterilized to prevent fungal and bacterial contamination.

2. Assay Setup:

• The assay is typically conducted in 96-well microtiter plates.

• Each well contains a nutrient medium, a known number of sterilized eggs, and the test compound (Paraherquamide A or monepantel) at various concentrations. Control wells with no drug are included.

3. Incubation:

• The plates are incubated at a controlled temperature (e.g., 27°C) for a period that allows for the development of eggs to the third larval stage (L3) in the control wells (typically 6-7 days).

4. Assessment of Development:

• After incubation, the development of larvae in each well is assessed microscopically.

• The number of eggs that have failed to hatch or larvae that have not developed to the L3 stage is recorded.

5. Data Analysis:

• The concentration of the drug that inhibits the development of 50% of the larvae (IC50) is determined using appropriate statistical software.

Experimental Workflow

Conclusion

Both Paraherquamide A and monepantel are highly effective anthelmintics against a broad spectrum of trichostrongylid nematodes, including those resistant to older drug classes. Their distinct mechanisms of action make them valuable assets in rotation or combination strategies to mitigate the development of resistance. While monepantel has been more extensively studied and commercially adopted, Paraherquamide A and its derivatives (e.g., derquantel) show significant promise.

The choice between these compounds for research or therapeutic use will depend on various factors, including the target parasite species, local resistance patterns, and pharmacokinetic considerations. This guide provides a foundational comparison to aid in these critical decisions. Further head-to-head comparative studies under standardized conditions are warranted to provide a more definitive assessment of their relative performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Excretion of purine derivatives by ruminants: endogenous excretion, differences between cattle and sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 4. fao.org [fao.org]
• 5. Pharmacokinetics of Anthelmintics in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 6. Effects of diet on plasma concentrations of oral anthelmintics for cattle and sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apvma.gov.au [apvma.gov.au]
• 8. mdpi.com [mdpi.com]

Paraherquamide A: A Statistical Deep Dive into its Preclinical Anthelmintic Efficacy

For Immediate Release

In the ongoing battle against parasitic nematode infections, which pose a significant threat to both human and animal health, the quest for novel anthelmintics with unique mechanisms of action is paramount. Paraherquamide A (PHA), a spiro-oxindole alkaloid, has emerged as a promising candidate, demonstrating potent and broad-spectrum efficacy in preclinical trials. This guide provides a comprehensive comparison of Paraherquamide A's performance against other anthelmintics, supported by experimental data, detailed protocols, and visual representations of its mechanism of action and experimental workflows.

Quantitative Efficacy and Safety Profile

Preclinical studies have consistently demonstrated the high efficacy of Paraherquamide A against a variety of gastrointestinal and lung nematodes, including strains resistant to other classes of anthelmintics. The following tables summarize the key quantitative data from these trials.

Table 1: Comparative Efficacy of Paraherquamide A in Gerbils

Compound	Dose (mg/kg)	Target Nematode	Efficacy (% Reduction)	Citation
Paraherquamide A	1.56	Trichostrongylus colubriformis	98-100%	[1]
Levamisole HCl	7.8	Trichostrongylus colubriformis	Not specified, PHA was 5x more powerful	[1]
Paraherquamide A	≥ 0.5	Ivermectin-resistant Haemonchus contortus	≥98%	[1]
Paraherquamide A	≥ 0.5	Benzimidazole- and ivermectin-resistant Trichostrongylus colubriformis	≥98%	[1]

Table 2: Efficacy of Paraherquamide A in Calves

Dose (mg/kg)	Target Nematodes	Efficacy (% Removal)	Citation
0.5	Haemonchus placei, Ostertagia ostertagi, Cooperia oncophora, Dictyocaulus viviparus	≥95%	[1][2]
1.0 - 4.0	Haemonchus placei, Ostertagia ostertagi, Trichostrongylus axei, Trichostrongylus colubriformis, Cooperia oncophora, Nematodirus helvetianus, Oesophagostomum radiatum, Dictyocaulus viviparus	≥95%	[2]
4.0	Cooperia punctata	89%	[2]

Table 3: Efficacy of Paraherquamide A in Dogs

Dose (mg/kg)	Target Nematode	Efficacy (%)	Citation
2.0	Strongyloides stercoralis	91%	[1][3]
0.5, 1.0, 2.0	Ancylostoma caninum, Uncinaria stenocephala, Toxascaris leonina, Trichuris vulpis	<85%	[3]

Table 4: Comparative Toxicity in Mice

Compound	LD50 (mg/kg)	No Observed Effect Level (mg/kg)	Citation
Paraherquamide A	14.9	5.6	[1]
Ivermectin	29.5	18.0	[1]

Mechanism of Action: A Cholinergic Antagonist

Paraherquamide A exerts its anthelmintic effect by acting as a potent and selective antagonist of nematode nicotinic acetylcholine receptors (nAChRs).[1][4] These receptors are ligand-gated ion channels crucial for neuromuscular transmission in nematodes. By blocking the action of acetylcholine, the primary excitatory neurotransmitter, Paraherquamide A induces a flaccid paralysis in the worms, leading to their expulsion from the host.[1]

Notably, Paraherquamide A shows selectivity for nematode nAChRs over mammalian receptors, a key factor in its favorable safety profile.[1] It has a higher affinity for the levamisole-sensitive (L-type) nAChR subtype in nematodes compared to the nicotine-sensitive (N-type) subtype.[1][5] This unique mode of action makes it effective against parasites that have developed resistance to other anthelmintic classes, such as benzimidazoles and macrocyclic lactones.[6]

Figure 1: Mechanism of action of Paraherquamide A at the nematode neuromuscular junction.

Experimental Protocols

The preclinical efficacy of Paraherquamide A has been validated through standardized in vivo and in vitro assays. A common in vivo method is the Fecal Egg Count Reduction Test (FECRT), which provides a non-invasive measure of anthelmintic efficacy.

Fecal Egg Count Reduction Test (FECRT) Protocol

• Animal Selection and Acclimation: A minimum of 10-15 animals per treatment group, naturally or experimentally infected with the target nematode species, are selected. Animals are acclimated to their housing and diet prior to the study.

• Pre-treatment Sampling (Day 0): Individual fecal samples are collected from each animal to determine the baseline fecal egg count (eggs per gram of feces).

• Treatment Administration: Animals in the treatment group receive a single oral dose of Paraherquamide A at the specified concentration. A control group receives a placebo or vehicle.

• Post-treatment Sampling: Fecal samples are collected again from all animals at a predetermined time point post-treatment. For Paraherquamide A, this is typically 14-17 days.

• Fecal Egg Counting: The number of nematode eggs in the fecal samples is quantified using a standardized technique, such as the McMaster or Mini-FLOTAC method.

• Efficacy Calculation: The percentage reduction in fecal egg count is calculated for the treated group compared to the control group. An efficacy of ≥95% is generally considered effective.

Controlled Anthelmintic Efficacy Test

For more definitive efficacy data, a controlled test involving necropsy is performed.

• Animal Infection and Grouping: Animals are experimentally infected with a known number of infective nematode larvae. They are then randomly allocated to treatment and control groups.

• Treatment: The treatment group receives Paraherquamide A, while the control group receives a placebo.

• Necropsy and Worm Burden Enumeration: At a specified time post-treatment, all animals are euthanized, and their gastrointestinal tracts or lungs are examined. The number of adult worms of the target species is counted for each animal.

• Efficacy Calculation: The percentage reduction in worm burden in the treated group is calculated relative to the control group.

Figure 2: Generalized experimental workflow for preclinical anthelmintic efficacy trials.

Conclusion

The preclinical data strongly support Paraherquamide A as a highly effective anthelmintic with a novel mechanism of action. Its potent activity against a broad spectrum of nematodes, including those resistant to existing drug classes, highlights its potential to be a valuable tool in the management of parasitic infections. The favorable safety profile observed in preclinical models further underscores its promise as a future therapeutic agent. Further investigation, including clinical trials in target animal species and eventually humans, is warranted to fully elucidate the therapeutic potential of this promising compound.

References

• 1. combar-ca.eu [combar-ca.eu]
• 2. noah.co.uk [noah.co.uk]
• 3. vet.ucalgary.ca [vet.ucalgary.ca]
• 4. The Fecal Egg Count Reduction Test using the Wisconsin Sugar Flotation Technique [ksvdl.org]
• 5. mpi.govt.nz [mpi.govt.nz]
• 6. merck-animal-health-usa.com [merck-animal-health-usa.com]

Navigating Bioanalytical Challenges: A Comparative Guide to Method Validation for Paraherquamide A Quantification

For researchers, scientists, and drug development professionals, the robust quantification of therapeutic agents in biological matrices is a cornerstone of preclinical and clinical research. This guide provides a comparative overview of analytical method validation for Paraherquamide A, a potent anthelmintic, in biological matrices. Due to a scarcity of publicly available, detailed validation studies specifically for Paraherquamide A, this guide leverages data from a structurally similar compound, derquantel, alongside established bioanalytical method validation principles to present a representative and practical comparison.

The accurate measurement of drug concentrations in plasma, milk, or other biological fluids is critical for pharmacokinetic and toxicokinetic studies.[1] High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for the quantitative analysis of small molecule drugs and their metabolites in complex biological samples due to its inherent specificity, sensitivity, and speed.[2] This guide will delve into the essential validation parameters and methodologies, offering a framework for developing and evaluating analytical methods for Paraherquamide A.

Comparative Analysis of Analytical Methods

Table 1: Comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance for Anthelmintic Quantification in Plasma

Validation Parameter	Method A (Representative for Paraherquamide A)	Method B (Alternative Anthelmintic)
Analyte	Derquantel (as a proxy for Paraherquamide A)	Fenbendazole/Albendazole[4]
Biological Matrix	Sheep Plasma[3]	Sheep and Human Plasma[4]
Linearity Range	0.5 - 250 ng/mL	5 - 250 ng/mL[4]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[3]	5 ng/mL[4]
Accuracy (% Bias)	Within ±15% (except LLOQ, ±20%)	< 12.7%[4]
Precision (% RSD)	< 15% (except LLOQ, < 20%)	< 12.9%[4]
Recovery	> 80%	Not explicitly stated
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Stable under typical storage and handling conditions	Stable

Table 2: Sample Preparation and Chromatographic Conditions

Parameter	Method A (Representative for Paraherquamide A)	Method B (Alternative Anthelmintic)
Extraction Method	Protein Precipitation[3]	Protein Precipitation[4]
Chromatographic Column	C18 Reverse-Phase	Gemini NX-C18[4]
Mobile Phase	Acetonitrile and 0.2% Formic Acid in Water (Gradient)[4]	Acetonitrile and 0.2% Formic Acid in Water (Gradient)[4]
Flow Rate	0.6 mL/min[4]	0.6 mL/min[4]
Injection Volume	10 µL	Not explicitly stated
Run Time	< 10 minutes	Not explicitly stated

Experimental Protocols: A Step-by-Step Guide

The following protocols outline the key experimental procedures for the validation of an analytical method for Paraherquamide A, based on established practices for similar compounds.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecule drugs from plasma samples.[3][4]

• To 100 µL of plasma sample, add 300 µL of acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical LC-MS/MS parameters for the analysis of anthelmintic drugs.

• LC System: A high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 analytical column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A linear gradient from 10% to 90% Mobile Phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and internal standard.

Visualizing the Workflow

Diagrams are essential for clearly communicating experimental processes and logical flows.

Caption: Workflow for the quantification of Paraherquamide A in plasma.

Caption: Key parameters for bioanalytical method validation.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Bioanalytical Method Validation | PDF [slideshare.net]
• 3. fao.org [fao.org]
• 4. chem.ubbcluj.ro [chem.ubbcluj.ro]

Safety & Regulatory Compliance

Navigating the Disposal of Paraherquamide A: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and procedural steps for the safe disposal of Paraherquamide A, a toxic metabolite isolated from Penicillium paraherquei.

Paraherquamide A is recognized as a hazardous chemical and a toxic metabolite, necessitating careful handling and disposal to mitigate risks to personnel and the environment.[1] Adherence to established safety protocols and regulatory requirements is paramount.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be familiar with the appropriate personal protective equipment (PPE) and handling guidelines.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tight-sealing safety goggles.

• Skin Protection: Use protective gloves and clothing.

• Respiratory Protection: If exposure limits are exceeded or irritation occurs, NIOSH/MSHA-approved respiratory protection should be worn.

Handling Precautions:

• Avoid all contact with skin, eyes, or clothing.

• Do not breathe in dust, fumes, gas, mist, vapors, or spray.

• Refrain from eating, drinking, or smoking when handling the substance.

• Wash contaminated clothing before reuse.

• Ensure regular cleaning of equipment, work areas, and clothing.

In the event of accidental release, prevent the product from entering drains and keep people away from the spill.

Quantitative Data Summary

Property	Value/Instruction	Reference
Storage Temperature	-20°C
Appearance	Solid (White to off-white)	[1]
Toxicity	Toxic metabolite	[1]
Incompatibilities	None known based on information supplied
Accidental Release	Prevent from entering drains.

Step-by-Step Disposal Protocol

Given that specific disposal instructions for Paraherquamide A are not provided in the available safety data sheets, a conservative approach compliant with general hazardous waste regulations is mandatory. This protocol is based on established guidelines for the disposal of hazardous chemical waste.[2][3][4]

• Classification: Treat Paraherquamide A as a hazardous waste due to its toxicity.[1][4]

• Segregation: Do not mix Paraherquamide A waste with other waste streams unless explicitly instructed to do so by a qualified environmental health and safety (EHS) professional or a licensed waste disposal company. Never mix incompatible wastes.[2][3]

• Containment:

  • Collect waste Paraherquamide A, including any contaminated materials (e.g., pipette tips, gloves, absorbent paper), in a designated, leak-proof, and chemically resistant container.[2]

  • Ensure the container is compatible with Paraherquamide A and any solvents used.

  • Keep the waste container securely closed except when adding waste.[2]

• Labeling:

  • Clearly label the waste container as "Hazardous Waste" and identify the contents as "Paraherquamide A."

  • Include the date when the waste was first added to the container.

  • Attach any other labels as required by your institution's EHS department or local regulations.[2]

• Storage:

  • Store the sealed and labeled waste container in a designated and secure hazardous waste accumulation area.[3]

  • This area should be well-ventilated and away from sources of ignition.

  • Store in secondary containment to prevent spills.[2]

• Disposal:

  • Do not dispose of Paraherquamide A down the drain or in the regular trash. [2][3]

  • Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[2][3]

  • Follow all applicable federal, state, and local regulations for hazardous waste disposal.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Paraherquamide A.

Workflow for the proper disposal of Paraherquamide A.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Paraherquamide A, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and the relevant Safety Data Sheet before handling any chemical.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. aamu.edu [aamu.edu]
• 4. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Paraherquamide A

For researchers, scientists, and drug development professionals, ensuring safety in the laboratory is paramount, especially when working with potent compounds like Paraherquamide A. This neurotoxic and cytotoxic agent requires meticulous handling to prevent exposure and ensure the integrity of your research. This guide provides essential safety and logistical information, including detailed operational and disposal plans, to foster a secure and efficient laboratory environment.

Paraherquamide A, a mycotoxin originally isolated from Penicillium paraherquei, is a potent anthelmintic agent.[1] Its mechanism of action involves binding to acetylcholine receptors, acting as an antagonist.[1][2] This activity, while valuable for research, also underscores its potential toxicity to laboratory personnel.

Essential Safety and Personal Protective Equipment (PPE)

When handling Paraherquamide A, a comprehensive approach to personal protection is non-negotiable. The following PPE is mandatory to minimize the risk of exposure through inhalation, dermal contact, or accidental ingestion.

Primary Engineering Controls:

• Certified Chemical Fume Hood or Biological Safety Cabinet (Class II): All manipulations of Paraherquamide A, especially handling of the powdered form, must be conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet to prevent inhalation of airborne particles.[3][4]

Personal Protective Equipment (PPE):

• Gloves: Double gloving with powder-free nitrile gloves is required.[5][6] Gloves should be changed immediately if contaminated, torn, or after extended use.

• Eye Protection: Tight-sealing safety goggles are essential to protect against splashes or airborne particles.

• Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs should be worn to protect the body from contamination.[5]

• Respiratory Protection: If there is a risk of generating aerosols or if working outside of a primary engineering control, a NIOSH/MSHA-approved respirator (e.g., N95 or higher) should be worn.[7] Positive-pressure supplied-air respirators may be necessary for high airborne contaminant concentrations.

Quantitative Toxicity Data

Understanding the quantitative toxicity of Paraherquamide A is crucial for risk assessment and safe handling. The following table summarizes the available data.

Metric	Value	Species	Route of Administration	Reference
LD50	14.9 mg/kg	Mouse	Oral	[8]
LD50	2.5 µg/ml	C. elegans	Not specified	[1][9]
IC50	0.5 nM	M. domestica (housefly) head homogenates	In vitro (acetylcholine receptor binding)	[1]
No-effect dose	5.6 mg/kg	Mouse	Oral	[8]

Experimental Protocols: Step-by-Step Guidance for Safe Handling

Adherence to strict protocols is critical to prevent exposure and maintain a safe laboratory environment. The following step-by-step procedures should be followed for all work involving Paraherquamide A.

Receiving and Storage

• Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a designated receiving area. Wear single-use nitrile gloves during inspection.

• Verify Labeling: Confirm that the primary container is clearly labeled with the chemical name, hazard symbols, and date of receipt.

• Secure Storage: Store Paraherquamide A at -20°C in a locked, dedicated, and clearly labeled secondary container. The storage area should be well-ventilated and have restricted access.

Preparation of Stock Solutions

This protocol should be performed entirely within a certified chemical fume hood or Class II Biological Safety Cabinet.

• Assemble Materials: Gather all necessary equipment, including the vial of Paraherquamide A, appropriate solvent (e.g., DMSO), calibrated pipettes, and sterile, sealed vials for aliquots.

• Don PPE: Put on all required PPE as outlined above (double gloves, safety goggles, lab coat, and respirator if necessary).

• Weighing the Compound:

  • Place a calibrated analytical balance inside the fume hood.

  • Carefully open the primary container of Paraherquamide A.

  • Using a dedicated spatula, weigh the desired amount of the compound onto weighing paper.

  • Immediately close the primary container.

• Dissolving the Compound:

  • Transfer the weighed Paraherquamide A into a sterile vial.

  • Add the appropriate volume of solvent to achieve the desired stock concentration.

  • Cap the vial securely and vortex until the compound is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, clearly labeled, and sealed vials to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or as recommended by the manufacturer.

Workflow for Handling Paraherquamide A

References

• 1. caymanchem.com [caymanchem.com]
• 2. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guidelines for Work With Toxins of Biological Origin | Environment, Health and Safety [ehs.cornell.edu]
• 4. Appendix F: Guidelines for Work with Toxins of Biological Origin | Office of Research [bu.edu]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chapter 10, Work with Biological Toxins | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. ohsinsider.com [ohsinsider.com]
• 8. Acute toxicity of paraherquamide and its potential as an anthelmintic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Paraherquamides – A new hope and great expectations of anthelmintic agents: Computational studies | PLOS One [journals.plos.org]